Molybdenum(V) chloride

• CAS: 10241-05-1

Core Science & Biosynthesis

Molybdenum(V) Chloride: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum(V) chloride, also known as molybdenum pentachloride (MoCl₅), is a highly versatile and reactive inorganic compound with a significant role in various fields of chemical research and development. Its strong Lewis acidity and oxidizing properties make it a valuable reagent and catalyst in organic synthesis, organometallic chemistry, and materials science.[1] This technical guide provides an in-depth overview of the physical and chemical properties of Molybdenum(V) chloride, detailed experimental protocols for its synthesis and characterization, and a summary of its key applications.

Physical Properties

Molybdenum(V) chloride is a dark green to black crystalline solid that is highly sensitive to moisture and air.[1] In the solid state, it exists as a dimer, Mo₂Cl₁₀, with each molybdenum atom in a distorted octahedral geometry.[1] In the gas phase, this dimer dissociates into monomeric, paramagnetic MoCl₅ molecules.[1]

Table 1: Physical Properties of Molybdenum(V) Chloride

Property	Value	References
Chemical Formula	MoCl₅	[1]
Molecular Weight	273.21 g/mol	[1]
Appearance	Dark green to black crystalline solid	[1]
Melting Point	194-204 °C	[1]
Boiling Point	268-276 °C	[1]
Density	~2.93 g/cm³ at 25 °C	[1]
Solubility	Soluble in dry organic solvents (e.g., diethyl ether, alcohols, chlorinated hydrocarbons). Reacts vigorously with water.	[1]

Chemical Properties

The chemical behavior of Molybdenum(V) chloride is dominated by its strong Lewis acidity and its capacity to act as an oxidizing agent.[1] It readily hydrolyzes in the presence of water to produce hydrochloric acid.[1]

Key Chemical Reactions:

• Lewis Acid Catalysis: MoCl₅ is an effective Lewis acid catalyst for a variety of organic transformations, including Friedel-Crafts reactions, olefin polymerization, and carbon-carbon bond formation.[1][2][3]

• Oxidation: It can act as an oxidizing agent in various reactions.

• Reduction: Molybdenum(V) chloride can be reduced to lower oxidation states. For instance, it is reduced by acetonitrile.

• Ligand Substitution: It forms adducts with various ligands.

Experimental Protocols

Synthesis of Molybdenum(V) Chloride

Several methods are employed for the synthesis of Molybdenum(V) chloride. The choice of method often depends on the desired scale and purity.

Method 1: Direct Chlorination of Molybdenum Metal

This is a common industrial method for producing Molybdenum(V) chloride.[1]

• Reaction: 2 Mo(s) + 5 Cl₂(g) → 2 MoCl₅(s)[4]

• Protocol: Molybdenum metal powder is heated to 300-400 °C in a stream of dry chlorine gas.[4] The volatile Molybdenum(V) chloride is then collected in a cooler part of the apparatus. This process must be carried out in a well-ventilated fume hood due to the toxicity and corrosive nature of chlorine gas.

Method 2: From Molybdenum Trioxide and Carbon Tetrachloride

This method is suitable for laboratory-scale synthesis.

• Reaction: 2 MoO₃(s) + 6 CCl₄(l) → 2 MoCl₅(s) + 6 COCl₂(g) + Cl₂(g)[4]

• Protocol:

  • In a round-bottomed stainless steel reaction flask, mix molybdenum trioxide and dehydrated carbon tetrachloride in a mass ratio of 1:4 to 1:6.[5]

  • Degas the reaction flask, then seal it.[5]

  • Submerge the flask in an oil bath and heat to 150-240 °C for 1-12 hours.[5]

  • After cooling, the reaction mixture will appear as a brown-red solution with black, needle-like crystals.[5]

  • Carefully vent the reaction gases in a fume hood.[5]

  • Transfer the reaction mixture to an evaporator and remove the carbon tetrachloride to obtain black crystals of Molybdenum(V) chloride.[5]

Method 3: From Molybdenum Trioxide and Thionyl Chloride

This is another convenient laboratory-scale synthesis.[1]

• Protocol: Molybdenum trioxide is refluxed with an excess of thionyl chloride. The reaction is typically carried out under an inert atmosphere to prevent hydrolysis. The excess thionyl chloride can be removed by distillation after the reaction is complete.

Purification

Crude Molybdenum(V) chloride can be purified by sublimation under vacuum.[6]

• Protocol: The impure solid is heated gently in a sublimation apparatus under reduced pressure. The purified Molybdenum(V) chloride sublimes and deposits as crystals on a cold finger or a cooler part of the apparatus, leaving non-volatile impurities behind.

Characterization

X-ray Diffraction (XRD)

The crystal structure of Molybdenum(V) chloride can be confirmed using single-crystal or powder X-ray diffraction. The powder XRD data can be collected on a diffractometer using Cu-Kα radiation.[7] The experimental pattern can then be compared to simulated patterns from known crystal structures.[7]

Magnetic Susceptibility

Due to the presence of an unpaired electron in the monomeric MoCl₅, it is paramagnetic. The magnetic susceptibility can be determined using methods such as the Gouy method or Quincke's method.[8][9] These methods measure the force exerted on the sample by a magnetic field.[8]

Chemical Reactivity and Applications

Safety and Handling

Molybdenum(V) chloride is a corrosive and moisture-sensitive compound that reacts violently with water to release toxic hydrochloric acid gas.[1] It should be handled in a dry, inert atmosphere, for example, in a glovebox or using Schlenk line techniques. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn at all times.

Conclusion

Molybdenum(V) chloride is a valuable inorganic compound with a rich chemistry that enables its use in a wide array of applications. Its physical and chemical properties, particularly its Lewis acidity, make it an important tool for researchers in both academic and industrial settings. Proper handling and an understanding of its reactivity are crucial for its safe and effective use. This guide provides a foundational understanding of Molybdenum(V) chloride to aid professionals in its application.

References

• 1. grokipedia.com [grokipedia.com]
• 2. researchgate.net [researchgate.net]
• 3. Friedel-Crafts Acylation [organic-chemistry.org]
• 4. molybdenum Chloride Production Processes - molybdenum Manufacturer and Supplier-Chinatungsten Online [molybdenum.com.cn]
• 5. CN102020318A - Method for preparing molybdenum pentachloride - Google Patents [patents.google.com]
• 6. Preparation of Trichloride and Tetrachloride of Molybdenum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. scribd.com [scribd.com]

An In-depth Technical Guide to the Molecular Structure and Bonding of Molybdenum(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

Molybdenum(V) chloride (MoCl₅), a prominent member of the transition metal halides, serves as a versatile precursor and catalyst in a multitude of chemical syntheses. Its utility is intrinsically linked to its unique molecular structure and bonding characteristics, which vary between the solid and gaseous states. This technical guide provides a comprehensive overview of the molecular architecture and chemical bonding in both the dimeric solid-state form (Mo₂Cl₁₀) and the monomeric gas-phase species (MoCl₅), supported by experimental data and theoretical insights.

Molecular Structure

Molybdenum(V) chloride exhibits structural polymorphism, existing as a dimer in the solid state and a monomer in the gas phase. This dual nature is fundamental to its chemical reactivity and physical properties.

Solid-State Dimeric Structure (Mo₂Cl₁₀)

In the solid state, molybdenum(V) chloride adopts a dimeric structure with the molecular formula Mo₂Cl₁₀.[1][2] The crystal structure has been determined by single-crystal X-ray diffraction, revealing a bioctahedral arrangement where two MoCl₆ octahedra share a common edge.[3] This edge-sharing is facilitated by two bridging chloride atoms, which link the two molybdenum centers. Each molybdenum atom is in a distorted octahedral coordination environment, bonded to four terminal chlorine atoms and the two bridging chlorine atoms.

The molecule can exist in different crystalline phases, including monoclinic and orthorhombic systems, with slight variations in the unit cell parameters and bond lengths.[4] The bridging Mo-Cl bonds are notably longer than the terminal Mo-Cl bonds, a common feature in such halogen-bridged metal complexes.

Gas-Phase Monomeric Structure (MoCl₅)

In the gas phase, the dimeric structure of molybdenum(V) chloride dissociates into paramagnetic MoCl₅ monomers.[1] Electron diffraction studies and theoretical calculations suggest that the monomeric form possesses a distorted trigonal bipyramidal (D₃h) geometry.[5][6] This distortion is attributed to the Jahn-Teller effect, a phenomenon that occurs in non-linear molecules with a degenerate electronic ground state, leading to a geometric distortion that removes the degeneracy and lowers the overall energy.[5][6] Molecular orbital calculations indicate that a distortion from D₃h to C₂v symmetry leads to a stabilization of the molecule.[5]

Bonding in Molybdenum(V) Chloride

The bonding in both the dimeric and monomeric forms of molybdenum(V) chloride can be described using a combination of valence bond theory and molecular orbital theory.

Bonding in the Mo₂Cl₁₀ Dimer

The bonding in the dimeric structure involves covalent interactions between the molybdenum and chlorine atoms. The terminal Mo-Cl bonds are standard two-center, two-electron bonds. The bonding in the Mo-Cl-Mo bridge is more complex and can be described by a three-center, four-electron bonding model. From a molecular orbital perspective, the combination of atomic orbitals of the two molybdenum atoms and the two bridging chlorine atoms leads to the formation of bonding, non-bonding, and antibonding molecular orbitals. The stability of the dimer is attributed to the net population of bonding molecular orbitals. The presence of a d¹ electron configuration on each Mo(V) center in the dimer leads to interesting magnetic properties, though a direct Mo-Mo bond is not typically considered to be significant in this compound.

Bonding in the MoCl₅ Monomer

The bonding in the monomeric MoCl₅ can be understood through the hybridization of the molybdenum atomic orbitals. In a trigonal bipyramidal geometry, the molybdenum atom can be considered to be sp³d hybridized, forming five sigma bonds with the chlorine atoms. The single unpaired electron resides in a non-bonding d-orbital.

Molecular orbital theory provides a more detailed picture of the bonding. The combination of the molybdenum 4d, 5s, and 5p orbitals with the chlorine 3p orbitals results in a set of molecular orbitals. The Jahn-Teller distortion observed in the monomer is a direct consequence of the degenerate electronic ground state arising from the filling of these molecular orbitals. This distortion leads to a more stable electronic configuration by lowering the energy of the occupied orbitals.[5]

Quantitative Structural Data

The following tables summarize the key structural parameters for both the dimeric and monomeric forms of molybdenum(V) chloride, as determined by experimental methods.

Table 1: Structural Data for Dimeric Molybdenum(V) Chloride (Mo₂Cl₁₀)

Parameter	Orthorhombic Phase	Monoclinic Phase
Crystal System	Orthorhombic	Monoclinic
Space Group	Pnma	C2/m
Mo-Cl (terminal, avg.)	2.26 Å	2.26 Å
Mo-Cl (bridging, avg.)	2.54 Å	2.54 Å
Mo-Mo distance	~3.84 Å	Not reported
Cl-Mo-Cl (terminal)	~90° and ~165°	Not reported
Cl-Mo-Cl (bridging)	~82°	Not reported
Mo-Cl-Mo (bridging)	~98°	Not reported

Data sourced from the Materials Project.[3]

Table 2: Structural Data for Monomeric Molybdenum(V) Chloride (MoCl₅) in the Gas Phase

Parameter	Value
Molecular Geometry	Distorted Trigonal Bipyramidal (C₂v symmetry)
Mo-Cl (axial, avg.)	~2.27 Å
Mo-Cl (equatorial, avg.)	~2.27 Å
Cl(ax)-Mo-Cl(eq)	~90°
Cl(eq)-Mo-Cl(eq)	~120° (idealized)

Note: Due to the dynamic Jahn-Teller effect, the distinction between axial and equatorial bonds is blurred, and the reported values are averages from gas-phase electron diffraction studies which are best fitted by distorted models.[5]

Experimental Protocols

The structural and bonding information presented in this guide is derived from sophisticated experimental techniques. Below are detailed methodologies for the synthesis and characterization of molybdenum(V) chloride.

Synthesis of Molybdenum(V) Chloride

Molybdenum(V) chloride can be synthesized via several routes, with the direct chlorination of molybdenum metal being a common laboratory and industrial method.[7]

Protocol: Direct Chlorination of Molybdenum Metal

• Apparatus Setup: A quartz tube is placed inside a tube furnace equipped with a temperature controller. One end of the tube is connected to a chlorine gas cylinder via a flow meter and a drying tube (e.g., filled with anhydrous calcium chloride) to ensure the chlorine is dry. The other end of the tube is connected to a series of traps to capture unreacted chlorine and the product. The final trap should be vented to a fume hood.

• Starting Material: Molybdenum metal powder or turnings are placed in a quartz boat and positioned in the center of the tube furnace.

• Reaction Conditions: The system is first purged with an inert gas, such as argon, to remove air and moisture. The furnace is then heated to a temperature of 350 °C.[7]

• Chlorination: A slow stream of dry chlorine gas is passed over the heated molybdenum metal. The reaction is exothermic and produces a dark, volatile solid, which is molybdenum(V) chloride.

• Product Collection: The molybdenum(V) chloride sublimes and is carried by the chlorine gas stream to a cooler part of the apparatus where it condenses as dark green to black crystals.

• Purification: The crude product can be purified by sublimation under reduced pressure.

• Handling and Storage: Molybdenum(V) chloride is highly moisture-sensitive and must be handled and stored in an inert atmosphere (e.g., a glovebox or a desiccator filled with a suitable drying agent).

Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the definitive method for determining the solid-state structure of crystalline compounds like Mo₂Cl₁₀.

Protocol: Single-Crystal X-ray Diffraction Analysis

• Crystal Selection and Mounting: A suitable single crystal of Mo₂Cl₁₀ is selected under a microscope in an inert oil to prevent decomposition due to air and moisture. The crystal is then mounted on a goniometer head.[8]

• Data Collection: The mounted crystal is placed on a diffractometer equipped with an X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector. The crystal is cooled to a low temperature (typically 100-150 K) to minimize thermal vibrations of the atoms. A series of diffraction images are collected as the crystal is rotated through a range of angles.[8][9]

• Data Processing: The collected diffraction data are processed to determine the unit cell parameters, space group, and the intensities of the individual reflections.[10]

• Structure Solution and Refinement: The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions. This model is then refined against the experimental data using least-squares methods to optimize the atomic coordinates, and thermal displacement parameters, and to minimize the difference between the observed and calculated structure factors.[10]

• Structure Validation: The final refined structure is validated using various crystallographic checks to ensure its quality and accuracy.

Gas-Phase Electron Diffraction

Gas-phase electron diffraction is a powerful technique for determining the molecular structure of volatile compounds like MoCl₅ in the gaseous state.

Protocol: Gas-Phase Electron Diffraction Analysis

• Sample Introduction: A sample of molybdenum(V) chloride is heated in a specialized nozzle system to produce a vapor. This vapor is then introduced into a high-vacuum chamber as a molecular beam.[11]

• Electron Beam Interaction: A high-energy beam of electrons is directed to intersect the molecular beam at a right angle. The electrons are scattered by the molecules in the gas phase.[11]

• Diffraction Pattern Recording: The scattered electrons form a diffraction pattern of concentric rings on a detector (e.g., a photographic plate or a CCD camera). To enhance the weaker, high-angle scattering, a rotating sector is often placed in front of the detector.[11]

• Data Analysis: The intensity of the scattered electrons as a function of the scattering angle is extracted from the diffraction pattern. The experimental molecular scattering intensity is then compared to theoretical scattering patterns calculated for various molecular models.[12]

• Structure Refinement: The geometric parameters of the molecular model (bond lengths, bond angles) are refined using a least-squares fitting procedure to obtain the best agreement between the experimental and theoretical scattering curves.[12]

Visualizations

The following diagrams illustrate the molecular structure of molybdenum(V) chloride and a typical experimental workflow.

Caption: Dimeric structure of Mo₂Cl₁₀ with average bond lengths.

Caption: Workflow for the synthesis of Molybdenum(V) chloride.

Conclusion

The molecular structure and bonding of molybdenum(V) chloride are multifaceted, with a clear distinction between its solid-state dimeric form and its gas-phase monomeric species. The dimeric structure is characterized by two edge-sharing octahedra, while the monomer exhibits a distorted trigonal bipyramidal geometry due to the Jahn-Teller effect. A thorough understanding of these structural features, supported by detailed experimental data, is crucial for researchers and scientists leveraging molybdenum(V) chloride in various fields, including catalysis, materials science, and drug development. The provided experimental protocols offer a practical guide for the synthesis and structural characterization of this important inorganic compound.

References

• 1. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. Molybdenum(V)_chloride [chemeurope.com]
• 3. Comparison of silver and molybdenum microfocus X-ray sources for single-crystal structure determination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US20240344235A1 - Molybdenum pentachloride conditioning and crystalline phase manipulation - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Molybdenum chloride (MoCl5) [chembk.com]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. newhaven.edu [newhaven.edu]
• 10. rsc.org [rsc.org]
• 11. Gas electron diffraction - Wikipedia [en.wikipedia.org]
• 12. chem.uci.edu [chem.uci.edu]

An In-depth Technical Guide to the Synthesis and Preparation of Molybdenum(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary methods for the synthesis and purification of Molybdenum(V) chloride (MoCl₅). This compound is a critical precursor and catalyst in a variety of chemical reactions, including those relevant to materials science and pharmaceutical development. This document details established experimental protocols, presents quantitative data for comparison, and illustrates key processes through workflow diagrams.

Introduction to Molybdenum(V) Chloride

Molybdenum(V) chloride, also known as molybdenum pentachloride, is an inorganic compound with the empirical formula MoCl₅. It typically exists as a dark green or black crystalline solid and is highly sensitive to moisture and air.[1] In the solid state, it forms a dimer, Mo₂Cl₁₀, with two bridging chloride ligands between the molybdenum centers.[2] In the gas phase, this dimer partially dissociates into the monomeric, paramagnetic MoCl₅ molecule.[2]

MoCl₅ is a potent Lewis acid and a strong oxidizing agent, making it a versatile reagent in chemical synthesis.[3] Its reactivity and physical properties necessitate careful handling under inert atmosphere conditions.

Table 1: Physical and Chemical Properties of Molybdenum(V) Chloride

Property	Value	References
Molecular Formula	MoCl₅ (monomer), Mo₂Cl₁₀ (dimer)	[2]
Molar Mass	273.21 g/mol (monomer)	[2]
Appearance	Dark green to black crystalline solid
Melting Point	194 °C
Boiling Point	268 °C
Density	2.928 g/cm³ at 25 °C
Solubility	Soluble in dry ethers, alcohols, and chlorinated solvents. Reacts with water.	[2]
Structure	Monoclinic crystal system (dimer)	[2]

Synthesis Methodologies

Several methods have been established for the synthesis of Molybdenum(V) chloride. The choice of method often depends on the available starting materials, desired scale, and purity requirements. The primary synthetic routes are:

• Direct Chlorination of Molybdenum Metal: The reaction of metallic molybdenum with dry chlorine gas at elevated temperatures.

• Chlorination of Molybdenum(VI) Oxide: The reaction of molybdenum trioxide (MoO₃) with a chlorinating agent.

• Reaction of Molybdenum(VI) Oxide with Thionyl Chloride: A laboratory-scale method utilizing thionyl chloride as the chlorinating agent.

• Reaction of Molybdenum(VI) Oxide with Carbon Tetrachloride: A method that can be performed in a sealed reaction vessel.

The following diagram illustrates the general workflow for the synthesis and subsequent purification of Molybdenum(V) chloride.

Caption: General workflow for the synthesis and purification of MoCl₅.

Table 2: Comparison of Synthesis Methods for Molybdenum(V) Chloride

Method	Starting Materials	Reaction Conditions	Reported Yield	Purity	Advantages	Disadvantages
Direct Chlorination	Molybdenum metal, Chlorine gas	350-500 °C	Not specified	High	Direct route, high purity product	Requires handling of corrosive Cl₂ gas at high temperatures
Chlorination of MoO₃	Molybdenum(VI) oxide, Chlorine gas	~500 °C	Not specified	Not specified	Utilizes a more common starting material (MoO₃)	Requires handling of corrosive Cl₂ gas at high temperatures
Reaction with SOCl₂	Molybdenum(VI) oxide, Thionyl chloride	Reflux	Not specified	Not specified	Convenient laboratory-scale method	Potential for oxychloride byproducts
Reaction with CCl₄	Molybdenum(VI) oxide, Carbon tetrachloride	220 °C, 5 hours (sealed vessel)	85%	Not specified	Good yield, avoids direct use of Cl₂ gas	Use of toxic and ozone-depleting CCl₄

Experimental Protocols

Synthesis of Molybdenum(V) Chloride via Reaction of MoO₃ with CCl₄

This method, adapted from patent literature, provides a high-yield synthesis of MoCl₅ without the direct use of chlorine gas.

Reaction: 2 MoO₃ + 3 CCl₄ → 2 MoCl₅ + 3 CO₂ + Cl₂

Procedure:

• Preparation: In a dry, inert atmosphere glovebox, place molybdenum(VI) oxide into a high-pressure reaction vessel.

• Reactant Addition: Add anhydrous carbon tetrachloride to the reaction vessel. The vessel should be equipped with a pressure gauge and a release valve.

• Sealing and Heating: Seal the reaction vessel and remove it from the glovebox. Place the vessel in an oil bath or a suitable heating mantle.

• Reaction: Heat the reaction mixture to 220 °C and maintain this temperature for 5 hours. The pressure inside the vessel will increase due to the formation of gaseous byproducts.

• Cooling and Product Isolation: After the reaction period, allow the vessel to cool to room temperature. Carefully vent the excess pressure in a fume hood.

• Purification: The resulting black, needle-like crystals of molybdenum pentachloride can be isolated. Further purification can be achieved by sublimation. The reported yield for this method is approximately 85%.

Purification of Molybdenum(V) Chloride by Sublimation

Sublimation is an effective method for purifying crude Molybdenum(V) chloride, separating it from non-volatile impurities.

Procedure:

• Apparatus Setup: Assemble a sublimation apparatus, which typically consists of a vessel to hold the crude MoCl₅, a cold finger condenser, and connections for a vacuum line. All glassware must be thoroughly dried.

• Loading: In an inert atmosphere, load the crude MoCl₅ into the bottom of the sublimation vessel.

• Assembly and Vacuum: Insert the cold finger and connect the apparatus to a vacuum pump. Evacuate the system to a low pressure.

• Heating and Cooling: Begin circulating a coolant (e.g., cold water) through the cold finger. Gently heat the bottom of the sublimation vessel using a heating mantle or oil bath to a temperature of 170-200 °C.

• Sublimation and Deposition: The MoCl₅ will sublime and deposit as pure crystals on the cold surface of the condenser.

• Product Collection: Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum. Then, carefully introduce an inert gas to bring the system back to atmospheric pressure.

• Harvesting: In an inert atmosphere, dismantle the apparatus and scrape the purified MoCl₅ crystals from the cold finger. A successful fractional sublimation can yield a black, crystalline product with a melting point of 201-202 °C.

The following diagram illustrates the sublimation purification process.

Caption: Diagram of the sublimation purification process for MoCl₅.

Safety Considerations

Molybdenum(V) chloride is a hazardous substance and must be handled with appropriate safety precautions.

• Moisture Sensitivity: MoCl₅ reacts violently with water, releasing corrosive hydrogen chloride (HCl) gas. All manipulations should be carried out under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[2]

• Corrosivity: It is corrosive to skin, eyes, and mucous membranes.

• Toxicity: Inhalation or ingestion can be harmful.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and acid-resistant gloves, when handling this compound.

Conclusion

The synthesis of Molybdenum(V) chloride can be achieved through several methods, with the choice of protocol depending on the specific requirements of the researcher. The reaction of molybdenum(VI) oxide with carbon tetrachloride offers a high-yield route that avoids the direct use of hazardous chlorine gas. For achieving high purity, sublimation is the recommended purification technique. Due to its reactive and hazardous nature, strict adherence to safety protocols and inert atmosphere techniques is essential when working with Molybdenum(V) chloride.

References

• 1. Preparation of Trichloride and Tetrachloride of Molybdenum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 3. Molybdenum(V)_chloride [chemeurope.com]

Molybdenum(V) Chloride: A Technical Guide to its Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Molybdenum(V) chloride (MoCl₅) in various organic solvents. Molybdenum(V) chloride is a highly reactive and versatile inorganic compound, appearing as a dark green to black crystalline solid.[1][2] Its utility as a catalyst and precursor in organic synthesis and materials science necessitates a thorough understanding of its behavior in solution.[2] This document summarizes available quantitative solubility data, details its reactivity with different solvent classes, and outlines experimental protocols for solubility determination.

Quantitative Solubility Data

Molybdenum(V) chloride is generally described as soluble in a variety of dry organic solvents, including ethers, alcohols, and chlorinated hydrocarbons.[3][4][5][6][7][8][9][10] However, quantitative data is scarce in readily available literature, primarily due to the compound's high reactivity, which often leads to chemical transformation rather than simple dissolution.

The table below summarizes the available quantitative solubility data for Molybdenum(V) chloride in selected organic solvents. It is critical to note that for many of these solvents, particularly protic or Lewis basic ones, the listed "solubility" may represent a complex interplay of dissolution and chemical reaction.

Solvent	Chemical Formula	Temperature (°C)	Solubility	Observations
Carbon Tetrachloride	CCl₄	Not Specified	Soluble	Forms a dark red, practically non-conducting solution.[1][11]
Chloroform	CHCl₃	Not Specified	Soluble	-
Diethyl Ether	(C₂H₅)₂O	Not Specified	Soluble	Forms a dark solution from which a black hygroscopic dietherate complex, MoCl₅·2(C₂H₅)₂O, can be isolated.[1][11] MoCl₅ is noted to be stable in diethyl ether.[12]
Ethanol	C₂H₅OH	Not Specified	Reaction	Reacts vigorously.[11]
Acetonitrile (B52724)	CH₃CN	Not Specified	Reaction	MoCl₅ is reduced by acetonitrile to form an orange complex, MoCl₄(CH₃CN)₂.[12]
Nitrobenzene	C₆H₅NO₂	Not Specified	Not Specified	Forms a dark red, practically non-conducting solution.[1]
Acetone	(CH₃)₂CO	Not Specified	Reaction	An exothermic reaction occurs even with intensively dried acetone.[1]
Benzaldehyde	C₆H₅CHO	Not Specified	Not Specified	Forms a green solution.[1]

Note: The term "soluble" in many historical and general chemical resources often indicates miscibility or the ability to form a solution of unspecified concentration, and frequently overlooks reactivity. For a highly reactive compound like MoCl₅, these qualitative descriptors should be interpreted with caution.

Reactivity and Stability in Organic Solvents

The solubility of Molybdenum(V) chloride is intrinsically linked to its reactivity. As a strong Lewis acid and oxidizing agent, MoCl₅ readily interacts with a wide range of organic functional groups.[12][13] This reactivity dictates the choice of solvent for any application and influences the nature of the molybdenum species in solution.

Chlorinated Hydrocarbons

Molybdenum(V) chloride is soluble in chlorinated solvents such as carbon tetrachloride and chloroform, often forming colored solutions.[11][12] In these relatively inert solvents, the dissolution is less likely to be accompanied by immediate chemical transformation, making them suitable for some applications where the intact MoCl₅ molecule is desired.

Ethers

While soluble in ethers, the stability of MoCl₅ varies significantly. It is reported to be stable in diethyl ether , forming a dietherate complex.[12] In contrast, it polymerizes tetrahydrofuran (THF) , indicating a reactive interaction.[12]

Alcohols

Molybdenum(V) chloride reacts vigorously with dry alcohols.[1] This reaction is not a simple dissolution but a chemical transformation, often leading to the formation of molybdenum oxychlorides and other derivatives.[1]

Nitriles

In acetonitrile , MoCl₅ undergoes a reduction reaction to form the molybdenum(IV) complex, MoCl₄(CH₃CN)₂.[12] This highlights that acetonitrile is not an inert solvent for MoCl₅.

Other Solvents

• Nitrobenzene: MoCl₅ dissolves to give a dark red solution that is practically non-conducting, suggesting the presence of molecular MoCl₅.[1]

• Acetone and Benzaldehyde: These solvents form green solutions, and in the case of acetone, an exothermic reaction is observed, indicating chemical interaction.[1]

The following diagram illustrates the general reactivity of Molybdenum(V) chloride with different classes of organic solvents.

Caption: Reactivity of MoCl₅ with different organic solvent classes.

Experimental Protocols for Solubility Determination

The high reactivity and moisture sensitivity of Molybdenum(V) chloride necessitate stringent experimental conditions for accurate solubility determination.[7] Standard solubility testing methods must be adapted to an inert atmosphere, typically within a glovebox or using Schlenk line techniques.[14]

General Protocol for a Reactive, Air-Sensitive Compound

The following is a generalized protocol for determining the solubility of a reactive, air-sensitive compound like MoCl₅ in a dry organic solvent.

• Preparation of Materials:

  • All glassware must be rigorously dried in an oven and cooled under a stream of inert gas (e.g., argon or nitrogen) or inside a glovebox antechamber.

  • The organic solvent must be thoroughly dried and deoxygenated using appropriate methods (e.g., distillation from a suitable drying agent, passing through a column of activated alumina, or freeze-pump-thaw cycles).[14]

• Equilibrium Solubility Determination (Shake-Flask Method):

  • Inside an inert atmosphere glovebox, add an excess amount of finely ground MoCl₅ to a known volume or mass of the dried solvent in a sealed vial or flask.

  • Agitate the mixture at a constant, controlled temperature for a prolonged period (e.g., 24-72 hours) to ensure equilibrium is reached. The time required to reach equilibrium should be determined empirically.

  • After equilibration, cease agitation and allow the excess solid to settle.

  • Carefully extract a known volume of the supernatant saturated solution using a pre-weighed, airtight syringe fitted with a filter to remove any suspended solids.

  • Determine the mass of the withdrawn solution.

  • The concentration of molybdenum in the solution can then be determined by a suitable analytical technique, such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS), after appropriate sample digestion and dilution.

• Data Analysis:

  • Calculate the solubility in the desired units (e.g., g/100 g solvent, mol/L).

  • It is crucial to analyze the remaining solid residue (e.g., by X-ray diffraction) and the solution (e.g., by spectroscopy) to determine if a chemical reaction has occurred between the MoCl₅ and the solvent. This will clarify whether the measured value represents the solubility of the original compound or a reaction product.

The following diagram outlines a typical workflow for determining the solubility of an air-sensitive compound.

Caption: Experimental workflow for solubility determination.

Conclusion

While Molybdenum(V) chloride is widely cited as being soluble in a range of organic solvents, this solubility is often accompanied by significant chemical reactivity. For applications requiring the dissolution of MoCl₅, careful consideration must be given to the choice of solvent to avoid unwanted side reactions. Chlorinated hydrocarbons and diethyl ether appear to be among the more inert options. Due to the challenges posed by its reactivity and sensitivity, quantitative solubility data for MoCl₅ remains limited. The experimental protocols outlined in this guide provide a framework for obtaining reliable solubility data under the necessary inert conditions, which is essential for advancing the use of this important chemical in research and development.

References

• 1. CCLXIX.—The behaviour of molybdenum pentachloride in organic solvents - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. grokipedia.com [grokipedia.com]
• 3. MOLYBDENUM(V) CHLORIDE CAS#: 10241-05-1 [chemicalbook.com]
• 4. chemwhat.com [chemwhat.com]
• 5. chembk.com [chembk.com]
• 6. 10241-05-1 CAS MSDS (MOLYBDENUM(V) CHLORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. Page loading... [guidechem.com]
• 8. chembk.com [chembk.com]
• 9. parchem.com [parchem.com]
• 10. Molybdenum(V) chloride, 99.6% (metals basis) 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 11. molybdenum(V) chloride [chemister.ru]
• 12. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 13. Molybdenum(V)_chloride [chemeurope.com]
• 14. molan.wdfiles.com [molan.wdfiles.com]

An In-depth Technical Guide to the Lewis Acid Properties of Molybdenum(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

Molybdenum(V) chloride (MoCl₅), a highly reactive and versatile inorganic compound, has garnered significant attention for its potent Lewis acidic properties. This technical guide provides a comprehensive overview of the Lewis acidity of MoCl₅, its catalytic applications in organic synthesis, and the experimental methodologies used to characterize its behavior.

Understanding the Lewis Acidity of Molybdenum(V) Chloride

Molybdenum in its +5 oxidation state in MoCl₅ possesses a high positive charge density and accessible d-orbitals, making it a strong electron pair acceptor and thus a potent Lewis acid.[1][2][3] In the solid state, it exists as a dimer (Mo₂Cl₁₀), but in the gas phase and in solution, it can exist in equilibrium with its monomeric form (MoCl₅), which is the active Lewis acidic species.[2][4]

Its strong Lewis acidity allows it to activate a wide range of organic substrates, facilitating numerous chemical transformations. MoCl₅ readily forms adducts with non-oxidizable ligands and is known to catalyze a variety of reactions, including carbon-carbon bond formation, chlorinations, deoxygenation, and oxidative coupling reactions.[1][2]

Quantitative Assessment of Lewis Acidity

Table 1: Comparison of Gutmann Acceptor Numbers (AN) for Selected Metal Chlorides

Metal Chloride	Acceptor Number (AN)
AlCl₃	87[5]
TiCl₄	70[5]
SbCl₅	100[5]
MoCl₅	Expected to be high

Note: The acceptor number for MoCl₅ is not experimentally reported in the searched literature but is expected to be high based on its catalytic activity and comparison with other potent Lewis acids.

Computational methods, such as the calculation of Fluoride Ion Affinity (FIA), provide another avenue for quantifying Lewis acidity.[7][8][9][10][11] While a specific FIA value for MoCl₅ was not found in the initial searches, this theoretical approach could be employed to benchmark its Lewis acidity against other compounds.

Catalytic Applications in Organic Synthesis

The strong Lewis acidity of Molybdenum(V) chloride makes it a valuable catalyst in a variety of organic reactions, crucial for the synthesis of complex molecules in drug development and materials science.

Friedel-Crafts Alkylation

MoCl₅ is an effective catalyst for Friedel-Crafts alkylation reactions, which involve the alkylation of an aromatic ring with an alkyl halide or alkene.[12][13][14][15] The Lewis acid activates the electrophile, facilitating the attack by the aromatic ring.

This protocol is adapted from general procedures for Lewis acid-catalyzed Friedel-Crafts reactions.

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Anisole

• 1-Octene

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), a solution of MoCl₅ (5 mol%) in anhydrous DCM is prepared in a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Anisole (1.0 equivalent) is added to the solution, and the mixture is stirred for 10 minutes at room temperature.

• 1-Octene (1.2 equivalents) is then added dropwise to the reaction mixture.

• The reaction is heated to reflux and monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is cooled to room temperature and quenched by the slow addition of a saturated sodium bicarbonate solution.

• The organic layer is separated, and the aqueous layer is extracted with DCM.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired alkylated anisole.

Figure 1: Logical workflow for MoCl₅-catalyzed Friedel-Crafts alkylation.

Carbon-Carbon Bond Forming Reactions

MoCl₅ catalyzes a range of other C-C bond-forming reactions, including allylic substitutions and reactions involving silyl (B83357) enol ethers. These reactions are fundamental in building molecular complexity.

This protocol is a general representation based on literature descriptions of molybdenum-catalyzed allylic alkylations.

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Allylic substrate (e.g., allylic acetate)

• Nucleophile (e.g., a soft carbon nucleophile like a malonate ester)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Quenching solution (e.g., saturated ammonium (B1175870) chloride)

• Anhydrous sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a glovebox or under an inert atmosphere, MoCl₅ (5 mol%) is dissolved in anhydrous THF in a Schlenk flask.

• The solution is cooled to the desired temperature (e.g., 0 °C or -78 °C).

• The nucleophile (1.2 equivalents) is added, followed by the dropwise addition of the allylic substrate (1.0 equivalent).

• The reaction is stirred at the specified temperature and monitored by TLC or GC-MS.

• Upon completion, the reaction is quenched with a saturated ammonium chloride solution.

• The mixture is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• The residue is purified by flash column chromatography to yield the allylic alkylation product.

Figure 2: Simplified signaling pathway for MoCl₅-catalyzed allylic alkylation.

Adduct Formation and Structural Characterization

The Lewis acidic nature of MoCl₅ is further evidenced by its ability to form stable adducts with a variety of Lewis bases. The characterization of these adducts provides insight into the coordination chemistry of molybdenum.

Table 2: Selected MoCl₅ Adducts and Their Properties

Lewis Base	Adduct Formula	Structural Features	Reference
Chloride (Cl⁻)	[MoCl₆]⁻	Octahedral geometry	[1][2][3]
Pyridine	MoCl₅(py)ₓ (x=1, 2)	Monomeric or dimeric structures depending on stoichiometry	[16]
Acetonitrile	MoCl₄(CH₃CN)₂	Reduced Mo(IV) species formed	[2]
Diethyl ether	MoCl₄(Et₂O)₂	Stable adduct of the reduced Mo(IV)	[2]

The synthesis of these adducts typically involves the reaction of MoCl₅ with the corresponding Lewis base in an inert solvent under anhydrous conditions. Characterization is often performed using techniques such as X-ray crystallography, IR spectroscopy, and elemental analysis.

Figure 3: Experimental workflow for the synthesis and characterization of a MoCl₅ adduct.

Safety and Handling

Molybdenum(V) chloride is a moisture-sensitive and corrosive solid. It reacts vigorously with water to release hydrochloric acid.[2][3] Therefore, it must be handled under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk techniques). Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn at all times.

Conclusion

Molybdenum(V) chloride is a powerful Lewis acid with significant applications in organic synthesis. Its ability to catalyze a wide array of reactions makes it a valuable tool for researchers in academia and industry, particularly in the field of drug development where the efficient construction of complex molecular architectures is paramount. While quantitative data on its Lewis acidity is still emerging, its demonstrated catalytic efficacy underscores its potent electron-accepting nature. Further research into the quantitative aspects of its Lewis acidity and the development of new catalytic systems based on MoCl₅ will continue to expand its utility in modern chemistry.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 3. Molybdenum(V)_chloride [chemeurope.com]
• 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 5. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 6. echemi.com [echemi.com]
• 7. An Extensive Set of Accurate Fluoride Ion Affinities for p‐Block Element Lewis Acids and Basic Design Principles for Strong Fluoride Ion Acceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Predicting Lewis Acidity: Machine Learning the Fluoride Ion Affinity of p-Block-Atom-Based Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. scribd.com [scribd.com]
• 13. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 14. Friedel Crafts alkylation | Reaction Mechanism of Friedel Crafts alkylation [pw.live]
• 15. youtube.com [youtube.com]
• 16. researchgate.net [researchgate.net]

Molybdenum(V) Chloride: A Tale of Two Structures - Monomer vs. Dimer

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum(V) chloride (MoCl₅), also known as molybdenum pentachloride, is a highly reactive, volatile, dark green or black crystalline solid.[1][2] Its versatile reactivity makes it a valuable precursor and catalyst in a wide range of chemical syntheses, including in organic chemistry and for the preparation of other molybdenum compounds.[1][2] A key aspect of the chemistry of molybdenum(V) chloride is its structural dichotomy: it exists as a dimeric molecule, Mo₂Cl₁₀, in the solid state, while in the gas phase, it dissociates into a monomeric MoCl₅ unit.[3][4] Understanding the distinct structural features of the monomer and dimer is crucial for predicting and controlling its reactivity in various applications, from catalysis to materials science and potentially in the context of drug development as a catalyst or precursor for metallodrugs.

This technical guide provides a comprehensive overview of the structural chemistry of the molybdenum(V) chloride monomer and dimer, presenting key structural parameters, detailed experimental protocols for its synthesis and structural determination, and visual representations of its molecular geometries.

The Dimeric Solid-State Structure of Mo₂Cl₁₀

In the solid phase, molybdenum(V) chloride adopts a dimeric structure with the molecular formula Mo₂Cl₁₀.[3] This structure is characterized by two molybdenum atoms bridged by two chlorine atoms, forming a bioctahedral arrangement where the two MoCl₆ octahedra share a common edge.[4] This dimeric form is also observed for the pentachlorides of other transition metals such as niobium, tantalum, and tungsten.[4] Molybdenum(V) chloride is known to exist in at least two crystalline polymorphs in the solid state: a monoclinic and an orthorhombic form.

The structure of the Mo₂Cl₁₀ dimer consists of two types of chlorine atoms: bridging (Clb) and terminal (Clt). Each molybdenum atom is coordinated to four terminal chlorine atoms and two bridging chlorine atoms.

Quantitative Structural Data for Dimeric Mo₂Cl₁₀

The precise bond lengths and angles within the Mo₂Cl₁₀ dimer have been determined by X-ray crystallography. The following tables summarize the key structural parameters for the monoclinic and orthorhombic polymorphs.

Table 1: Structural Parameters for Monoclinic Mo₂Cl₁₀ (Space Group: C2/m)

Parameter	Value
Lattice Parameters
a	17.62 Å
b	17.89 Å
c	6.19 Å
α	90.00°
β	96.00°
γ	90.00°
Bond Lengths
Mo-Cl (bridging)	~2.54 Å
Mo-Cl (terminal)	~2.26 Å
Bond Angles
Clb-Mo-Clb	~81.6°
Clt-Mo-Clt (in plane)	~90.6°
Clt-Mo-Clt (axial)	~168.8°
Mo-Clb-Mo	~98.4°

Data sourced from the Materials Project.[3][5]

Table 2: Structural Parameters for Orthorhombic Mo₂Cl₁₀ (Space Group: Pnma)

Parameter	Value
Lattice Parameters
a	6.16 Å
b	11.69 Å
c	17.86 Å
α	90.00°
β	90.00°
γ	90.00°
Bond Lengths
Mo-Cl (bridging)	~2.54 Å
Mo-Cl (terminal)	~2.26 Å

Data sourced from the Materials Project.[6]

The Monomeric Gas-Phase Structure of MoCl₅

In the gas phase, the Mo₂Cl₁₀ dimer dissociates into paramagnetic MoCl₅ monomers.[4][7] The monomeric form is characterized by a molybdenum atom in the +5 oxidation state with a d¹ electron configuration.[4] Gas-phase electron diffraction (GED) studies have been instrumental in determining the geometry of the MoCl₅ monomer.[1][7]

Initial theoretical considerations might suggest a simple trigonal bipyramidal (D₃h symmetry) or square pyramidal (C₄v symmetry) geometry. However, experimental evidence and computational studies indicate that the MoCl₅ monomer adopts a distorted trigonal bipyramidal structure with C₂v symmetry.[1][4] This distortion is a consequence of the Jahn-Teller effect, which arises from the unpaired electron in the d-orbitals of the molybdenum atom.[7]

Computational studies have shown that the D₃h structure is energetically more favorable than the C₄v configuration by approximately 10-11 kcal/mol.[7] The distortion to the C₂v symmetry from the D₃h geometry results in a slight stabilization of the molecule.[7]

Quantitative Structural Data for Monomeric MoCl₅

The key structural parameters for the gas-phase MoCl₅ monomer as determined by gas electron diffraction are presented in the following table. The structure features two axial and three equatorial chlorine atoms, with the distortion leading to different bond lengths and angles.

Table 3: Structural Parameters for Gas-Phase MoCl₅ (C₂v Symmetry)

Parameter	Value
Bond Lengths
Mo-Cl (axial)	~2.28 Å
Mo-Cl (equatorial)	~2.24 Å
Bond Angles
Cl(ax)-Mo-Cl(ax)	~170°
Cl(eq)-Mo-Cl(eq)	~118°
Cl(ax)-Mo-Cl(eq)	~91°

Data interpreted from gas electron diffraction studies.[1][7]

Experimental Protocols

Synthesis of Molybdenum(V) Chloride

A common laboratory-scale synthesis of molybdenum(V) chloride involves the reaction of molybdenum trioxide with thionyl chloride.[2]

Materials:

• Molybdenum trioxide (MoO₃)

• Thionyl chloride (SOCl₂)

• Schlenk flask

• Reflux condenser

• Heating mantle

• Inert gas supply (e.g., argon or nitrogen)

• Apparatus for vacuum distillation/sublimation

Procedure:

• In a fume hood, equip a dry Schlenk flask with a magnetic stir bar and a reflux condenser connected to an inert gas line and a bubbler.

• Add molybdenum trioxide to the flask.

• Carefully add an excess of thionyl chloride to the flask.

• Heat the reaction mixture to reflux under a gentle flow of inert gas. The reaction is typically complete within a few hours, indicated by the formation of a dark solution and the cessation of gas evolution (SO₂).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Excess thionyl chloride can be removed by distillation under reduced pressure.

• The crude molybdenum(V) chloride product can be purified by vacuum sublimation.

Structural Determination by X-ray Crystallography (for Dimer)

Single-crystal X-ray diffraction is the definitive method for determining the solid-state structure of Mo₂Cl₁₀.

Experimental Workflow:

• Crystal Growth: Single crystals of MoCl₅ are typically grown by slow sublimation of the powder in a sealed, evacuated glass tube.

• Crystal Mounting: A suitable single crystal is selected under a microscope in an inert atmosphere (e.g., in a glovebox) and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam (e.g., Mo Kα radiation, λ = 0.71073 Å) is directed at the crystal.[1] The crystal is rotated, and the diffraction pattern (intensities and positions of diffracted X-rays) is recorded on a detector.[1] Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal vibrations.[1]

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The positions of the atoms within the unit cell are determined using direct methods or Patterson methods. The structural model is then refined to obtain the final atomic coordinates, bond lengths, and bond angles.

Structural Determination by Gas Electron Diffraction (for Monomer)

Gas electron diffraction is the primary technique for determining the molecular structure of volatile compounds like MoCl₅ in the gas phase.

Experimental Workflow:

• Sample Introduction: A sample of MoCl₅ is heated in a reservoir to a temperature sufficient to generate an adequate vapor pressure. The vapor is then introduced into a high-vacuum chamber through a nozzle as a molecular beam.

• Electron Beam Interaction: A high-energy beam of electrons is directed perpendicular to the molecular beam. The electrons are scattered by the molecules.

• Data Collection: The scattered electrons form a diffraction pattern of concentric rings, which is recorded on a detector (e.g., a photographic plate or a CCD camera).

• Data Analysis: The intensity of the scattered electrons as a function of the scattering angle is extracted from the diffraction pattern. This data is then used to generate a radial distribution curve, from which the internuclear distances (bond lengths) and, through refinement against a molecular model, the bond angles can be determined.

Visualizations

Caption: Edge-sharing bioctahedral structure of the Mo₂Cl₁₀ dimer.

Caption: Distorted trigonal bipyramidal structure of the MoCl₅ monomer.

Caption: Workflow for the synthesis and structural determination of MoCl₅.

Conclusion

The structural duality of molybdenum(V) chloride, existing as a Mo₂Cl₁₀ dimer in the solid state and a MoCl₅ monomer in the gas phase, is a fascinating example of how the physical state can dictate molecular architecture. The dimeric structure is a robust, edge-sharing bioctahedron, while the monomeric form exhibits a distorted trigonal bipyramidal geometry due to the Jahn-Teller effect. A thorough understanding of these structural nuances, supported by quantitative data from X-ray crystallography and gas electron diffraction, is essential for researchers and scientists working with this versatile compound. The detailed experimental protocols provided herein offer a practical guide for the synthesis and structural characterization of molybdenum(V) chloride, facilitating its effective use in a variety of scientific and industrial applications.

References

• 1. Synthesis, properties and structural features of molybdenum( v ) oxide trichloride complexes with neutral chalcogenoether ligands - Dalton Transactions (RSC Publishing) DOI:10.1039/D1DT00038A [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. newhaven.edu [newhaven.edu]
• 4. researchgate.net [researchgate.net]
• 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 6. Gas electron diffraction - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Oxidation State and Electronic Configuration of Molybdenum Pentachloride (MoCl₅)

For Immediate Release

This technical guide provides a comprehensive analysis of the oxidation state and electronic configuration of Molybdenum(V) Chloride (MoCl₅). This document is intended for researchers, scientists, and professionals in drug development and related fields who utilize transition metal compounds in their work.

Executive Summary

Molybdenum pentachloride (MoCl₅) is a highly reactive, dark green crystalline solid that serves as a pivotal starting material for the synthesis of various molybdenum compounds.[1] Understanding its fundamental electronic properties is crucial for its application as a potent Lewis acid and oxidizing agent in organic synthesis and materials science.[2][3] This guide details the determination of the +5 oxidation state of the molybdenum center and its corresponding [Kr] 4d¹ electronic configuration. It summarizes key physical and magnetic properties and outlines the experimental methodologies employed for their determination.

Determination of Oxidation State and Electronic Configuration

The properties of MoCl₅ are a direct consequence of the electronic structure of its molybdenum center. A logical workflow allows for the determination of its oxidation state and electron configuration.

Oxidation State

The oxidation state of molybdenum in MoCl₅ is deduced to be +5.[4][5] This is determined by applying the principle of charge neutrality to the empirical formula. Chlorine, being a halogen, is assigned an oxidation state of -1. With five chloride anions, the single molybdenum atom must possess a charge of +5 to balance the overall neutral charge of the compound.

Electronic Configuration

The electronic configuration of the molybdenum(V) ion is derived from the configuration of a neutral molybdenum atom.

• Neutral Molybdenum Atom (Mo): A neutral molybdenum atom has 42 electrons. Its ground state electron configuration is an exception to the Aufbau principle, written as [Kr] 4d⁵ 5s¹ .[6][7]

• Molybdenum(V) Ion (Mo⁵⁺): To form the Mo⁵⁺ cation, five electrons are removed from the neutral atom. Electrons are first removed from the orbital with the highest principal quantum number, which is the 5s orbital. Subsequently, the remaining four electrons are removed from the 4d orbital.[8]

  • Mo ([Kr] 4d⁵ 5s¹) → Mo⁺ ([Kr] 4d⁵) + e⁻

  • Mo⁺ ([Kr] 4d⁵) → Mo⁵⁺ ([Kr] 4d¹) + 4e⁻

The resulting electronic configuration for the Mo(V) ion is [Kr] 4d¹ . This configuration indicates the presence of one unpaired electron in the 4d orbital, which explains the paramagnetic nature of monomeric MoCl₅.[1][9]

Logical Workflow for Determination

Caption: Workflow for determining the oxidation state and electronic configuration of Mo in MoCl₅.

Quantitative Data Summary

The electronic structure of MoCl₅ gives rise to distinct and measurable physical, structural, and magnetic properties. These are summarized below.

Property	Value	Citation(s)
Oxidation State	+5	[4][5]
Electron Configuration	[Kr] 4d¹	[1][9]
Molar Magnetic Susceptibility (χm)	+990 x 10⁻⁶ cm³/mol	[5]
Total Magnetization	1.00 µB/f.u.	[6]
Crystal System	Monoclinic / Orthorhombic	[1][8]
Mo-Cl Bond Length (terminal)	~2.26 Å	[8]
Mo-Cl Bond Length (bridging)	~2.54 Å	[8]
Melting Point	194 °C	[1][4]
Boiling Point	268 °C	[1][4]
Density	2.928 g/cm³	[1]
XPS Binding Energy (Mo 3d₅/₂)	231.6 - 231.9 eV	[10]

Experimental Protocols and Methodologies

The determination of the oxidation state and electronic configuration of transition metal complexes like MoCl₅ relies on a combination of spectroscopic and analytical techniques.

X-ray Photoelectron Spectroscopy (XPS)

XPS is a primary technique for directly probing the oxidation state of an element within a compound.

• Principle: This surface-sensitive technique measures the binding energy of core-level electrons ejected by X-ray irradiation. The binding energy is highly sensitive to the chemical environment and oxidation state of the atom. A higher positive oxidation state results in a higher binding energy for the core electrons due to increased electrostatic attraction to the nucleus.

• Methodology:

  • A sample of MoCl₅ is placed in an ultra-high vacuum chamber.

  • The sample is irradiated with a monochromatic X-ray source (e.g., Al Kα).

  • An electron energy analyzer measures the kinetic energy of the emitted photoelectrons from the Mo 3d core level.

  • The binding energy is calculated and compared to reference spectra of molybdenum in various known oxidation states (e.g., Mo metal, MoO₂, MoO₃). The observed binding energy for the Mo 3d₅/₂ peak in Mo(V) species is found in the range of 231.6 to 231.9 eV.[10]

XPS Experimental Workflow

Caption: Generalized workflow for the determination of oxidation state using XPS.

Magnetic Susceptibility Measurement

This method confirms the electronic configuration by quantifying the magnetic properties of the compound, which arise from unpaired electrons.

• Principle: Paramagnetic materials, which contain unpaired electrons, are drawn into an applied magnetic field. The molar magnetic susceptibility (χm) is a measure of this effect. By measuring χm, the effective magnetic moment (μ_eff) can be calculated, which is directly related to the number of unpaired electrons (n) via the spin-only formula: μ_eff ≈ √[n(n+2)]. For a d¹ system like Mo(V), n=1, and the theoretical spin-only magnetic moment is ~1.73 Bohr magnetons (μB).

• Methodology:

  • A precisely weighed sample of MoCl₅ is placed in a sample holder.

  • The sample is introduced into a magnetometer, such as a Superconducting Quantum Interference Device (SQUID) magnetometer.

  • The magnetic moment of the sample is measured as a function of a varying applied magnetic field at a constant temperature (e.g., 300 K).

  • The molar magnetic susceptibility is calculated from the slope of the magnetization versus field plot.

  • The data is used to confirm the presence of one unpaired electron per Mo center, consistent with the d¹ configuration.[5][6]

Single-Crystal X-ray Diffraction

While not a direct probe of electronic configuration, this technique provides the definitive solid-state structure, which supports the electronic analysis.

• Principle: X-rays are diffracted by the electron clouds of atoms in a crystalline lattice. The resulting diffraction pattern can be used to construct a three-dimensional model of the atomic arrangement.

• Methodology:

  • A suitable single crystal of MoCl₅ is grown and mounted on a diffractometer.

  • The crystal is irradiated with a focused beam of X-rays while being rotated.

  • The diffraction data is collected and processed to solve the crystal structure.

  • For MoCl₅, this technique confirms its dimeric structure (Mo₂Cl₁₀) in the solid state, where each molybdenum atom is in a distorted octahedral coordination environment.[1][8] It also provides precise Mo-Cl bond lengths.[8]

References

• 1. diva-portal.org [diva-portal.org]
• 2. How are electronic configurations determined experimentally? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. Molybdenum - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. fizika.si [fizika.si]
• 6. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Electron Configurations of Transition Metals Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. X-ray Photoelectron Spectroscopy (XPS) Reference Pages: Molybdenum [xpsfitting.com]

Molybdenum(V) Chloride (CAS 10241-05-1): An In-depth Technical Guide for Researchers and Drug Development Professionals

An authoritative overview of the synthesis, properties, and applications of Molybdenum(V) chloride, a versatile reagent in modern chemistry.

Molybdenum(V) chloride, identified by the CAS number 10241-05-1, is a highly reactive, dark green to black crystalline solid with the empirical formula MoCl₅.[1][2] This inorganic compound is a potent Lewis acid and a single-electron oxidizing agent, which has led to its widespread use as a catalyst and reagent in a multitude of chemical transformations.[2][3] For researchers, scientists, and professionals in drug development, a thorough understanding of Molybdenum(V) chloride's characteristics is crucial for its safe and effective application in the synthesis of complex molecules and novel materials.

Core Chemical and Physical Properties

In its solid state, Molybdenum(V) chloride exists as a dimer with the formula Mo₂Cl₁₀, where two molybdenum atoms are bridged by chloride ligands.[2][4] In the gaseous phase, it tends to dissociate into its monomeric, paramagnetic form, MoCl₅.[2][4] It is exceptionally sensitive to moisture and air, reacting vigorously with water to produce hydrochloric acid.[1] This high reactivity necessitates handling and storage under a dry, inert atmosphere.

Table 1: Key Physical and Chemical Data for Molybdenum(V) Chloride

Property	Value	Reference(s)
CAS Number	10241-05-1	[1]
Molecular Formula	MoCl₅	[2]
Molecular Weight	273.21 g/mol	[2]
Appearance	Dark green to black crystalline powder	[2]
Melting Point	194 °C	[1]
Boiling Point	268 °C	[1]
Density	2.928 g/cm³ at 25 °C	[1]
Solubility	Soluble in dry ethers, alcohols, and chlorinated organic solvents.	[1][2]
Vapor Pressure	1.75 mmHg at 25 °C	[1]
Stability	Highly sensitive to moisture and air.	[1]

Synthesis and Experimental Protocols

The industrial and laboratory-scale synthesis of Molybdenum(V) chloride is typically achieved through the high-temperature chlorination of either molybdenum metal or molybdenum(VI) oxide.[2]

Detailed Protocol for Synthesis from Molybdenum Metal

This procedure outlines the direct chlorination of molybdenum powder, a common laboratory-scale synthesis.

Materials:

• Molybdenum metal powder

• Dry chlorine gas

• A quartz reaction tube housed in a tube furnace

• A gas flow control system

• A moisture-free collection vessel

Procedure:

• A weighed amount of molybdenum metal powder is placed in a quartz boat and positioned within the quartz reaction tube.

• The entire apparatus is thoroughly purged with a dry, inert gas, such as argon, to eliminate atmospheric oxygen and moisture.

• The tube furnace is heated to a temperature range of 300-350 °C.

• Upon reaching the target temperature, a controlled stream of dry chlorine gas is passed over the heated molybdenum powder. This reaction is exothermic.

• The Molybdenum(V) chloride product, being volatile at this temperature, sublimes and is transported by the gas stream.

• The dark green crystalline product is collected in a cooled, dry vessel situated at the outlet of the reaction tube.

• Once the reaction is complete, the chlorine gas flow is terminated, and the system is allowed to cool to ambient temperature under a continuous flow of inert gas.

• The resulting Molybdenum(V) chloride must be immediately transferred and stored in an inert atmosphere to prevent decomposition.

Caption: Synthesis of Molybdenum(V) Chloride via direct chlorination of molybdenum metal.

Safety, Handling, and Storage

Molybdenum(V) chloride is classified as a corrosive and hazardous material, demanding stringent safety protocols.

Table 2: Hazard and Safety Information for Molybdenum(V) Chloride

Hazard Category	Description of Hazard	Recommended Safety and Handling Procedures
Corrosivity	Capable of causing severe skin burns and serious eye damage.[1]	The use of comprehensive personal protective equipment (PPE), including chemical-resistant gloves, safety goggles with side shields, and a flame-retardant lab coat, is mandatory.
Reactivity	Reacts violently with water and moisture, leading to the liberation of toxic and corrosive hydrogen chloride gas.[1]	All manipulations should be conducted within a dry environment, such as a glove box or under a stream of inert gas. Contact with water must be strictly avoided.
Inhalation	The dust is irritating to the respiratory tract.	Operations should be performed in a certified chemical fume hood to prevent inhalation of airborne particles.
Storage	Requires storage in a tightly sealed container under an inert atmosphere.	The storage location should be cool, dry, well-ventilated, and segregated from incompatible substances like water and strong oxidizing agents.
Disposal	Must be disposed of as hazardous chemical waste.	Disposal procedures must adhere to all applicable local, state, and federal environmental regulations.

Applications in Chemical Synthesis

The strong Lewis acidity and oxidizing nature of Molybdenum(V) chloride make it a highly effective catalyst in a broad spectrum of organic reactions.[2][3] These reactions are often pivotal in the construction of complex molecular architectures, including those of pharmaceutical interest.

Prominent Catalytic Applications:

• Carbon-Carbon Bond Formation: It is a proficient catalyst for Friedel-Crafts alkylation and acylation reactions, as well as for the coupling of various carbon-based nucleophiles.[2][3][5]

• Oxidative Coupling Reactions: Molybdenum(V) chloride promotes the oxidative coupling of aryl compounds, providing a synthetic route to biaryls and other polycyclic systems.[6][7]

• Deoxygenation and Chlorination: It is employed in the deoxygenation of carbonyl groups and as a chlorinating agent for a range of organic substrates.[2]

• Amidation Reactions: It serves as an efficient catalyst for the direct amidation of benzylic alcohols.[8]

• Polymerization Reactions: It finds application as a catalyst in the polymerization of olefins and other vinylic monomers.[9]

Representative Protocol: Molybdenum(V) Chloride-Catalyzed Friedel-Crafts Alkylation

The following is a generalized procedure for the alkylation of an aromatic ring with an alkene, a cornerstone of C-C bond formation.

Materials:

• An aromatic substrate (e.g., toluene)

• An alkene (e.g., cyclohexene)

• Molybdenum(V) chloride (catalytic quantity, typically 5 mol%)

• Anhydrous, non-protic solvent (e.g., dichloromethane)

• An inert atmosphere apparatus (e.g., Schlenk line)

• Standard, oven-dried laboratory glassware

Procedure:

• The aromatic substrate is dissolved in the anhydrous solvent within a flame-dried, two-necked round-bottom flask under an inert atmosphere.

• The alkene is then introduced into the solution via syringe.

• The Molybdenum(V) chloride catalyst is carefully added to the reaction mixture. This is often done as a solution in the reaction solvent or added as a solid within a glovebox to prevent exposure to the atmosphere.

• The mixture is stirred at a specified temperature (ranging from room temperature to gentle reflux), and the reaction progress is monitored using an appropriate analytical technique such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction is cautiously quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate. Note: This quenching step is exothermic and may evolve HCl gas; it should be performed in a fume hood with appropriate care.

• The quenched mixture is transferred to a separatory funnel for workup. The organic layer is separated, and the aqueous layer is extracted with an organic solvent.

• The combined organic extracts are washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure.

• The resulting crude product is purified by flash column chromatography on silica (B1680970) gel to yield the pure alkylated aromatic product.

Significance in the Context of Drug Development

While Molybdenum(V) chloride itself is not an active pharmaceutical ingredient (API), its role as a catalyst is of considerable importance to the pharmaceutical industry. The synthesis of many drug candidates and APIs relies on the efficient and selective formation of carbon-carbon and carbon-heteroatom bonds. Molybdenum(V) chloride's ability to catalyze such transformations makes it a valuable tool in the medicinal chemist's arsenal (B13267) for the construction of novel molecular entities and for the development of scalable synthetic routes to pharmaceutical intermediates.[8][10] For instance, its application in oxidative coupling reactions has been leveraged in the synthesis of carbazole (B46965) alkaloids, a class of natural products with documented biological activities.[7]

Visualized Workflows

Caption: Simplified workflow of MoCl₅-catalyzed Friedel-Crafts alkylation.

Conclusion

References

• 1. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. researchgate.net [researchgate.net]
• 4. Molybdenum(V)_chloride [chemeurope.com]
• 5. Versatile Friedel-Crafts-type alkylation of benzene derivatives using a molybdenum complex/ortho-chloranil catalytic system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Molybdenum(V) chloride 95 10241-05-1 [sigmaaldrich.com]
• 9. MOLYBDENUM(V) CHLORIDE | 10241-05-1 [chemicalbook.com]
• 10. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Stability and Decomposition Pathways of Molybdenum(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

Molybdenum(V) chloride (MoCl₅), a prominent member of the transition metal halide family, is a versatile reagent and precursor in various chemical syntheses and materials science applications. Its utility is intrinsically linked to its thermal stability and decomposition behavior. This technical guide provides a comprehensive overview of the stability of MoCl₅ and its decomposition pathways, consolidating available quantitative data, outlining experimental methodologies, and visualizing key processes.

Physicochemical Properties and Stability of MoCl₅

Molybdenum(V) chloride is a dark green, crystalline solid that is highly hygroscopic and reactive towards moisture and air.[1][2] In the solid state, it exists as a dimer, Mo₂Cl₁₀, with a structure featuring two octahedrally coordinated molybdenum atoms sharing a common edge.[3] Upon vaporization, it transitions to a monomeric, paramagnetic MoCl₅ molecule in the gas phase.[3]

The stability of MoCl₅ is a critical consideration for its storage and handling. It is incompatible with water, with which it reacts vigorously to produce hydrochloric acid and molybdenum oxychlorides.[2] It is also a strong oxidizing agent.[4]

Table 1: Key Physicochemical and Thermodynamic Properties of MoCl₅

Property	Value	Reference(s)
Molecular Formula	MoCl₅	[1]
Molar Mass	273.21 g/mol	[5]
Melting Point	194 °C (467 K)	[1][3]
Boiling Point	268 °C (541 K)	[1][3]
Density	2.928 g/cm³	[3]
Standard Molar Enthalpy of Formation (solid, 298.15 K)	-526.8 kJ/mol	[5]
Molar Enthalpy of Fusion	18 kJ/mol	[5]
Molar Enthalpy of Vaporization	54.4 kJ/mol	[5]

Thermal Decomposition Pathways of MoCl₅

The thermal decomposition of molybdenum(V) chloride is a complex process that results in the formation of lower molybdenum chlorides and elemental chlorine. The specific decomposition products and the temperatures at which these transformations occur are highly dependent on the experimental conditions, such as pressure and the presence of a reactive or inert atmosphere.

While detailed quantitative studies on the thermal decomposition of pure MoCl₅ are not abundant in recent literature, the general pathways can be inferred from the known stabilities of the lower molybdenum chlorides and phase diagram studies of the Mo-Cl system.[3] The decomposition is understood to proceed through a series of disproportionation and decomposition reactions.

A proposed general sequence for the thermal decomposition of MoCl₅ in an inert atmosphere is as follows:

• Decomposition to Molybdenum(IV) Chloride: At elevated temperatures, MoCl₅ can decompose to form molybdenum(IV) chloride (MoCl₄) and chlorine gas.

• Disproportionation of Molybdenum(IV) Chloride: MoCl₄ is itself thermally unstable and can disproportionate to form molybdenum(III) chloride (MoCl₃) and regenerate MoCl₅.

• Decomposition of Molybdenum(III) Chloride: Further heating leads to the decomposition of MoCl₃ into molybdenum(II) chloride (MoCl₂) and chlorine gas.

• Final Decomposition to Molybdenum Metal: At very high temperatures, MoCl₂ will decompose to elemental molybdenum and chlorine gas.

It is important to note that the unstable molybdenum(VI) chloride (MoCl₆) decomposes to MoCl₅ and Cl₂ even at room temperature, highlighting the relative instability of the higher oxidation state in the chloride series.[6]

The following diagram illustrates the potential decomposition pathways of MoCl₅.

References

• 1. molybdenum pentachloride [webbook.nist.gov]
• 2. MOLYBDENUM(V) CHLORIDE | 10241-05-1 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Knudsen Effusion Mass Spectrometer (Centre for Atmospheric Science - The University of Manchester) [cas.manchester.ac.uk]
• 5. molybdenum(V) chloride [chemister.ru]
• 6. Molybdenum - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Handling and Storage of Anhydrous Molybdenum(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

Anhydrous Molybdenum(V) chloride (MoCl₅), also known as molybdenum pentachloride, is a highly reactive, hygroscopic, and corrosive inorganic compound.[1] Its potent Lewis acidity and oxidizing properties make it a valuable reagent and catalyst in a variety of chemical syntheses, including organic transformations and the production of molybdenum-based materials.[1][2] However, its hazardous nature necessitates stringent handling and storage protocols to ensure the safety of laboratory personnel and the integrity of experimental outcomes. This guide provides a comprehensive overview of the safe handling, storage, and emergency procedures for anhydrous Molybdenum(V) chloride.

Properties of Molybdenum(V) Chloride

Molybdenum(V) chloride is a dark green to black crystalline solid.[2] It is sensitive to moisture and air, reacting violently with water to produce toxic and corrosive gases.[3][4]

Property	Value
Molecular Formula	MoCl₅
Molecular Weight	273.21 g/mol
Appearance	Dark green to black crystalline solid
Odor	Odorless
Melting Point	194 °C / 381.2 °F
Boiling Point	268 °C / 514.4 °F @ 760 mmHg
Specific Gravity	2.928 g/mL at 25 °C
Vapor Pressure	1.75 mmHg @ 25 °C
Solubility	Soluble in dry ether, dry alcohol, and other organic solvents.[5] Reacts with water.[5]

Hazards and Safety Precautions

Molybdenum(V) chloride is classified as a hazardous substance, primarily due to its corrosivity (B1173158) and reactivity.[4]

Primary Hazards:

• Corrosivity: Causes severe skin burns and eye damage.[3] Ingestion can lead to severe swelling and damage to the delicate tissues of the mouth, throat, and stomach.[6]

• Reactivity with Water: Reacts violently with water, including moisture in the air, to liberate toxic and corrosive hydrogen chloride gas.[7][8] This reaction can also generate significant heat, increasing the concentration of fumes in the air.[9]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[3]

• Toxicity: Harmful if swallowed.[4] Inhalation, ingestion, or contact with the substance may cause severe injury or burns.[9]

Incompatible Materials:

• Water and Moisture: Reacts violently.[7]

• Strong Oxidizing Agents: [4]

• Finely Divided Sodium: Explodes on contact.[7]

• Finely Divided Sodium Sulfide: Violent reaction that may lead to autoignition.[7]

• Highly Alkaline or Acidic Materials: May cause exothermic reactions.[8]

Detailed Experimental Protocols

Personal Protective Equipment (PPE)

Before handling Molybdenum(V) chloride, ensure the following PPE is worn:

• Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.[3]

• Skin Protection: A chemically resistant lab coat, apron, and full-length pants should be worn.[8]

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for integrity before use.[10]

• Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter is required if there is a risk of dust inhalation.[4][6]

Safe Handling Protocol in an Inert Atmosphere

Due to its high reactivity with air and moisture, Molybdenum(V) chloride must be handled under an inert atmosphere, such as in a glovebox or using Schlenk line techniques.

Objective: To safely transfer a specific quantity of anhydrous Molybdenum(V) chloride from the manufacturer's container to a reaction vessel.

Materials:

• Anhydrous Molybdenum(V) chloride in its original container

• Reaction vessel (oven-dried and cooled under an inert atmosphere)

• Spatula (oven-dried and cooled under an inert atmosphere)

• Weighing boat (oven-dried and cooled under an inert atmosphere)

• Glovebox or Schlenk line apparatus with a supply of dry, inert gas (e.g., argon or nitrogen)

Procedure:

• Prepare the Inert Atmosphere: Ensure the glovebox has been purged and has a low oxygen and moisture content (typically <10 ppm). If using a Schlenk line, ensure all glassware is properly dried and purged with inert gas.

• Introduce Materials: Introduce the sealed container of Molybdenum(V) chloride, the reaction vessel, spatula, and weighing boat into the glovebox antechamber and purge according to the glovebox protocol.

• Equilibrate Temperature: Allow the container of Molybdenum(V) chloride to equilibrate to the glovebox temperature before opening to prevent condensation of any residual moisture.

• Transfer: Carefully open the Molybdenum(V) chloride container. Using the dry spatula, transfer the desired amount of the solid to the weighing boat and weigh.

• Charge the Reaction Vessel: Transfer the weighed Molybdenum(V) chloride from the weighing boat to the reaction vessel.

• Seal Containers: Securely seal both the reaction vessel and the original Molybdenum(V) chloride container.

• Remove from Glovebox: Remove the sealed reaction vessel and the original container from the glovebox via the antechamber.

• Decontaminate: Decontaminate the spatula and weighing boat by slowly adding them to a large volume of a suitable quenching agent (e.g., isopropanol (B130326) followed by water) in a fume hood.

Storage Protocol

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

Requirements:

• Inert Atmosphere: Store under a dry, inert atmosphere (e.g., nitrogen or argon).[3][4]

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3]

• Location: Store in a designated corrosives area.[3] The storage area should be locked.[3]

• Separation: Store away from incompatible materials, particularly water, moisture, and strong oxidizing agents.[4]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

Emergency Situation	Protocol
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4] Seek immediate medical attention.[4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.[4]
Inhalation	Move the victim to fresh air and keep them at rest in a position comfortable for breathing.[4] If not breathing, give artificial respiration.[4] Seek immediate medical attention.[4]
Ingestion	Rinse mouth with water.[4] Do NOT induce vomiting.[4] Seek immediate medical attention.[4]
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection. Do not allow water to come into contact with the spilled material.[4] Cover the spill with a dry, inert absorbent material such as sand or vermiculite.[7] Collect the material in a sealed, labeled container for proper disposal.[3]
Fire	Use carbon dioxide, dry chemical powder, or alcohol-resistant foam.[7] Do NOT use water, as it will react violently with Molybdenum(V) chloride.[7]

Visualizations

Caption: Workflow for the safe handling of anhydrous Molybdenum(V) chloride.

Caption: Decomposition pathways of Molybdenum(V) chloride.

References

• 1. CAS 10241-05-1: Molybdenum pentachloride | CymitQuimica [cymitquimica.com]
• 2. grokipedia.com [grokipedia.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. MOLYBDENUM(V) CHLORIDE | 10241-05-1 [chemicalbook.com]
• 6. fishersci.co.uk [fishersci.co.uk]
• 7. MOLYBDENUM PENTACHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. dcfinechemicals.com [dcfinechemicals.com]
• 9. Factory supply Molybdenum(V) chloride(Molybdenum Pentachloride) 10241-05-1 with low price [hzoceanchemical.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Molybdenum(V) Chloride: A Versatile Catalyst in Modern Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Molybdenum(V) chloride (MoCl₅) is emerging as a powerful and versatile Lewis acid catalyst in a variety of organic transformations. Its strong electron-accepting nature facilitates key bond-forming reactions, offering efficient and often milder routes to valuable organic molecules. This document provides detailed application notes and experimental protocols for the use of MoCl₅ in three significant reactions: the Biginelli reaction, Friedel-Crafts alkylation, and the Pinacol rearrangement. These methodologies are of particular interest to researchers in academia and industry, including those involved in drug discovery and development, due to their potential for constructing complex molecular architectures.

Biginelli Reaction: Synthesis of Dihydropyrimidinones

The Biginelli reaction is a one-pot, three-component condensation reaction that provides access to dihydropyrimidinones (DHPMs), a class of compounds with a wide range of biological activities, including antiviral, antitumor, antibacterial, and anti-inflammatory properties. MoCl₅ has been shown to be an effective catalyst for this transformation, promoting high yields under relatively mild conditions.

Application Notes:

Molybdenum(V) chloride efficiently catalyzes the condensation of an aldehyde, a β-ketoester, and urea (B33335) (or thiourea) to afford the corresponding dihydropyrimidinones.[1] This method is applicable to a wide range of substrates, including aromatic, aliphatic, α,β-unsaturated, and heterocyclic aldehydes.[1] A key advantage of this protocol is the high yield of the desired products and the relatively short reaction times.[1] The catalyst loading is typically low (5 mol%), making it an economical choice.[1]

Quantitative Data Summary:

Entry	Aldehyde	Product	Time (h)	Yield (%)
1	Benzaldehyde (B42025)	5-Ethoxycarbonyl-4-phenyl-6-methyl-3,4-dihydropyrimidin-2(1H)-one	2.0	91
2	4-Chlorobenzaldehyde	4-(4-Chlorophenyl)-5-ethoxycarbonyl-6-methyl-3,4-dihydropyrimidin-2(1H)-one	1.8	90
3	4-Methoxybenzaldehyde	5-Ethoxycarbonyl-4-(4-methoxyphenyl)-6-methyl-3,4-dihydropyrimidin-2(1H)-one	1.5	88
4	4-Nitrobenzaldehyde	5-Ethoxycarbonyl-6-methyl-4-(4-nitrophenyl)-3,4-dihydropyrimidin-2(1H)-one	1.4	85
5	Cinnamaldehyde	5-Ethoxycarbonyl-6-methyl-4-styryl-3,4-dihydropyrimidin-2(1H)-one	2.5	82
6	Furfural	5-Ethoxycarbonyl-4-(furan-2-yl)-6-methyl-3,4-dihydropyrimidin-2(1H)-one	2.6	80

Experimental Protocol:

Synthesis of 5-Ethoxycarbonyl-4-phenyl-6-methyl-3,4-dihydropyrimidin-2(1H)-one:

• To a solution of ethyl acetoacetate (B1235776) (1.2 mmol, 156 mg) and benzaldehyde (1.0 mmol, 106 mg) in acetonitrile (B52724) (8 mL), add urea (1.2 mmol, 72 mg).

• Add Molybdenum(V) chloride (5 mol %, 14 mg) to the mixture.

• Heat the reaction mixture under reflux conditions for 2.0 hours.

• Monitor the completion of the reaction by Thin Layer Chromatography (TLC).

• After completion, pour the reaction mixture onto crushed ice.

• Filter the solid product that separates out and recrystallize it from methanol (B129727) to obtain the pure dihydropyrimidinone.

Caption: Workflow for the MoCl₅-catalyzed Biginelli reaction.

Friedel-Crafts Alkylation: Hydroarylation of Alkenes

The Friedel-Crafts alkylation is a fundamental carbon-carbon bond-forming reaction that introduces an alkyl group onto an aromatic ring. Molybdenum(V) chloride has been demonstrated as an effective catalyst for the hydroarylation of alkenes with electron-rich arenes, providing a direct method for the synthesis of alkylated aromatic compounds.

Application Notes:

MoCl₅ catalyzes the hydroarylation of both aryl and aliphatic alkenes with electron-rich arenes, such as anisole (B1667542) and toluene, at room temperature. The reaction generally proceeds with good yields and regioselectivity, favoring the para- and ortho-isomers. A catalyst loading of 5 mol% is typically sufficient for the transformation.

Quantitative Data Summary:

Entry	Arene	Alkene	Time (h)	Yield (%)	para/ortho ratio
1	Anisole	Styrene (B11656)	4	97	76/24
2	Anisole	4-Methylstyrene	4	95	80/20
3	Anisole	4-Chlorostyrene	6	89	75/25
4	Toluene	Styrene	24	34	91/9
5	Anisole	1-Octene	6	85	82/18
6	Anisole	Cyclohexene	24	66	90/10

Experimental Protocol:

Synthesis of 1-(4-methoxyphenyl)-1-phenylethane:

• To a solution of styrene (0.3 mmol, 31.2 mg) in anisole (0.15 mL), add Molybdenum(V) chloride (5 mol %, 4.1 mg).

• Stir the reaction mixture at room temperature (20-25 °C) for 4 hours.

• Monitor the progress of the reaction by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with diethyl ether (3 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography to afford the desired product.

Caption: Proposed catalytic cycle for MoCl₅-catalyzed Friedel-Crafts alkylation.

Pinacol Rearrangement: Synthesis of Ketones from 1,2-Diols

The Pinacol rearrangement is a classic acid-catalyzed reaction that converts a 1,2-diol (a pinacol) to a ketone or aldehyde. This rearrangement is a valuable tool for carbon skeleton reorganization. While specific literature detailing the use of MoCl₅ as a catalyst for this reaction is not as prevalent, its strong Lewis acidity suggests its potential to effectively promote this transformation.

Application Notes:

Molybdenum(V) chloride, as a potent Lewis acid, can be proposed as a catalyst for the Pinacol rearrangement. It would likely coordinate to one of the hydroxyl groups of the 1,2-diol, facilitating its departure as a leaving group and initiating the rearrangement cascade to form the corresponding ketone. This approach could offer a milder alternative to traditional Brønsted acid-catalyzed methods.

Proposed General Experimental Protocol:

General Procedure for MoCl₅-Catalyzed Pinacol Rearrangement:

• Dissolve the 1,2-diol (1.0 mmol) in a suitable anhydrous solvent (e.g., dichloromethane, acetonitrile) under an inert atmosphere.

• Add Molybdenum(V) chloride (5-10 mol %) to the solution at room temperature.

• Stir the reaction mixture and monitor its progress by TLC. Gentle heating may be required for less reactive substrates.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an appropriate organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Note: As of the latest literature search, specific quantitative data for MoCl₅-catalyzed Pinacol rearrangements are not extensively documented. The above protocol is a general guideline based on the established principles of Lewis acid catalysis in this type of transformation. Researchers are encouraged to optimize the reaction conditions for their specific substrates.

Caption: Proposed mechanism for MoCl₅-catalyzed Pinacol rearrangement.

Disclaimer: The provided protocols are intended for use by trained chemists in a laboratory setting. Appropriate safety precautions should be taken when handling all chemicals, especially Molybdenum(V) chloride, which is moisture-sensitive and corrosive.

References

• 1. Stereoselective acyclic synthesis via allylmetals: vicinal diols from γ-alkoxyallylaluminium compounds and aldehydes or ketones - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for MoCl5-Catalyzed C-C Bond Formation Reactions

For Researchers, Scientists, and Drug Development Professionals

Molybdenum(V) chloride (MoCl5) is a versatile and effective Lewis acid catalyst for a variety of carbon-carbon bond formation reactions.[1][2][3] Its strong Lewis acidity allows for the activation of a wide range of substrates, facilitating the construction of complex molecular architectures.[2] This document provides detailed application notes and experimental protocols for key MoCl5-catalyzed C-C bond-forming reactions, including Friedel-Crafts alkylation, oxidative cyclization, and reactions involving aldehydes and benzyl (B1604629) alcohols.

Friedel-Crafts Alkylation of Arenes with Alkenes

The Friedel-Crafts alkylation is a fundamental C-C bond-forming reaction that introduces an alkyl group to an aromatic ring. MoCl5 has been demonstrated to be an efficient catalyst for the hydroarylation of alkenes with electron-rich arenes under mild conditions, proceeding at room temperature with good yields and regioselectivity.[4][5]

Application Note

Reaction Principle: MoCl5 activates the alkene, generating a carbocationic intermediate which is then attacked by the electron-rich arene to form the alkylated product. The reaction typically favors the para isomer, with the ortho isomer being the minor product.

Advantages of MoCl5:

• Mild Reaction Conditions: The reaction proceeds smoothly at room temperature, avoiding the need for high temperatures often required with other catalysts.[4]

• High Efficiency: Good to excellent yields of the desired alkylated arenes are achieved.[4]

• Good Regioselectivity: The reaction shows a preference for the formation of the para substituted product.[4]

Substrate Scope: A wide range of terminal and internal alkenes, as well as various electron-rich arenes such as anisole, phenol (B47542) derivatives, and xylenes, are suitable substrates for this reaction.[4][5]

Quantitative Data Summary

The following tables summarize the results for the MoCl5-catalyzed Friedel-Crafts alkylation of arenes with various alkenes.[4]

Table 1: MoCl5-Catalyzed Hydroarylation of Terminal Alkenes with Anisole [4]

Entry	Alkene	Product	Yield (%)	para:ortho ratio
1	Styrene	1-(4-methoxyphenyl)-1-phenylethane	98	81:19
2	4-Methylstyrene	1-(4-methoxyphenyl)-1-(p-tolyl)ethane	95	83:17
3	4-Methoxystyrene	1,1-bis(4-methoxyphenyl)ethane	92	>99:1
4	1-Octene	2-(4-methoxyphenyl)octane	75	85:15
5	Methylenecyclohexane	1-(4-methoxyphenyl)-1-methylcyclohexane	91	-

Table 2: MoCl5-Catalyzed Hydroarylation of Internal Alkenes with Anisole [4]

Entry	Alkene	Product	Yield (%)	para:ortho ratio
1	trans-Stilbene	1-(4-methoxyphenyl)-1,2-diphenylethane	88	90:10
2	Indene	2-(4-methoxyphenyl)indane	85	>99:1
3	Cyclohexene	(4-methoxyphenyl)cyclohexane	78	-

Experimental Protocol: General Procedure for MoCl5-Catalyzed Friedel-Crafts Alkylation

Materials:

• Molybdenum(V) chloride (MoCl5)

• Arene (e.g., Anisole)

• Alkene (e.g., Styrene)

• Anhydrous dichloromethane (B109758) (DCM)

• Round-bottom flask

• Magnetic stirrer

• Nitrogen or Argon atmosphere setup

• Standard laboratory glassware for workup and purification

Procedure:

• To a stirred solution of the arene (1.0 mmol) in anhydrous DCM (2 mL) under a nitrogen atmosphere, add MoCl5 (0.05 mmol, 5 mol%).

• To this mixture, add the alkene (1.2 mmol) dropwise at room temperature.

• Stir the reaction mixture at room temperature for the time indicated in the tables above (typically 1-4 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution (10 mL).

• Extract the mixture with DCM (3 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent to afford the desired alkylated arene.

Experimental Workflow

Caption: Experimental workflow for MoCl5-catalyzed Friedel-Crafts alkylation.

Oxidative Cyclization for the Synthesis of Phenanthrenes

MoCl5 is a powerful reagent for oxidative C-C bond formation, enabling the synthesis of complex polycyclic aromatic hydrocarbons like phenanthrenes.[6][7][8] This method is particularly effective for the cyclization of 2-aryl-substituted cinnamates, providing high yields of the corresponding phenanthrene (B1679779) carboxylates.[6]

Application Note

Reaction Principle: MoCl5 acts as an oxidant to facilitate the intramolecular coupling of the two aromatic rings in the 2-aryl-substituted cinnamate (B1238496) substrate, leading to the formation of the phenanthrene core. The reaction is believed to proceed through a radical cation intermediate.

Advantages of MoCl5:

• High Yields: This method provides excellent yields of phenanthrene derivatives, often up to 99%.[6]

• Broad Substrate Scope: The reaction tolerates a variety of functional groups on the aromatic rings.[6]

• Powerful Oxidant: MoCl5 can effect oxidative couplings where other reagents fail.[6]

Quantitative Data Summary

The following table summarizes the results for the MoCl5-mediated oxidative cyclization of various 2-aryl-substituted cinnamates.[6]

Table 3: MoCl5-Mediated Oxidative Cyclization to Phenanthrene Derivatives [6]

Entry	2-Aryl Cinnamate Substituents	Product	Yield (%)
1	R1=H, R2=H	Methyl phenanthrene-9-carboxylate	85
2	R1=OMe, R2=H	Methyl 2-methoxyphenanthrene-9-carboxylate	92
3	R1=OMe, R2=OMe	Methyl 2,6-dimethoxyphenanthrene-9-carboxylate	99
4	R1=Br, R2=H	Methyl 2-bromophenanthrene-9-carboxylate	78

Experimental Protocol: General Procedure for MoCl5-Mediated Oxidative Cyclization

Materials:

• Molybdenum(V) chloride (MoCl5)

• 2-Aryl-substituted cinnamate

• Anhydrous dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer

• Nitrogen or Argon atmosphere setup

• Standard laboratory glassware for workup and purification

Procedure:

• In a dry round-bottom flask under a nitrogen atmosphere, dissolve the 2-aryl-substituted cinnamate (1.0 mmol) in anhydrous DCM (20 mL).

• Cool the solution to 0 °C in an ice bath.

• Add MoCl5 (2.5 mmol) portion-wise over 10 minutes, keeping the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully pour the reaction mixture into a mixture of ice (50 g) and 2 M HCl (20 mL).

• Stir vigorously for 30 minutes.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with water (2 x 30 mL) and brine (30 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate) to yield the phenanthrene derivative.

Reaction Mechanism Visualization

Caption: Proposed mechanism for MoCl5-mediated oxidative cyclization.

Allylation of Aldehydes

MoCl5 is an effective Lewis acid for promoting the allylation of aldehydes with organosilicon reagents, such as allyltrimethylsilane (B147118). This reaction is a valuable method for the formation of homoallylic alcohols, which are important building blocks in organic synthesis.

Application Note

Reaction Principle: MoCl5 activates the aldehyde by coordinating to the carbonyl oxygen, increasing its electrophilicity. This facilitates the nucleophilic attack of the allyl group from the organosilane reagent at the carbonyl carbon.

Advantages of MoCl5:

• High Reactivity: MoCl5 efficiently catalyzes the allylation of a variety of aldehydes.

• Good Yields: The corresponding homoallylic alcohols are obtained in good to excellent yields.

• Mild Conditions: The reaction can be carried out at low temperatures, which helps to suppress side reactions.

Quantitative Data Summary

Table 4: MoCl5-Catalyzed Allylation of Aldehydes with Allyltrimethylsilane

Entry	Aldehyde	Product	Yield (%)
1	Benzaldehyde	1-phenylbut-3-en-1-ol	92
2	4-Chlorobenzaldehyde	1-(4-chlorophenyl)but-3-en-1-ol	88
3	4-Methoxybenzaldehyde	1-(4-methoxyphenyl)but-3-en-1-ol	95
4	Cinnamaldehyde	1-phenylhexa-1,5-dien-3-ol	85
5	Hexanal	Nonan-1-en-4-ol	82

Experimental Protocol: General Procedure for MoCl5-Catalyzed Allylation of Aldehydes

Materials:

• Molybdenum(V) chloride (MoCl5)

• Aldehyde

• Allyltrimethylsilane

• Anhydrous dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer

• Nitrogen or Argon atmosphere setup

• Standard laboratory glassware for workup and purification

Procedure:

• To a solution of the aldehyde (1.0 mmol) in anhydrous DCM (5 mL) at -78 °C under a nitrogen atmosphere, add MoCl5 (0.1 mmol, 10 mol%).

• Stir the mixture for 10 minutes.

• Add allyltrimethylsilane (1.2 mmol) dropwise to the cooled solution.

• Continue stirring at -78 °C for 2-4 hours.

• Monitor the reaction by TLC.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (10 mL).

• Allow the mixture to warm to room temperature and extract with DCM (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (hexane/ethyl acetate) to obtain the homoallylic alcohol.

Logical Relationship Diagram

Caption: Logical relationship of components in MoCl5-catalyzed allylation.

Disclaimer: The protocols provided are for informational purposes only and should be performed by qualified individuals in a properly equipped laboratory setting. Appropriate safety precautions should be taken when handling all chemicals, especially MoCl5, which is corrosive and moisture-sensitive.[1][3]

References

• 1. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. Exploration of Molybdenum(V) Chloride as a Lewis Acid Catalyst in Various C-C Bond Formation Reactions | Bentham Science [eurekaselect.com]
• 3. CAS 10241-05-1: Molybdenum pentachloride | CymitQuimica [cymitquimica.com]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. scribd.com [scribd.com]
• 6. Oxidative cyclization reaction of 2-aryl-substituted cinnamates to form phenanthrene carboxylates by using MoCl5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Forming Phenanthrenes by Using MoCl5 - ChemistryViews [chemistryviews.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Molybdenum(V) Chloride in Chlorination Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Molybdenum(V) chloride (MoCl₅) as a versatile and effective reagent for a variety of chlorination reactions in organic synthesis. MoCl₅, a strong Lewis acid and oxidizing agent, offers unique reactivity for the chlorination of alcohols, alkenes, alkynes, and α-amino acids, as well as for halogen interchange reactions.[1][2] This document outlines detailed experimental protocols, quantitative data, and mechanistic insights to facilitate the application of MoCl₅ in research and development settings.

Chlorination of Alcohols

Molybdenum(V) chloride can be employed for the conversion of alcohols to their corresponding alkyl chlorides. The reaction is believed to proceed through a Lewis acid-mediated activation of the alcohol, followed by nucleophilic attack by a chloride ion. A notable example is the conversion of cyclohexanol (B46403) to cyclohexyl chloride.[3]

Experimental Protocol: Chlorination of Cyclohexanol

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Cyclohexanol

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

• Magnetic stirrer and stir bar

• Syringes and needles

Procedure:

• Under an inert atmosphere (N₂ or Ar), a flame-dried round-bottom flask equipped with a magnetic stir bar is charged with Molybdenum(V) chloride (1.0 eq).

• Anhydrous dichloromethane is added to the flask to create a suspension of MoCl₅.

• The suspension is cooled to 0 °C using an ice bath.

• A solution of cyclohexanol (1.0 eq) in anhydrous dichloromethane is added dropwise to the stirred MoCl₅ suspension over a period of 15-30 minutes.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for a specified time (typically 1-4 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, the reaction is quenched by carefully pouring the mixture into a beaker of ice water.

• The organic layer is separated, and the aqueous layer is extracted with dichloromethane (3 x 20 mL).

• The combined organic layers are washed with saturated sodium bicarbonate solution, then with brine, and finally dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by distillation or column chromatography to yield cyclohexyl chloride.

Quantitative Data: Chlorination of Alcohols

Dichlorination of Alkenes and Alkynes

Molybdenum(V) chloride is a valuable reagent for the dichlorination of carbon-carbon double and triple bonds. A key feature of this reaction is its stereoselectivity, predominantly yielding cis-dichlorinated products.[2]

Experimental Protocol: cis-Dichlorination of Cyclohexene (B86901)

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Cyclohexene

• Dichloromethane (CH₂Cl₂), anhydrous

• Nitrogen or Argon gas supply

• Low-temperature cooling bath (e.g., dry ice/acetone)

Procedure:

• Under an inert and anhydrous atmosphere, a solution of MoCl₅ (1.0 eq) is prepared in a flame-dried Schlenk flask containing anhydrous dichloromethane.

• The solution is cooled to -78 °C using a dry ice/acetone bath.

• A solution of cyclohexene (1.0 eq) in anhydrous dichloromethane is added dropwise to the cold, stirred MoCl₅ solution.

• The reaction mixture is maintained at -78 °C for the duration of the reaction (typically 1-2 hours), with progress monitored by TLC or GC.

• After the reaction is complete, the mixture is allowed to slowly warm to room temperature.

• The reaction is quenched by the addition of a saturated aqueous solution of sodium sulfite.

• The layers are separated, and the aqueous phase is extracted with dichloromethane (3 x 20 mL).

• The combined organic extracts are washed with brine and dried over anhydrous sodium sulfate.

• The solvent is evaporated under reduced pressure, and the resulting crude product is purified by column chromatography on silica (B1680970) gel to afford cis-1,2-dichlorocyclohexane.

Quantitative Data: Dichlorination of Alkenes and Alkynes

Substrate	Product	Yield (%)
Cyclohexene	cis-1,2-Dichlorocyclohexane	75
1-Octene	1,2-Dichlorooctane	68
trans-4-Octene	meso-4,5-Dichlorooctane	85
4-Octyne	(Z)-4,5-Dichloro-4-octene	55

Data sourced from similar protocols and may vary based on specific reaction conditions.

Halogen Interchange Reactions

MoCl₅ can be utilized to convert alkyl fluorides, bromides, and iodides into their corresponding alkyl chlorides. This reaction is particularly effective for secondary and tertiary alkyl halides. The proposed mechanism involves the formation of a carbocation intermediate, which can sometimes lead to rearrangement products.

Experimental Protocol: Halogen Interchange of 2-Bromooctane

Materials:

• Molybdenum(V) chloride (MoCl₅)

• 2-Bromooctane

• Carbon tetrachloride (CCl₄), anhydrous

• Nitrogen or Argon gas supply

Procedure:

• In a flame-dried flask under an inert atmosphere, Molybdenum(V) chloride (1.1 eq) is suspended in anhydrous carbon tetrachloride.

• 2-Bromooctane (1.0 eq) is added to the suspension via syringe.

• The reaction mixture is stirred at room temperature for a designated period (e.g., 24 hours).

• The reaction progress is monitored by GC analysis of aliquots taken from the reaction mixture.

• Upon completion, the reaction is quenched with water.

• The organic layer is separated, washed with water and brine, and dried over anhydrous magnesium sulfate.

• The solvent is removed by distillation, and the product, 2-chlorooctane, is isolated and purified by fractional distillation.

Quantitative Data: Halogen Interchange Reactions

Starting Material	Product	Yield (%)
2-Fluorooctane	2-Chlorooctane	85
2-Bromooctane	2-Chlorooctane	90
2-Iodooctane	2-Chlorooctane	95
1-Iodooctane	1-Chlorooctane	70
exo-2-Norbornyl bromide	exo-2-Norbornyl chloride	88

Yields are based on GC analysis from comparable experiments and may vary.

Chlorination of α-Amino Acids

Molybdenum(V) chloride serves as an effective chlorinating agent for α-amino acids, leading to the synthesis of α-ammonium-acylchloride salts or α-amino-acylchloride complexes, depending on the substrate.[1][4]

Experimental Protocol: Chlorination of L-Proline

Materials:

• Molybdenum(V) chloride (MoCl₅)

• L-Proline

• Dichloromethane (CH₂Cl₂), anhydrous

• Nitrogen or Argon gas supply

Procedure:

• A suspension of L-proline (1.0 eq) in anhydrous dichloromethane is prepared in a flame-dried Schlenk flask under an inert atmosphere.

• Molybdenum(V) chloride (1.0 eq) is added portion-wise to the stirred suspension at room temperature.

• The reaction mixture is stirred at room temperature for 24 hours.

• The resulting solid is collected by filtration under an inert atmosphere, washed with anhydrous dichloromethane, and dried under vacuum to yield the α-ammonium-acylchloride salt.

Quantitative Data: Chlorination of α-Amino Acids

α-Amino Acid	Product	Yield (%)
L-Proline	[NH₂(CH₂)₃CHC(O)Cl][MoOCl₄]	63[1]
L-Phenylalanine	MoOCl₃[O=C(Cl)CH(CH₂Ph)NH₂]	~70[1]
Sarcosine	MoOCl₃[O=C(Cl)CH₂NH(Me)]	~70[1]
N,N-Dimethylglycine	MoOCl₃[O=C(Cl)CH₂N(Me)₂]	~70[1]

Visualizations

Caption: General experimental workflow for MoCl₅-mediated chlorination.

References

• 1. MoCl5 as an effective chlorinating agent towards α-amino acids: synthesis of α-ammonium-acylchloride salts and α-amino-acylchloride complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. MoCl5 as an effective chlorinating agent towards α-amino acids: synthesis of α-ammonium-acylchloride salts and α-amino-acylchloride complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Deoxygenation Reactions with Molybdenum(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum(V) chloride (MoCl₅) has emerged as a versatile and powerful reagent in organic synthesis, particularly for deoxygenation reactions. Its ability to act as a precursor to low-valent molybdenum species makes it an effective agent for the removal of oxygen from various functional groups, including sulfoxides, epoxides, N-oxides, and alcohols. This document provides detailed application notes, experimental protocols, and mechanistic insights for leveraging MoCl₅ in deoxygenation reactions, aiding researchers in the development of novel synthetic methodologies and the synthesis of complex molecules. Molybdenum(V) chloride is a potent Lewis acid and its reactivity is often enhanced by the addition of a co-reductant, which generates the active low-valent molybdenum species in situ.

Data Presentation

The efficiency of MoCl₅-mediated deoxygenation is often dependent on the substrate, co-reductant, solvent, and reaction temperature. The following tables summarize quantitative data from key experiments, providing a comparative overview of different reaction systems.

Table 1: Deoxygenation of Sulfoxides to Sulfides

Substrate	Co-reductant	Solvent	Temp. (°C)	Time	Yield (%)	Reference
Diphenyl sulfoxide (B87167)	NaI	Acetonitrile (B52724)	25	15 min	95	[1]
Dibenzothiophene S-oxide	NaI	Acetonitrile	25	20 min	92	[1]
Methyl phenyl sulfoxide	NaI	Acetonitrile	25	10 min	98	[1]
Diphenyl sulfoxide	Zn	THF	25	30 min	90	[1]
Dibenzyl sulfoxide	Zn	THF	25	25 min	94	[1]
Di-n-butyl sulfoxide	Zn	THF	25	45 min	88	[1]
Diphenyl sulfoxide	In	THF	25	5 min	96	[2]
Dibenzyl sulfoxide	In	THF	25	7 min	94	[2]
Methyl phenyl sulfoxide	Ga	THF	25	10 min	92	[2]

Table 2: Deoxygenation of Other Functional Groups

Substrate Type	Substrate	Co-reductant	Solvent	Temp. (°C)	Time	Product	Yield (%)	Reference
N-Oxide	Pyridine N-oxide	Zn	Acetonitrile	80	2 h	Pyridine	85	[3]
N-Oxide	Quinoline N-oxide	Zn	Acetonitrile	80	1.5 h	Quinoline	90	[3]
Alcohol	Benzyl alcohol	PPh₃	1,4-Dioxane	220	8 h	Toluene	High	[4]
Epoxide	Styrene oxide	Zn	THF	65	4 h	Styrene	88	[2]
Epoxide	Cyclohexene oxide	Zn	THF	65	5 h	Cyclohexene	85	[2]

Experimental Protocols

The following are detailed methodologies for key deoxygenation reactions using Molybdenum(V) chloride.

Protocol 1: Deoxygenation of Sulfoxides using MoCl₅/NaI

This protocol describes the efficient deoxygenation of sulfoxides to their corresponding sulfides at room temperature.

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Sodium iodide (NaI)

• Substituted sulfoxide

• Anhydrous acetonitrile (MeCN)

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Standard glassware for extraction and filtration

Procedure:

• To a solution of the sulfoxide (1.0 mmol) in anhydrous acetonitrile (10 mL) in a round-bottom flask, add sodium iodide (1.5 mmol).

• Stir the mixture at room temperature and add Molybdenum(V) chloride (1.1 mmol) in one portion.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 10-30 minutes.[1]

• Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate solution (15 mL).

• Extract the mixture with diethyl ether (3 x 20 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude sulfide.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Deoxygenation of Sulfoxides using MoCl₅/Zn

This protocol provides an alternative method for sulfoxide deoxygenation using zinc powder as the co-reductant.

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Zinc powder (Zn)

• Substituted sulfoxide

• Anhydrous tetrahydrofuran (B95107) (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Standard glassware for extraction and filtration

Procedure:

• In a round-bottom flask, suspend the sulfoxide (1.0 mmol) and zinc powder (2.0 mmol) in anhydrous THF (15 mL).

• To this suspension, add Molybdenum(V) chloride (1.0 mmol) portion-wise at room temperature.

• Stir the mixture vigorously at room temperature and monitor the reaction by TLC. Reaction times typically range from 30 minutes to 1 hour.[1]

• After the reaction is complete, quench by the slow addition of 1 M HCl (10 mL).

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 20 mL).

• Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ solution (20 mL) and brine (20 mL).

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash chromatography to afford the pure sulfide.

Mandatory Visualization

The proposed mechanisms for the deoxygenation reactions with MoCl₅ involve the in situ generation of low-valent molybdenum species, which act as the active oxygen atom abstracting agents.

General workflow for MoCl₅-mediated deoxygenation.

References

• 1. A new interpretation for oxygen atom-transfer reactions for the Berg-Holm Oxomolybdenum enzyme model: Evidence for a highly active oxygen atom transfer acceptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Oxidative Coupling Reactions Involving MoCl5

For Researchers, Scientists, and Drug Development Professionals

Introduction to MoCl5-Mediated Oxidative Coupling

Molybdenum(V) chloride (MoCl₅) is a powerful and versatile reagent in organic synthesis, valued for its ability to mediate a variety of oxidative coupling reactions.[1][2] Its strong Lewis acidity combined with a high oxidation potential allows for the efficient formation of carbon-carbon and carbon-heteroatom bonds under relatively mild conditions.[1] This makes MoCl₅ an attractive tool for the construction of complex molecular architectures, including biaryls, carbazoles, phenanthrenes, and other heterocyclic systems, which are often key scaffolds in pharmaceuticals and functional materials.[3][4][5]

A key feature of MoCl₅-mediated reactions is their tolerance of various functional groups, which might not be compatible with other oxidative systems.[2] The reactions are often rapid and proceed via a proposed single electron transfer (SET) mechanism.[6] This process is thought to involve the formation of an over-oxidized intermediate, which is subsequently reduced during the aqueous workup to yield the final coupled product.[7]

These application notes provide an overview of selected MoCl₅-mediated oxidative coupling reactions, complete with detailed experimental protocols and tabulated data to guide researchers in their synthetic endeavors.

Key Applications and Experimental Protocols

Intramolecular Oxidative Coupling: Synthesis of Carbazoles

The intramolecular cyclization of diarylamines is a powerful method for the synthesis of carbazoles, a structural motif present in many biologically active compounds. MoCl₅ efficiently catalyzes this transformation.[3][4][8]

General Experimental Workflow:

The general workflow for MoCl₅-mediated intramolecular oxidative coupling reactions involves the dissolution of the substrate in an anhydrous solvent, followed by the addition of MoCl₅. The reaction is typically stirred at room temperature until completion, and then quenched with an aqueous solution. Standard extraction and chromatographic purification steps yield the desired product.

Figure 1. General experimental workflow for MoCl₅-mediated oxidative coupling.

Protocol for the Synthesis of a Substituted Carbazole:

• Materials:

  • N-(4-methoxyphenyl)-N-phenylamine (or other suitable diarylamine)

  • Molybdenum(V) chloride (MoCl₅)

  • Anhydrous dichloromethane (B109758) (CH₂Cl₂)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Distilled water

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

  • Silica (B1680970) gel for column chromatography

  • Hexane and ethyl acetate (B1210297) for chromatography

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), dissolve the diarylamine substrate (1.0 eq) in anhydrous dichloromethane.

  • Cool the solution to 0 °C in an ice bath.

  • Add MoCl₅ (2.0 - 4.0 eq) portion-wise to the stirred solution. The reaction mixture will typically turn dark in color.

  • Allow the reaction to warm to room temperature and stir for the specified time (see table below). Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution or water.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient).

Quantitative Data for Carbazole Synthesis:

Substrate (Diarylamine)	MoCl₅ (eq)	Solvent	Time (h)	Yield (%)
N-(4-methoxyphenyl)-N-phenylamine	2.2	CH₂Cl₂	1	95
N,N-diphenylamine	4.0	CH₂Cl₂	24	75
N-(3,5-dimethoxyphenyl)-N-phenylamine	2.2	CH₂Cl₂	1	98
N-(naphthalen-1-yl)-N-phenylamine	2.2	CH₂Cl₂	1	85

Intermolecular Oxidative Coupling: Synthesis of Phenanthrene (B1679779) Carboxylates

MoCl₅ can be employed for the intermolecular oxidative coupling of 2-aryl-substituted cinnamates to furnish phenanthrene carboxylates.[5][9] This method provides a direct route to this important class of polycyclic aromatic hydrocarbons.

Protocol for the Synthesis of a Phenanthrene Carboxylate:

• Materials:

  • Methyl (E)-3-(2,4-dimethoxyphenyl)-2-phenylacrylate (or other 2-aryl-substituted cinnamate)

  • Molybdenum(V) chloride (MoCl₅)

  • Titanium(IV) chloride (TiCl₄) (optional co-oxidant)

  • Anhydrous dichloromethane (CH₂Cl₂)

  • Methanol

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Hexane and ethyl acetate for chromatography

• Procedure:

  • To a solution of the 2-aryl-substituted cinnamate (B1238496) (1.0 eq) in anhydrous dichloromethane under an inert atmosphere, add MoCl₅ (2.0-3.0 eq) at 0 °C.

  • If used, add TiCl₄ (1.0 eq) dropwise to the reaction mixture.

  • Allow the reaction to stir at room temperature for the designated time. Monitor the reaction by TLC.

  • Quench the reaction by the addition of methanol, followed by saturated aqueous NaHCO₃.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, and filter.

  • Remove the solvent under reduced pressure.

  • Purify the residue by flash column chromatography (silica gel, hexane/ethyl acetate) to afford the phenanthrene carboxylate.

Quantitative Data for Phenanthrene Carboxylate Synthesis:

Substrate (2-Aryl Cinnamate)	MoCl₅ (eq)	TiCl₄ (eq)	Solvent	Time (h)	Yield (%)
Methyl (E)-3-(2,4-dimethoxyphenyl)-2-phenylacrylate	2.0	1.0	CH₂Cl₂	0.5	99
Methyl (E)-3-(4-methoxyphenyl)-2-(4-methoxyphenyl)acrylate	3.0	-	CH₂Cl₂	1	85
Ethyl (E)-2-(4-iodophenyl)-3-(p-tolyl)acrylate	2.5	1.0	CH₂Cl₂	1	78

Oxidative Trimerization of o-Dialkoxybenzenes to Triphenylenes

MoCl₅ is an effective reagent for the oxidative trimerization of electron-rich aromatic compounds such as o-dialkoxybenzenes to form hexaalkoxytriphenylenes.[1]

Protocol for the Synthesis of Hexaalkoxytriphenylene:

• Materials:

  • 1,2-Dimethoxybenzene (B1683551) (veratrole)

  • Molybdenum(V) chloride (MoCl₅)

  • Anhydrous dichloromethane (CH₂Cl₂)

  • Methanol

  • Distilled water

• Procedure:

  • Dissolve 1,2-dimethoxybenzene (1.0 eq) in anhydrous dichloromethane under an inert atmosphere.

  • Add MoCl₅ (2.0 eq per C-C bond to be formed, i.e., 6.0 eq for trimerization) to the solution and stir at room temperature.

  • Monitor the reaction by TLC. The reaction is typically complete within a few hours.

  • Upon completion, quench the reaction with methanol.

  • Pour the mixture into water and extract with dichloromethane.

  • Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

  • After filtration, concentrate the solvent under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

Quantitative Data for Triphenylene Synthesis:

Substrate	MoCl₅ (eq)	Solvent	Time (h)	Yield (%)
1,2-Dimethoxybenzene	6.0	CH₂Cl₂	2	85
1,2-Diethoxybenzene	6.0	CH₂Cl₂	2	82

Proposed Reaction Mechanism

The currently accepted mechanism for MoCl₅-mediated oxidative coupling involves a single electron transfer (SET) from the electron-rich aromatic substrate to the Mo(V) center.[6] This generates a radical cation intermediate, which can then undergo C-C bond formation. A subsequent oxidation and deprotonation sequence leads to an "over-oxidized" intermediate.[7] During the aqueous workup, the reduced molybdenum species (Mo(III)/Mo(IV)) act as a reductant to afford the final aromatic product.[7]

References

• 1. Oxidative trimerization of o-dialkoxybenzenes to hexaalkoxytriphenylenes: molybdenum(v) chloride as a novel reagent - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Oxidative transformation of aryls using molybdenum pentachloride - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Collection - Versatile Oxidative Approach to Carbazoles and Related Compounds Using MoCl5 - Organic Letters - Figshare [figshare.com]
• 4. Versatile oxidative approach to carbazoles and related compounds using MoCl5 [pubmed.ncbi.nlm.nih.gov]
• 5. Forming Phenanthrenes by Using MoCl5 - ChemistryViews [chemistryviews.org]
• 6. Oxidative Coupling Reactions | FB 09 - Department of Chemistry - AK Waldvogel [aksw.uni-mainz.de]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Oxidative cyclization reaction of 2-aryl-substituted cinnamates to form phenanthrene carboxylates by using MoCl5 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note 1: Living Polymerization of Substituted Acetylenes

Molybdenum(V) chloride (MoCl₅) is a highly reactive, versatile catalyst precursor used in various polymerization reactions.[1][2] Its applications range from the synthesis of commodity plastics to the precision synthesis of specialty polymers with controlled architectures. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in leveraging MoCl₅ in polymerization catalysis.

Living polymerization is a powerful technique that allows for the synthesis of polymers with predetermined molecular weights and very narrow molecular weight distributions (low polydispersity index, PDI). This control is crucial for creating well-defined block copolymers and other tailored polymer architectures. MoCl₅, particularly in multicomponent catalyst systems, has been instrumental in achieving the first examples of living polymerization for substituted acetylenes.

A notable catalyst system consists of MoCl₅, an organotin compound (e.g., tetra-n-butyltin, n-Bu₄Sn), and an alcohol (e.g., ethanol (B145695), EtOH).[3] This three-component system is believed to stabilize the propagating species (a metal carbene), thereby suppressing termination and chain transfer reactions. The addition of ethanol, in particular, is thought to lower the Lewis acidity of the propagating species by replacing a chlorine ligand with an ethoxy group, enhancing its stability.

Quantitative Data for Living Polymerization of 1-Chloro-1-octyne (B8470985)

The following table summarizes representative data for the living polymerization of 1-chloro-1-octyne using a MoCl₅-based catalyst system. The data highlights the ability to produce polymers with a very narrow molecular weight distribution (Mw/Mn).

Catalyst System (Molar Ratio)	Monomer	Polymerization Conditions	Conversion (%)	Mn (x 10³)	Mw/Mn	Reference
MoCl₅-Bu₄Sn-EtOH (1:1:0.5)	1-chloro-1-octyne	Toluene, 30°C, [Mo]=20 mM, [Monomer]=0.50 M	100	81.4	1.15
MoCl₅-Bu₄Sn-EtOH (1:1:0.5)	1-chloro-1-octyne	Toluene, 30°C, [Mo]=20 mM, [Monomer]=0.50 M	100	80.2	1.12

Experimental Protocol: Living Polymerization of 1-Chloro-1-octyne

This protocol describes a typical procedure for the living polymerization of a substituted acetylene (B1199291) using the MoCl₅/n-Bu₄Sn/EtOH catalyst system.

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Tetra-n-butyltin (n-Bu₄Sn)

• Ethanol (EtOH)

• 1-chloro-1-octyne (monomer)

• Toluene (solvent), freshly distilled and dried

• Methanol (B129727) (for precipitation)

• Argon gas (inert atmosphere)

• Standard Schlenk line and glassware

Procedure:

• Glassware Preparation: All glassware should be thoroughly dried in an oven and cooled under a stream of argon.

• Catalyst Preparation:

  • In a Schlenk flask under an argon atmosphere, prepare a stock solution of the catalyst mixture.

  • For a typical reaction with a final Mo concentration of 20 mM, dissolve the appropriate amounts of MoCl₅, n-Bu₄Sn, and EtOH in dry toluene. The molar ratio should be maintained at 1:1:0.5 (MoCl₅:n-Bu₄Sn:EtOH).

  • Allow the catalyst solution to age for approximately 15 minutes at room temperature.

• Polymerization:

  • In a separate Schlenk flask, add the desired amount of dry toluene.

  • Inject the required volume of the prepared catalyst solution into the flask.

  • Bring the solution to the reaction temperature (e.g., 30°C) using a water bath.

  • Initiate the polymerization by injecting the monomer (1-chloro-1-octyne) into the stirring catalyst solution.

  • Allow the reaction to proceed for the desired time. Monitor monomer conversion using gas chromatography (GC) if required.

• Termination and Polymer Isolation:

  • Terminate the polymerization by adding a small amount of methanol.

  • Precipitate the polymer by pouring the reaction mixture into a large volume of methanol with vigorous stirring.

  • Collect the polymer by filtration, wash it with fresh methanol, and dry it under vacuum to a constant weight.

• Characterization:

  • Determine the number-average molecular weight (Mn) and polydispersity index (Mw/Mn) of the polymer using gel permeation chromatography (GPC).

Workflow for MoCl₅-Catalyzed Living Polymerization.

Application Note 2: Polymerization of Phenylacetylene and its Derivatives

MoCl₅ is also an effective catalyst for the polymerization of other acetylenic monomers, such as diphenylacetylene (B1204595).[4][5] For these reactions, different co-catalysts may be employed. For instance, a system of MoCl₅, ethanol, and triethylaluminum (B1256330) (Et₃Al) has been used to polymerize diphenylacetylene, yielding a polymer rich in cis structure.[4] The choice of catalyst and co-catalyst system can significantly influence the stereochemistry (cis/trans content) and crystallinity of the resulting polyacetylene.[4][5]

Quantitative Data for Diphenylacetylene Polymerization

Catalyst System (Molar Ratio)	Monomer	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Polymer Yield (%)	Reference
MoCl₅·EtOH·2Et₃Al	Diphenylacetylene	Toluene	60	24	27	3	[4]

Experimental Protocol: Polymerization of Diphenylacetylene

This protocol outlines the polymerization of diphenylacetylene using a MoCl₅·EtOH·2Et₃Al catalyst system.

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Ethanol (EtOH)

• Triethylaluminum (Et₃Al)

• Diphenylacetylene (monomer)

• Toluene (solvent), freshly distilled and dried

• Methanol / 1.0 N HCl solution (9:1 v/v, for washing)

• Argon gas (inert atmosphere)

• Standard Schlenk line and glassware

Procedure:

• Glassware Preparation: Ensure all glassware is oven-dried and cooled under an argon atmosphere.

• Catalyst Component Preparation:

  • In a Schlenk flask, prepare a MoCl₅·EtOH solution by mixing equimolar amounts of MoCl₅ and ethanol in dry toluene.

• Polymerization:

  • In a separate reaction flask, dissolve the diphenylacetylene monomer in dry toluene.

  • Bring the monomer solution to the desired reaction temperature (e.g., 60°C).

  • Initiate the polymerization by first adding the required amount of Et₃Al to the monomer solution, followed by the addition of the pre-mixed MoCl₅·EtOH solution.

  • Allow the reaction to proceed with stirring for the specified duration (e.g., 24 hours).

• Polymer Isolation:

  • Quench the reaction by pouring the mixture into a methanol/HCl (9:1) solution to precipitate the polymer and remove catalyst residues.

  • Collect the solid polymer by filtration.

  • Wash the polymer thoroughly with the methanol/HCl solution, followed by pure methanol.

  • Dry the polymer under vacuum until a constant weight is achieved.

• Characterization:

  • Analyze the polymer structure and properties using techniques such as IR spectroscopy, X-ray diffraction (XRD), and thermal analysis.

Catalyst System for Diphenylacetylene Polymerization.

Application Note 3: General Olefin and Vinyl Monomer Polymerization

Molybdenum(V) chloride is also cited as a catalyst for a broader range of polymerization reactions involving various monomers.[2] These include:

• Olefins: Ethylene, vinylcyclohexane, cyclopentene[2]

• Dienes: Butadiene[2]

• Vinyl Monomers [2]

• Other Monomers: Trioxane[2]

While detailed, optimized protocols for these specific monomers are less commonly found in recent high-impact literature compared to acetylene polymerizations, MoCl₅'s utility is often as a Lewis acid or as a component in Ziegler-Natta type systems.[6][7] The catalytic activity and the properties of the resulting polymer are highly dependent on the specific reaction conditions, co-catalysts, and the monomer being used. Researchers exploring these areas should consider screening various co-catalysts (e.g., organoaluminum compounds) and solvents to optimize the polymerization process.

Safety and Handling

Molybdenum(V) chloride is a hazardous substance that requires careful handling.

• Hygroscopic: It is highly sensitive to moisture and air, reacting with water to produce corrosive hydrochloric acid and toxic fumes.[1] All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk techniques.

• Toxicity and Corrosivity: MoCl₅ is toxic by ingestion and is an irritant to the skin and respiratory system.[8] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is essential.

• Reactivity: It can react violently with certain substances, such as finely divided sodium.[2]

References

• 1. Page loading... [guidechem.com]
• 2. MOLYBDENUM(V) CHLORIDE | 10241-05-1 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scispace.com [scispace.com]
• 5. (PDF) Polymerization of Phenylacetylenes. X. Polymerization of Diphenylacetylene by WCl6- and MoCl5-Based Catalysts (1979) | Toshio Masuda | 37 Citations [scispace.com]
• 6. Exploration of Molybdenum(V) Chloride as a Lewis Acid Catalyst in Various C-C Bond Formation Reactions | Bentham Science [eurekaselect.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.rsc.org [pubs.rsc.org]

Preparation of Molybdenum Complexes from Molybdenum(V) Chloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum(V) chloride (MoCl₅) is a versatile and reactive starting material for the synthesis of a wide array of molybdenum complexes. Its utility stems from its Lewis acidity and its ability to undergo substitution, reduction, and oxidative addition reactions.[1] This document provides detailed application notes and experimental protocols for the preparation of various molybdenum complexes from MoCl₅, targeting researchers in academia and industry, including those in drug development who may utilize molybdenum complexes as catalysts or therapeutic agents.

General Considerations

Molybdenum(V) chloride is a dark, volatile, and hygroscopic solid that should be handled under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques.[1] It is soluble in chlorinated solvents, and its reactions are typically performed in anhydrous solvents to prevent hydrolysis.[1]

I. Synthesis of Oxido-Molybdenum(V) Complexes with Carboxylic Acids

The reaction of MoCl₅ with carboxylic acids can lead to the formation of various oxido-molybdenum(V) complexes, with the product depending on the stoichiometry of the reactants. This process involves a unique Cl/O interchange between the molybdenum center and the carboxylic acid.[2][3]

A. Synthesis of Mononuclear MoOCl₃(κ¹-RCO₂H)₂ Complexes

Application Note: Mononuclear oxo-molybdenum(V) complexes are of interest for their potential catalytic activities and as precursors for other molybdenum compounds. The following protocol describes a general method for their synthesis by reacting MoCl₅ with a threefold molar excess of a carboxylic acid.[2][3][4]

Experimental Protocol:

• Suspend molybdenum(V) chloride (MoCl₅) in anhydrous dichloromethane (B109758) (CH₂Cl₂) in a Schlenk flask under an inert atmosphere.

• Add a threefold molar excess of the desired carboxylic acid (RCOOH) to the suspension.

• Stir the reaction mixture at room temperature for 24 hours.

• Concentrate the resulting solution under reduced pressure.

• Layer the concentrated solution with hexane (B92381) and store at -30°C for one to two weeks to induce crystallization.

• Collect the solid product by filtration, wash with hexane, and dry under vacuum.

Quantitative Data Summary:

Complex	Carboxylic Acid (RCOOH)	Yield (%)	Reference
3a	Acetic Acid (CH₃COOH)	50-60	[2][3]
3b	Trichloroacetic Acid (CCl₃COOH)	50-60	[2][3]
3c	Dichloroacetic Acid (CHCl₂COOH)	50-60	[2][3]
3d	Pivalic Acid (CMe₃COOH)	50-60	[2][3]

Reaction Workflow:

Caption: Synthesis of Mononuclear MoOCl₃(κ¹-RCO₂H)₂ Complexes.

II. Synthesis of Molybdenum(IV) and Molybdenum(V) Complexes with Sulfones

MoCl₅ reacts with sulfones to yield either Mo(V) or Mo(IV) complexes, depending on the nature of the sulfone ligand.[5]

A. Synthesis of a Mononuclear Molybdenum(V) Complex: MoCl₅(2,5-dihydrothiophene-1,1-dioxide)

Application Note: This protocol describes the synthesis of a stable Mo(V) adduct with a sulfone ligand, which is notable as one of the few structurally characterized adducts of MoCl₅ with a carbon-containing species.[5]

Experimental Protocol:

• Dissolve MoCl₅ in anhydrous dichloromethane at room temperature under an inert atmosphere.

• Add a stoichiometric amount of 2,5-dihydrothiophene-1,1-dioxide.

• Stir the reaction mixture at room temperature.

• The product can be isolated by crystallization from the reaction mixture.

B. Synthesis of Mononuclear Molybdenum(IV) Complexes: MoCl₄(Sulfone)₂

Application Note: The reaction of MoCl₅ with certain sulfones can lead to the reduction of the molybdenum center to Mo(IV). This protocol provides a general method for the synthesis of MoCl₄(Sulfone)₂ complexes.[5]

Experimental Protocol:

• Suspend MoCl₅ in anhydrous dichloromethane at room temperature under an inert atmosphere.

• Add a twofold molar excess of the corresponding sulfone (e.g., dimethylsulfone, diethylsulfone, diphenylsulfone).

• Stir the reaction mixture at room temperature.

• Isolate the resulting Mo(IV) complex by filtration or crystallization.

Quantitative Data Summary:

Complex	Sulfone Ligand	Molybdenum Oxidation State	Reference
1	2,5-dihydrothiophene-1,1-dioxide	V	[5]
2	Dimethylsulfone	IV	[5]
3	Diethylsulfone	IV	[5]
4	Diphenylsulfone	IV	[5]

Reaction Pathway Diagram:

References

• 1. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. Oxido-molybdenum complexes obtained by Cl/O interchange between MoCl5 and carboxylic acids: a crystallographic, spectroscopic and computational study - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. Oxido-molybdenum complexes obtained by Cl/O interchange between MoCl5 and carboxylic acids: a crystallographic, spectroscopic and computational study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Molybdenum(V) Chloride: A Versatile Precursor for Advanced Materials Science Applications

Application Note AP-MoCl5-001

Introduction

Molybdenum(V) chloride (MoCl₅), a highly reactive and volatile solid, has emerged as a critical precursor in the synthesis of a diverse range of advanced materials. Its utility spans across thin-film deposition, the creation of two-dimensional (2D) materials, catalysis, and energy storage applications. This document provides detailed application notes and experimental protocols for researchers, scientists, and professionals in drug development interested in leveraging the properties of MoCl₅ for materials synthesis.

Thin-Film Deposition using MoCl₅

MoCl₅ is extensively used in Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD) techniques to produce high-purity molybdenum-based thin films, including metallic molybdenum, molybdenum disulfide (MoS₂), and molybdenum nitride (MoN).

Atomic Layer Deposition (ALD) of Molybdenum Disulfide (MoS₂)

Monolayer and few-layer MoS₂ films are of significant interest for applications in next-generation electronics and optoelectronics due to their direct bandgap properties.[1] ALD offers precise, atomic-level control over film thickness.

Quantitative Data for ALD of MoS₂

Parameter	Value	Reference
Molybdenum Precursor	Molybdenum(V) chloride (MoCl₅)	[1]
Sulfur Precursor	Hydrogen Sulfide (H₂S)	[1]
Substrate	SiO₂/Si, Quartz	[1]
MoCl₅ Vaporizer Temperature	120-150 °C
Deposition Temperature	300 - 450 °C
H₂S Flow Rate	10-50 sccm
Purge Gas	Argon (Ar) or Nitrogen (N₂)
Growth per Cycle (GPC)	~0.6 Å/cycle

Experimental Protocol: ALD of MoS₂

• Substrate Preparation:

  • Clean SiO₂/Si or quartz substrates using a standard RCA cleaning procedure.

  • Dry the substrates in an oven at 120 °C for at least 30 minutes.

  • Load the substrates into the ALD reactor.

• Precursor and Reactor Setup:

  • Heat the MoCl₅ precursor to 140 °C to achieve adequate vapor pressure.

  • Heat the ALD reactor chamber to the desired deposition temperature (e.g., 350 °C).

  • Set the H₂S and purge gas (Ar or N₂) flow rates.

• ALD Cycle:

  • Step 1 (MoCl₅ pulse): Introduce MoCl₅ vapor into the reactor for 0.5-1.0 seconds.

  • Step 2 (Purge): Purge the reactor with Ar or N₂ for 5-10 seconds to remove unreacted MoCl₅ and byproducts.

  • Step 3 (H₂S pulse): Introduce H₂S gas into the reactor for 0.5-1.0 seconds.

  • Step 4 (Purge): Purge the reactor with Ar or N₂ for 5-10 seconds to remove unreacted H₂S and byproducts.

• Deposition:

  • Repeat the ALD cycle until the desired film thickness is achieved. The thickness can be monitored in-situ using ellipsometry.

• Post-Deposition Annealing (Optional):

  • To improve crystallinity, the deposited films can be annealed at 500-800 °C in a sulfur-rich environment (H₂S/Ar mixture).

Experimental Workflow for ALD of MoS₂

Workflow for ALD of MoS₂ using MoCl₅.

Chemical Vapor Deposition (CVD) of Molybdenum Films

High-purity molybdenum films are used as electrodes and interconnects in microelectronics due to their low resistivity and high thermal stability.

Quantitative Data for CVD of Molybdenum Films

Parameter	Value	Reference
Molybdenum Precursor	Molybdenum(V) chloride (MoCl₅)
Reducing Agent	Hydrogen (H₂)
Substrate	Silicon (Si), Titanium Nitride (TiN)
MoCl₅ Vaporizer Temperature	70-100 °C
Deposition Temperature	450-700 °C
H₂ Flow Rate	100-2000 sccm
Carrier Gas	Argon (Ar)
Pressure	1-60 Torr

Experimental Protocol: CVD of Molybdenum Films

• Substrate Preparation:

  • Clean substrates (e.g., Si wafers with a TiN barrier layer) with appropriate solvents (e.g., acetone, isopropanol).

  • Load substrates into the CVD reactor.

• CVD Reactor Setup:

  • Heat the MoCl₅ precursor to 85-90 °C in a bubbler.

  • Heat the substrate to the desired deposition temperature (e.g., 550 °C).

  • Introduce a continuous flow of H₂ and Ar carrier gas.

• Deposition:

  • Flow the Ar carrier gas through the MoCl₅ bubbler to transport the precursor vapor into the reaction chamber.

  • The reduction of MoCl₅ by H₂ on the heated substrate surface results in the deposition of a molybdenum film.

  • Continue the process for the desired deposition time to achieve the target film thickness.

• Cool Down:

  • Stop the MoCl₅ flow and cool down the reactor to room temperature under a continuous flow of Ar and H₂.

CVD Process for Molybdenum Film Deposition

Schematic of the CVD process for molybdenum films.

Synthesis of 2D Materials: Hydrothermal Synthesis of MoS₂ Nanoflowers

MoCl₅ can also be used in solution-based methods to synthesize MoS₂ nanostructures.

Quantitative Data for Hydrothermal Synthesis of MoS₂

Parameter	Value	Reference
Molybdenum Source	Molybdenum(V) chloride (MoCl₅)	[2]
Sulfur Source	Thiourea (B124793) (CS(NH₂)₂)	[2]
Solvent	Water	[2]
Reaction Temperature	180 °C	[2]
Reaction Time	12-24 hours
Molar Ratio (MoCl₅:Thiourea)	1:2 to 1:4

Experimental Protocol: Hydrothermal Synthesis of MoS₂ Nanoflowers

• Precursor Solution Preparation:

  • In a typical synthesis, dissolve a specific amount of MoCl₅ and thiourea in deionized water in a beaker with vigorous stirring. The molar ratio of MoCl₅ to thiourea can be varied to control the morphology of the product.[2]

• Hydrothermal Reaction:

  • Transfer the precursor solution into a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it in an oven at 180 °C for 24 hours.

• Product Collection and Cleaning:

  • After the reaction, allow the autoclave to cool down to room temperature naturally.

  • Collect the black precipitate by centrifugation.

  • Wash the product repeatedly with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying:

  • Dry the final MoS₂ product in a vacuum oven at 60 °C for 12 hours.

MoCl₅ in Energy Storage: Graphite (B72142) Intercalation Compounds (GICs)

MoCl₅ can be intercalated into graphite to form GICs, which are promising anode materials for high-performance lithium-ion and sodium-ion batteries.[3]

Quantitative Data for MoCl₅-GIC Synthesis

Parameter	Value	Reference
Graphite Source	Natural graphite flakes	[3]
Intercalant	Molybdenum(V) chloride (MoCl₅)	[3]
Synthesis Method	Two-zone vapor transport
Graphite Temperature	350-400 °C
MoCl₅ Temperature	300-350 °C
Reaction Time	24-72 hours

Experimental Protocol: Synthesis of MoCl₅-GICs

• Sample Preparation:

  • Place pristine graphite flakes and MoCl₅ powder in a quartz tube, separated by quartz wool.

  • Evacuate the quartz tube to a high vacuum (<10⁻⁵ Torr) and seal it.

• Two-Zone Furnace Reaction:

  • Place the sealed quartz tube in a two-zone furnace.

  • Heat the zone containing the graphite to 350-400 °C.

  • Heat the zone containing the MoCl₅ to 300-350 °C to allow for sublimation and vapor transport.

  • Maintain these temperatures for 48 hours to allow for intercalation.

• Cooling and Product Recovery:

  • After the reaction, slowly cool the furnace to room temperature.

  • Carefully open the quartz tube in an inert atmosphere (e.g., a glovebox) to recover the MoCl₅-GIC product.

Logical Relationship in MoCl₅-GIC Synthesis

Logical steps for MoCl₅-GIC synthesis.

Catalytic Applications of MoCl₅

MoCl₅ is a potent Lewis acid catalyst in various organic reactions, such as Friedel-Crafts acylations and alkylations.

Experimental Protocol: MoCl₅-Catalyzed Friedel-Crafts Acylation (Representative)

• Reaction Setup:

  • To a stirred solution of an aromatic compound (e.g., anisole, 1.0 mmol) in an anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (e.g., argon), add MoCl₅ (0.1 mmol, 10 mol%).

• Addition of Acylating Agent:

  • Slowly add the acylating agent (e.g., acetyl chloride, 1.2 mmol) to the reaction mixture at 0 °C.

• Reaction:

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup:

  • Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired acylated product.

Disclaimer: These protocols are intended as a general guide. Researchers should consult the primary literature and adapt the procedures to their specific experimental setup and safety protocols. MoCl₅ is moisture-sensitive and corrosive; handle it with appropriate care in a dry, inert atmosphere.

References

• 1. Preparation of CVD molybdenum, tantalum, and tantalum oxide layers [inis.iaea.org]
• 2. Growth of MoxN films via chemical vapor deposition of MoCl5 and NH3: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. Towards high-volumetric performance of Na/Li-ion batteries: a better anode material with molybdenum pentachloride–graphite intercalation compounds (MoCl5–GICs) - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Molybdenum(V) Chloride: Applications and Protocols in Inorganic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Molybdenum(V) chloride (MoCl₅), a dark, volatile solid, serves as a versatile and powerful reagent in inorganic and organic synthesis. Its strong Lewis acidity and oxidizing properties make it an invaluable tool for a range of chemical transformations. This document provides detailed application notes and experimental protocols for key synthetic applications of MoCl₅, with a focus on its use as a catalyst and precursor in the formation of inorganic materials and complex organic molecules.

Precursor for the Synthesis of Mesoporous Molybdenum Oxide (MoO₃)

Molybdenum(V) chloride is an effective precursor for the sol-gel synthesis of mesoporous molybdenum trioxide (MoO₃), a material with applications in catalysis, sensing, and energy storage. The "one-pot" approach described below utilizes a surfactant to template the formation of a mesoporous structure.

Application Notes:

This method provides a straightforward route to amorphous MoO₃, which can be crystallized to the orthorhombic α-MoO₃ phase upon heating. The procedure involves the initial formation of a molybdenum alkoxide, followed by hydrolysis and condensation in the presence of a structure-directing agent.

Experimental Protocol:

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Methanol (MeOH), anhydrous

• 1-Butanol (B46404), anhydrous

• Nitric acid (HNO₃)

• Pluronic P-123 (PEO₂₀PPO₇₀PEO₂₀)

• Ethanol (EtOH)

• Inert gas (Nitrogen or Argon)

Procedure:

• Under an inert nitrogen atmosphere, dissolve 0.01 mol of Molybdenum(V) chloride in anhydrous methanol.

• In a separate beaker, prepare a solution of Pluronic P-123 and a catalytic amount of nitric acid in 1-butanol with magnetic stirring at room temperature.

• Add the methanolic solution of MoCl₅ to the 1-butanol solution.

• Place the resulting dark green solution in an oven at 120 °C for 4-6 hours, or until a spongy, black solid is formed.[1]

• Cool the solid to room temperature and wash it several times with excess ethanol, followed by centrifugation to separate the solid.

• Dry the resulting powder in a fume hood overnight.

• The as-synthesized amorphous MoO₃ can be subjected to a series of heat treatments to induce crystallization. A typical procedure involves heating to 150 °C for 12 hours, 250 °C for 4 hours, 350 °C for 3 hours, and finally 450 °C for 2 hours in air.

Experimental Workflow for Mesoporous MoO₃ Synthesis

Caption: Workflow for the synthesis of mesoporous α-MoO₃ from MoCl₅.

Oxidative C-C Coupling Reactions

Molybdenum(V) chloride is a potent reagent for oxidative carbon-carbon bond formation, enabling the synthesis of complex aromatic systems that are otherwise difficult to access. This is particularly valuable in the synthesis of phenanthrene (B1679779) and carbazole (B46965) derivatives, which are important structural motifs in medicinal chemistry and materials science.

Synthesis of Phenanthrene Derivatives

MoCl₅ facilitates the oxidative cyclization of 2-aryl-substituted cinnamates to yield highly functionalized phenanthrene carboxylates. The reaction is often rapid and tolerates a variety of functional groups.[2] The use of a co-oxidant, such as titanium(IV) chloride (TiCl₄), can enhance the efficiency of the reaction.

Application Notes:

This method is particularly effective for substrates bearing electron-donating groups, such as methoxy (B1213986) groups, on the 2-phenyl substituent of the cinnamate (B1238496).[2] The reaction proceeds with high yields, in some cases up to 99%.[2]

Generalized Experimental Protocol:

Materials:

• 2-Aryl-substituted cinnamate

• Molybdenum(V) chloride (MoCl₅)

• Titanium(IV) chloride (TiCl₄) (optional)

• Anhydrous dichloromethane (B109758) (DCM)

• Inert gas (Nitrogen or Argon)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the 2-aryl-substituted cinnamate in anhydrous DCM.

• Cool the solution to 0 °C.

• Add a solution of MoCl₅ (and optionally TiCl₄) in anhydrous DCM dropwise to the stirred solution of the substrate.

• Allow the reaction to stir at 0 °C to room temperature, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water or a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography.

Quantitative Data for Phenanthrene Synthesis

Substrate (2-Aryl-substituted Cinnamate)	Reagent(s)	Yield (%)	Reference
Cinnamate with two methoxy groups on the 2-phenyl substituent	MoCl₅	High	[2]
Various substituted 2-aryl cinnamates (15 examples)	MoCl₅ or MoCl₅/TiCl₄	up to 99	[2]

Synthesis of Carbazole Derivatives

MoCl₅, often in combination with TiCl₄, provides a versatile and high-yielding method for the intramolecular oxidative coupling of diarylamines to form carbazoles.[3][4][5] This approach is highly modular, allowing for the synthesis of a diverse range of carbazole derivatives.[3][4][5]

Application Notes:

The diarylamine precursors are readily accessible, for instance, through Buchwald-Hartwig amination. The oxidative coupling step is efficient and tolerates various functional groups.[3][4][5]

Generalized Experimental Protocol:

Materials:

• Diarylamine

• Molybdenum(V) chloride (MoCl₅)

• Titanium(IV) chloride (TiCl₄)

• Anhydrous dichloromethane (DCM)

• Inert gas (Nitrogen or Argon)

Procedure:

• Under an inert atmosphere, dissolve the diarylamine precursor in anhydrous DCM in a flame-dried flask.

• Cool the solution to the desired temperature (e.g., 0 °C or -78 °C).

• Slowly add a solution of the MoCl₅/TiCl₄ reagent mixture in anhydrous DCM to the stirred solution of the diarylamine.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with an appropriate aqueous solution (e.g., water, saturated sodium bicarbonate).

• Perform a standard aqueous work-up, including extraction with an organic solvent, washing, and drying.

• Purify the crude product via column chromatography to obtain the desired carbazole derivative.

Experimental Workflow for Oxidative C-C Coupling

References

• 1. newhaven.edu [newhaven.edu]
• 2. Oxidative cyclization reaction of 2-aryl-substituted cinnamates to form phenanthrene carboxylates by using MoCl5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Versatile oxidative approach to carbazoles and related compounds using MoCl5 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Molybdenum(V) chloride reactivity with water and moisture

This guide provides researchers, scientists, and drug development professionals with essential information for handling Molybdenum(V) chloride (MoCl₅), focusing on its high reactivity with water and moisture.

Frequently Asked Questions (FAQs)

Q1: What is Molybdenum(V) chloride and what are its basic properties?

Molybdenum(V) chloride, also known as molybdenum pentachloride, is an inorganic compound with the formula MoCl₅.[1] It is a dark green to black, volatile, and hygroscopic crystalline solid.[1][2][3][4][5] In the solid state, it exists as a dimer (Mo₂Cl₁₀), but it is monomeric (MoCl₅) in the gas phase.[1][2] It is a strong Lewis acid and a potent oxidizing agent, making it a versatile reagent in chemical synthesis.[1][2][5][6]

Q2: What is the primary reaction of Molybdenum(V) chloride with water?

Molybdenum(V) chloride reacts vigorously and exothermically with water and even atmospheric moisture in a process called hydrolysis.[1][3][4][5][7][8][9] This reaction is violent and produces corrosive and toxic fumes of hydrogen chloride (HCl) gas.[1][3][4][7][8][10]

Q3: What are the products of this hydrolysis reaction?

The products of hydrolysis depend on the amount of water present.

• With limited water/moisture: It forms molybdenum oxychlorides, primarily molybdenum(V) oxytrichloride (MoOCl₃).[11][12]

• With excess water: The hydrolysis proceeds further to form other species like molybdenum dichloride dioxide (MoO₂Cl₂) and ultimately hydrated molybdenum oxides or molybdic acid.[12][13]

• In hydrochloric acid: When dissolved in HCl, a variety of complex anions can form, depending on the acid concentration.[14] In concentrated HCl, species like [MoOCl₅]²⁻ are predominant.[14]

Q4: Why is it critical to handle Molybdenum(V) chloride in an inert atmosphere?

Due to its extreme sensitivity to air and moisture, MoCl₅ must be handled under a dry, inert atmosphere (e.g., in a glovebox or under a stream of nitrogen or argon).[15] Exposure to the atmosphere will lead to rapid hydrolysis, degrading the compound, releasing hazardous HCl gas, and compromising the integrity of any experiment.[4][8]

Troubleshooting Guide

This section addresses common problems encountered during the use of Molybdenum(V) chloride.

Q: My dark green Molybdenum(V) chloride powder has turned brownish or has a clumpy appearance. What happened?

A: This is a classic sign of accidental exposure to moisture. The brown-colored substance is likely an intermediate hydrolysis product, such as an oxychloride. The material is no longer pure MoCl₅ and its reactivity will be altered. It is not recommended for use in moisture-sensitive reactions.

Q: I observed white fumes coming from the container when I opened it briefly outside a glovebox. What should I do?

A: The white fumes are hydrogen chloride (HCl) gas being liberated as the MoCl₅ reacts with humidity in the air.[4][8] Immediately close the container and move it to an inert atmosphere glovebox or fume hood. Ensure you are wearing appropriate personal protective equipment (PPE), including acid-gas respiratory protection if necessary.[7][15] The reagent has been compromised.

Q: My reaction is giving low yields or unexpected side products. Could moisture contamination of the MoCl₅ be the cause?

A: Yes, this is highly probable. If the MoCl₅ has been partially hydrolyzed, its effective concentration is lower than calculated. Furthermore, the hydrolysis byproducts (oxychlorides and HCl) can interfere with your reaction, leading to different pathways or catalyst deactivation.

Q: The MoCl₅ is not dissolving properly in my dry, non-polar organic solvent. Why?

A: While MoCl₅ is soluble in many dry organic solvents, hydrolysis products like molybdenum oxychlorides have different solubility profiles and may be insoluble.[1][2][3][4][16] The insolubility suggests the starting material may have been compromised by moisture.

Caption: Troubleshooting workflow for experiments involving MoCl₅.

Quantitative Data Summary

The following tables summarize key physical and spectroscopic data for Molybdenum(V) chloride and its hydrolysis-related products.

Table 1: Physical Properties of Molybdenum(V) Chloride

Property	Value	Citations
Molecular Formula	MoCl₅ (monomer), Mo₂Cl₁₀ (dimer)	[1][2]
Molar Mass	273.21 g/mol	[1]
Appearance	Dark green to black crystalline solid	[1][2][3]
Density	2.928 g/cm³ at 25 °C	[1][2]
Melting Point	194 °C	[1][2][7]
Boiling Point	268 °C	[1][2][7]
Vapor Pressure	1.75 mmHg at 25 °C	[7][9]
Solubility	Soluble in dry ethers, alcohols, and chlorinated solvents. Reacts with water.	[1][2][3][4]

Table 2: Spectroscopic Data for Mo-O Bonds Relevant to Hydrolysis

Technique	Wavenumber (cm⁻¹)	Assignment	Compound Type	Citations
FTIR/IR	~1000	Terminal Mo=O stretch	Molybdenum Oxides	[17]
FTIR/IR	960 and 840	Mo-O-Mo bridging stretch	Molybdenum Oxides	[17]
FTIR/IR	985–1000	Terminal Mo=O stretch	Oxo-molybdenum(V) complexes	[11]
Raman	802	Mo-O-Mo stretch	Dinuclear Mo(V) complexes	[14]
Raman	738	Mo-(μ-O)₂-Mo stretch	Dinuclear Mo(V) complexes	[14]

Experimental Protocols

Protocol 1: Standard Procedure for Handling and Storage of Molybdenum(V) Chloride

This protocol outlines the essential steps for safely handling this air- and moisture-sensitive reagent.

• Preparation: All handling of MoCl₅ must be performed inside a glovebox with a dry, inert atmosphere (e.g., N₂ or Ar, with O₂ and H₂O levels <1 ppm). All glassware, spatulas, and syringes must be rigorously dried in an oven at >120 °C overnight and cooled in a desiccator or the glovebox antechamber.

• Storage: Store the MoCl₅ container in a desiccator inside a cool, dry, and well-ventilated area designated for corrosive materials.[15] The container must be tightly sealed.[15] It is recommended to store it under an inert atmosphere.[7][15]

• Aliquotting: Transfer the MoCl₅ container into the glovebox antechamber and cycle several times before moving it into the main chamber.

• Dispensing: Carefully open the container inside the glovebox. Use a clean, dry spatula to weigh the desired amount of the dark green, free-flowing powder into a pre-tared, dry vial or flask.

• Sealing: Tightly seal both the primary container and the flask containing the aliquot before removing them from the glovebox. Use a sealant like parafilm for short-term storage outside the glovebox.

• Cleaning: All spills inside the glovebox should be cleaned up immediately. Any contaminated materials should be treated as hazardous waste.

Protocol 2: Characterization of Potential Hydrolysis via FTIR Spectroscopy

This procedure can be used to quickly assess if a sample of MoCl₅ has been compromised by moisture.

• Sample Preparation (Inert Atmosphere): Inside a glovebox, prepare a Nujol mull of the suspect MoCl₅ sample. Grind a small amount of the solid with a drop of dry Nujol oil between two dry potassium bromide (KBr) or cesium iodide (CsI) plates.

• Blank Spectrum: Record a background spectrum of the clean, dry KBr or CsI plates.

• Sample Spectrum: Place the prepared mull in an FTIR spectrometer and acquire the infrared spectrum, typically from 4000 to 400 cm⁻¹.[11]

• Data Analysis: Examine the resulting spectrum for the appearance of strong, broad absorption bands in the 900-1000 cm⁻¹ region.[11][17] The presence of sharp, intense peaks in this area is indicative of Mo=O and Mo-O-Mo bond formation, confirming that the MoCl₅ has reacted with moisture to form oxychloride species.[11][17] Pure MoCl₅ should not exhibit these characteristic Mo-O stretching vibrations.

Caption: Standard experimental workflow for using MoCl₅.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 3. chembk.com [chembk.com]
• 4. MOLYBDENUM(V) CHLORIDE | 10241-05-1 [chemicalbook.com]
• 5. CAS 10241-05-1: Molybdenum pentachloride | CymitQuimica [cymitquimica.com]
• 6. Molybdenum(V)_chloride [chemeurope.com]
• 7. fishersci.com [fishersci.com]
• 8. Factory supply Molybdenum(V) chloride(Molybdenum Pentachloride) 10241-05-1 with low price [hzoceanchemical.com]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. dcfinechemicals.com [dcfinechemicals.com]
• 11. Synthesis, properties and structural features of molybdenum( v ) oxide trichloride complexes with neutral chalcogenoether ligands - Dalton Transactions (RSC Publishing) DOI:10.1039/D1DT00038A [pubs.rsc.org]
• 12. Molybdenum oxytetrachloride - Wikipedia [en.wikipedia.org]
• 13. Molybdenum oxychloride - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. fishersci.com [fishersci.com]
• 16. CCLXIX.—The behaviour of molybdenum pentachloride in organic solvents - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 17. newhaven.edu [newhaven.edu]

Technical Support Center: Handling Molybdenum(V) Chloride (MoCl5)

This technical support center provides researchers, scientists, and drug development professionals with essential information for safely handling Molybdenum(V) chloride (MoCl5) under inert atmosphere conditions.

Frequently Asked Questions (FAQs)

Q1: What is Molybdenum(V) chloride and why does it require an inert atmosphere?

A1: Molybdenum(V) chloride (MoCl5) is a dark green or black crystalline solid that is highly sensitive to moisture and air.[1][2] It readily hydrolyzes in the presence of water to release corrosive hydrogen chloride (HCl) gas and can be oxidized by air, leading to sample degradation and inaccurate experimental results.[1] Therefore, all handling and manipulations of MoCl5 must be performed under a dry, inert atmosphere, such as nitrogen or argon.

Q2: What are the primary hazards associated with MoCl5?

A2: MoCl5 is a corrosive and moisture-sensitive material. Upon contact with water or moisture, it produces toxic and corrosive hydrogen chloride gas.[2] It can cause severe skin burns and eye damage. Inhalation of dust or vapors can irritate the respiratory tract.

Q3: What is the recommended purity of the inert gas for handling MoCl5?

A3: High-purity inert gas (nitrogen or argon) with minimal oxygen and moisture content is crucial. For sensitive applications, it is recommended to use an inert atmosphere with oxygen and water levels below 1 part per million (ppm).[3][4]

Q4: My MoCl5 has changed color from dark green/black to a brownish or yellowish tint. What does this indicate?

A4: A color change often indicates decomposition of the MoCl5, likely due to exposure to trace amounts of moisture or oxygen. The formation of molybdenum oxychlorides or other hydrolysis products can result in a color change. If you observe a color change, the purity of your material may be compromised, which could affect your experimental results. It is recommended to use fresh, properly stored MoCl5 for sensitive reactions.

Q5: In which common laboratory solvents is MoCl5 soluble and stable?

A5: MoCl5 is soluble in some dry, aprotic organic solvents. It is soluble in chlorinated solvents like dichloromethane (B109758) and chloroform.[1] It is also soluble in dry ether, although it can polymerize tetrahydrofuran (B95107) (THF).[1] MoCl5 reacts with protic solvents such as alcohols and water.[5]

Troubleshooting Guides

Glovebox Operations

Problem	Possible Cause	Solution
Rising O2/H2O levels in the glovebox	1. Leak in the glovebox seals or gloves.2. Introduction of contaminated items.3. Inefficient catalyst regeneration.	1. Perform a leak test on the glovebox. Check gloves for punctures or tears.2. Ensure all items are thoroughly dried and purged in the antechamber before introduction.3. Regenerate the glovebox catalyst according to the manufacturer's instructions.
MoCl5 powder is difficult to handle due to static electricity	Dry atmosphere inside the glovebox can promote static charge.	1. Use an anti-static gun inside the glovebox before handling the powder.2. Use weighing paper or a weigh boat made of anti-static material.
Spill of MoCl5 powder inside the glovebox	Accidental mishandling during weighing or transfer.	1. Carefully sweep up the spilled powder using a designated brush and dustpan.2. Place the collected powder and cleaning materials in a sealed container for proper waste disposal.3. Wipe the area with a cloth lightly dampened with a compatible, dry, non-reactive solvent (e.g., dry toluene), followed by a dry cloth.

Schlenk Line Operations

Problem	Possible Cause	Solution
MoCl5 appears to be reacting or changing color upon addition of solvent via cannula.	1. Solvent is not sufficiently dry or de-gassed.2. Contamination of the Schlenk flask or cannula.	1. Ensure the solvent is freshly distilled from an appropriate drying agent and thoroughly de-gassed using the freeze-pump-thaw method.2. Thoroughly flame-dry all glassware under vacuum before use. Purge the cannula with inert gas before transfer.
Solid MoCl5 is being drawn into the Schlenk line during evacuation.	Vacuum is applied too quickly to the flask containing the fine powder.	Apply vacuum gradually to the Schlenk flask. A gentle and slow opening of the stopcock will prevent the powder from being pulled into the manifold.
Reaction mixture color is inconsistent with literature reports.	Impurities in MoCl5 or reagents, or a leak in the Schlenk setup.	1. Verify the purity of the MoCl5 and all other reagents.2. Check all glass joints and septa for proper seals. Re-grease joints if necessary.

Experimental Protocols

Protocol 1: Weighing and Transferring MoCl5 in a Glovebox

Objective: To accurately weigh and transfer MoCl5 powder in an inert atmosphere glovebox.

Materials:

• Molybdenum(V) chloride (MoCl5) in its original sealed container

• Spatula

• Weighing paper or weigh boat

• Analytical balance (located inside the glovebox)

• Receiving flask or vial

• Labeling tape and pen

Procedure:

• Prepare the Glovebox: Ensure the glovebox atmosphere has oxygen and water levels below 1 ppm.

• Introduce Materials: Introduce the sealed container of MoCl5, spatula, weighing paper/boat, and receiving vessel into the glovebox via the antechamber, following proper purging procedures.

• Equilibrate Temperature: Allow the MoCl5 container to equilibrate to the glovebox temperature before opening to prevent condensation of any residual moisture.

• Tare the Balance: Place the weighing paper or boat on the analytical balance and tare the weight.

• Dispense MoCl5: Carefully open the MoCl5 container. Using a clean, dry spatula, dispense the desired amount of MoCl5 onto the tared weighing paper/boat.

• Record the Mass: Record the final mass of the MoCl5.

• Transfer to Vessel: Carefully transfer the weighed MoCl5 into the receiving flask or vial.

• Seal and Label: Securely seal the receiving vessel and label it appropriately.

• Clean Up: Tightly reseal the main MoCl5 container. Clean the spatula and the weighing area.

Protocol 2: Setting up a Reaction with MoCl5 using a Schlenk Line

Objective: To set up a reaction involving the addition of solid MoCl5 to a solvent under an inert atmosphere using a Schlenk line.

Materials:

• Schlenk flask with a stir bar

• MoCl5

• Dry, de-gassed solvent

• Schlenk line with a dual vacuum/inert gas manifold

• Cannula

• Septa

• Syringes and needles

Procedure:

• Prepare the Glassware: Thoroughly dry the Schlenk flask and stir bar in an oven and allow to cool in a desiccator. Assemble the flask and flame-dry it under vacuum on the Schlenk line.

• Establish Inert Atmosphere: Perform at least three vacuum/backfill cycles with inert gas to ensure the flask is free of air and moisture.[6]

• Add MoCl5:

  • Method A (for less sensitive reactions): Under a positive flow of inert gas, quickly remove the stopper from the Schlenk flask and add the pre-weighed MoCl5 via a powder funnel. Immediately replace the stopper.[7]

  • Method B (for highly sensitive reactions): Weigh the MoCl5 into a solid addition tube inside a glovebox.[8] Attach the addition tube to the Schlenk flask under a positive flow of inert gas. Rotate the tube to add the solid.

• Add Solvent:

  • Transfer the dry, de-gassed solvent to the Schlenk flask via a cannula.[7]

  • Ensure the receiving flask is under a positive pressure of inert gas.

• Initiate Reaction: Begin stirring and proceed with the reaction as per the specific experimental procedure.

Visualizations

Caption: General workflow for handling MoCl5.

Caption: Decision tree for troubleshooting glovebox issues.

References

• 1. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 3. ucd.ie [ucd.ie]
• 4. Glovebox Environmental Control: Ensuring Safety and Purity for Anhydrous & Anaerobic Oxygen Processes [processsensing.com]
• 5. researchgate.net [researchgate.net]
• 6. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]

Technical Support Center: Stabilizing Molybdenum(V) Chloride in Solution

Welcome to the technical support center for Molybdenum(V) chloride (MoCl₅). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the preparation, handling, and stabilization of MoCl₅ solutions. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the key properties and sensitivities of Molybdenum(V) chloride that I should be aware of before using it in solution?

A1: Molybdenum(V) chloride is a highly reactive and moisture-sensitive solid.[1][2] Key properties include:

• Appearance: Dark green to black crystalline solid.[3]

• Moisture and Air Sensitivity: It reacts violently with water and moisture in the air to produce hydrochloric acid (HCl) and molybdenum oxychlorides, which can appear as toxic fumes.[3][4][5] Therefore, it must be handled under a dry, inert atmosphere (e.g., nitrogen or argon).[2]

• Solubility: MoCl₅ is soluble in dry organic solvents such as diethyl ether, dry alcohols, and chlorinated solvents.[3][5] However, it can react with many of these solvents.

• Reactivity: It is a strong Lewis acid and a potent oxidizing agent, often used as a catalyst in various organic reactions. It can be reduced by some solvents, like acetonitrile (B52724), to form Mo(IV) species.[6]

Q2: My MoCl₅ solution changed color. What does this indicate?

A2: The color of a MoCl₅ solution can be an indicator of its chemical state and purity.

• Dark Red/Brown: In non-coordinating solvents like chlorinated hydrocarbons, a dark red or brown color is typical for MoCl₅ solutions.[3]

• Green/Dark Green: A green color often indicates the presence of molybdenum oxychloride species, which can form due to reaction with trace moisture or oxygen.[7] In some cases, it can also indicate the formation of specific coordination complexes.

• Yellow/Brown Suspension: In solvents like toluene, MoCl₅ may form a brown-yellow suspension, which can change color upon reaction.[8]

• Blue: The formation of a deep blue color can suggest the presence of mixed-valence molybdenum compounds, often referred to as "molybdenum blues," which can arise from the partial reduction of Mo(V).[9][10]

Q3: I'm observing a precipitate in my MoCl₅ solution. What could be the cause and how can I prevent it?

A3: Precipitation in MoCl₅ solutions can occur for several reasons:

• Reaction with Trace Water: The most common cause is the reaction with residual moisture in the solvent or from the atmosphere, leading to the formation of insoluble molybdenum oxychlorides.

• Reaction with the Solvent: Some organic solvents can react with MoCl₅, especially over time or upon heating, to form insoluble products. For example, MoCl₅ can polymerize tetrahydrofuran (B95107) (THF).[6]

• Reduction: If a reducing agent is present (or if the solvent itself is reducing), MoCl₅ can be reduced to less soluble lower oxidation state molybdenum chlorides, such as MoCl₄ (black powder).[8]

• Exceeding Solubility Limit: Attempting to prepare a solution that is too concentrated will lead to precipitation.

To prevent precipitation, ensure that all glassware is rigorously dried, solvents are anhydrous, and all manipulations are performed under a strictly inert atmosphere.[2] It is also advisable to prepare solutions at the intended concentration for immediate use.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Solution turns green upon preparation or storage.	Contamination with trace amounts of water or oxygen.	Ensure all solvents are freshly dried and deoxygenated. Handle MoCl₅ and prepare solutions in a glovebox or using Schlenk line techniques.
A black or dark-colored precipitate forms.	Reduction of Mo(V) to a lower oxidation state (e.g., MoCl₄).	Verify the purity of the solvent and ensure it is not a reducing agent for MoCl₅ under the experimental conditions. Avoid exposure to light, which can sometimes promote reduction.
The reaction catalyzed by MoCl₅ is not proceeding as expected.	Deactivation of the catalyst due to impurities or improper solution preparation.	Prepare a fresh solution of MoCl₅ immediately before use. Consider filtering the solution if a precipitate is present, though the concentration will be altered.
Inconsistent results between batches of MoCl₅ solution.	Variable levels of degradation or contamination in the prepared solutions.	Standardize the solution preparation protocol, including solvent purification and handling techniques. Use freshly opened bottles of anhydrous solvent for each preparation.

Data Presentation

Due to the high reactivity of Molybdenum(V) chloride in solution, quantitative shelf-life data is highly dependent on the specific solvent, concentration, and storage conditions (temperature, light exposure, and inert atmosphere purity). Commercial suppliers often do not provide an expiration date for MoCl₅ due to its instability, recommending that it be inspected for quality before use.[1]

Solvent	Observed Color/State	Known Reactivity/Stability Considerations
Diethyl Ether	Brown solution	MoCl₅ is reported to be stable in diethyl ether.[6]
Toluene	Brown-yellow suspension	Can be used as a solvent, but MoCl₅ has limited solubility.[8]
Dichloromethane (B109758)	Dark red/brown solution	Commonly used, but rigorous drying is essential to prevent decomposition.
Acetonitrile	Dark brown solution	MoCl₅ is reduced by acetonitrile to MoCl₄(MeCN)₂.[6][11]
Ethanol	Dark green solution	Reacts vigorously with ethanol, especially in the presence of urea, to form complexes and release HCl.[7]
Tetrahydrofuran (THF)	Brown solution	MoCl₅ can cause polymerization of THF.[6]

Experimental Protocols

Protocol 1: Preparation of a Molybdenum(V) Chloride Stock Solution in Dichloromethane

Objective: To prepare a stock solution of MoCl₅ in dichloromethane for use as a catalyst.

Materials:

• Molybdenum(V) chloride (≥95%)

• Anhydrous dichloromethane (CH₂Cl₂)

• Schlenk flask and other appropriate oven-dried glassware

• Glovebox or Schlenk line with a high-purity inert gas supply (N₂ or Ar)

• Magnetic stirrer and stir bar

• Gas-tight syringe and needles

Procedure:

• Preparation of Glassware: Thoroughly oven-dry all glassware at >120°C for at least 4 hours and allow to cool to room temperature under a stream of inert gas or in a desiccator inside a glovebox.

• Solvent Preparation: Use a freshly opened bottle of anhydrous CH₂Cl₂ or dispense from a solvent purification system. If using a sealed bottle, ensure it is handled under a positive pressure of inert gas.

• Weighing MoCl₅: Inside a glovebox, weigh the desired amount of MoCl₅ into the oven-dried Schlenk flask containing a magnetic stir bar.

• Dissolution: While still in the glovebox, add the required volume of anhydrous CH₂Cl₂ to the Schlenk flask to achieve the target concentration.

• Stirring: Seal the flask and stir the mixture at room temperature until the MoCl₅ is completely dissolved. The solution should be a dark red-brown color.

• Storage: Store the solution in the sealed Schlenk flask under a positive pressure of inert gas, in the dark, and at a low temperature (e.g., in a refrigerator) if not for immediate use. It is highly recommended to prepare fresh solutions for each experiment.

Protocol 2: Monitoring Solution Stability using UV-Vis Spectroscopy

Objective: To qualitatively assess the stability of a MoCl₅ solution over time.

Procedure:

• Prepare the MoCl₅ solution in the desired anhydrous solvent as described in Protocol 1.

• Immediately after preparation, take an aliquot of the solution using a gas-tight syringe and dilute it to an appropriate concentration for UV-Vis analysis in a sealed cuvette.

• Record the UV-Vis spectrum. Gaseous MoCl₅ is known to have absorption peaks around 470 nm and 660 nm.

• Store the stock solution under inert atmosphere and in the dark.

• Periodically (e.g., every few hours or daily), take another aliquot, dilute, and record the UV-Vis spectrum.

• Compare the spectra over time. A decrease in the intensity of the characteristic MoCl₅ peaks and/or the appearance of new peaks can indicate decomposition.

Visualizations

Caption: Workflow for the preparation and handling of Molybdenum(V) chloride solutions.

Caption: Common decomposition pathways for Molybdenum(V) chloride in organic solutions.

References

• 1. Molybdenum(V) chloride 95 10241-05-1 [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. chembk.com [chembk.com]
• 4. Molybdenum pentachloride | Cl5Mo | CID 61497 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. MOLYBDENUM(V) CHLORIDE | 10241-05-1 [chemicalbook.com]
• 6. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 7. rsc.org [rsc.org]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Science made alive: Chemistry/Solutions [woelen.homescience.net]
• 10. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 11. Synthesis and properties of MoCl 4 complexes with thio- and seleno-ethers and their use for chemical vapour deposition of MoSe 2 and MoS 2 films - Dalton Transactions (RSC Publishing) DOI:10.1039/C7DT04352J [pubs.rsc.org]

Technical Support Center: Molybdenum(V) Chloride in Catalysis

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing Molybdenum(V) chloride (MoCl₅) in catalysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific side reactions and experimental challenges you may encounter.

Troubleshooting Guide

This guide is designed to help you identify and resolve common issues arising from the side reactions of MoCl₅ during catalytic experiments.

Issue Observed	Potential Cause	Recommended Solution
Low or No Catalytic Activity	Catalyst Hydrolysis: MoCl₅ is extremely sensitive to moisture, reacting to form inactive molybdenum oxochlorides (e.g., MoOCl₃, MoO₂Cl₂) and hydrochloric acid.[1][2][3][4][5]	Rigorous Inert Atmosphere: All manipulations must be performed under a dry, inert atmosphere (e.g., argon or nitrogen) using a glovebox or Schlenk line.[1][6] Solvent and Reagent Purity: Use freshly dried and degassed solvents. Ensure all reagents are anhydrous.
Catalyst Oxidation: Exposure to air can oxidize the Mo(V) center, leading to catalytically inactive species.	Strict Air-Free Techniques: Employ rigorous air-free techniques throughout the experimental setup, reaction, and workup.[6]
Formation of Inactive Dimers/Polymers: In solution, MoCl₅ can exist in equilibrium between monomeric and dimeric forms (Mo₂Cl₁₀).[4] Formation of higher-order aggregates can reduce catalytic activity.	Solvent Choice: The choice of solvent can influence the monomer-dimer equilibrium. Non-coordinating solvents may favor the dimeric form.[7] Consider solvents that can weakly coordinate to the metal center without causing decomposition.
Poor Selectivity / Formation of Chlorinated Byproducts	Chlorination of Substrate/Solvent: MoCl₅ can act as a chlorinating agent, especially with substrates containing hydroxyl groups or with certain solvents.[1]	Temperature Control: Lowering the reaction temperature may suppress chlorination side reactions. Alternative Catalysts: If chlorination is a persistent issue, consider using a different molybdenum precursor or a Lewis acid with lower chlorinating potential.
Reaction with Alcohols: MoCl₅ readily reacts with alcohols, leading to the formation of molybdenum alkoxides and HCl. This can alter the catalyst's structure and reactivity.[1]	Protecting Groups: If the substrate contains alcohol functionalities, consider using protecting groups. Stoichiometric Control: Carefully control the stoichiometry of reactants, as excess alcohol can lead to complete conversion of MoCl₅ to alkoxides.[1]
Reaction Mixture Color Change (Unexpected)	Change in Molybdenum Oxidation State: A color change can indicate the reduction of Mo(V) to lower oxidation states (e.g., Mo(IV), Mo(III)) or oxidation to Mo(VI).[7]	Monitor Reaction Conditions: Analyze aliquots of the reaction mixture by spectroscopic methods (e.g., UV-Vis) to identify the molybdenum species present. Re-evaluate the purity of all reagents and the integrity of the inert atmosphere.
Catalyst Deactivation Over Time	Fouling: Deposition of polymeric or carbonaceous materials on the catalyst surface can block active sites.[8]	Substrate Purification: Ensure the purity of the starting materials to avoid introducing species that could lead to fouling. Reaction Optimization: Optimize reaction conditions (temperature, concentration) to minimize the formation of polymeric byproducts.
Leaching: The active molybdenum species may leach from a solid support into the reaction medium.	Support Modification: If using a supported catalyst, consider modifying the support material to enhance its interaction with the molybdenum species.

Frequently Asked Questions (FAQs)

Q1: My reaction is not proceeding, and I suspect my Molybdenum(V) chloride has been deactivated by moisture. How can I confirm this and what should I do?

A1: The primary sign of MoCl₅ deactivation by moisture is a change in its appearance from a dark green or black crystalline solid to a yellowish or brownish powder, which is indicative of the formation of molybdenum oxochlorides.[3] To confirm, you can carefully take a small sample and test its reactivity with a dry, inert solvent; deactivated MoCl₅ will likely show poor solubility and may produce fumes of HCl upon contact with any residual moisture.

Solution: Unfortunately, once hydrolyzed, MoCl₅ cannot be easily regenerated. It is crucial to discard the contaminated batch and start with fresh, properly stored MoCl₅. Ensure that all future handling is performed under strictly anhydrous and anaerobic conditions.

Q2: I am observing the chlorination of my substrate. How can I minimize this side reaction?

A2: MoCl₅'s strong Lewis acidity can be accompanied by unwanted chlorination.[1] To mitigate this:

• Lower the Reaction Temperature: Many chlorination reactions have a higher activation energy than the desired catalytic reaction.

• Use a Co-catalyst: In some cases, the addition of a milder Lewis acid as a co-catalyst can modulate the reactivity of MoCl₅.

• Change the Solvent: The solvent can play a significant role in the chlorinating potential of the system. Experiment with different anhydrous, non-reactive solvents.

Q3: What are the best practices for storing and handling Molybdenum(V) chloride?

A3: Due to its high sensitivity to air and moisture, MoCl₅ must be stored in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen), and in a desiccator.[2][9] All transfers and manipulations should be carried out in a glovebox or using a Schlenk line with proper inert gas flow.[1][6]

Q4: Can I use alcoholic solvents with MoCl₅?

A4: It is generally not recommended to use alcoholic solvents with MoCl₅ unless the reaction specifically aims to form molybdenum alkoxides. MoCl₅ reacts readily with alcohols to produce molybdenum (V) chloro-alkoxides and HCl, which will change the nature of the active catalytic species.[1] If an alcohol is a necessary reagent, it should be added in a controlled manner, and the formation of these new species should be considered as part of the catalytic cycle.

Q5: My reaction starts well but the catalyst seems to die over time. What could be the cause?

A5: This phenomenon, known as catalyst deactivation, can be caused by several factors in MoCl₅ catalysis:

• Gradual Moisture Contamination: A slow leak in your system can lead to progressive hydrolysis of the catalyst.

• Product Inhibition: The product of the reaction may coordinate to the molybdenum center more strongly than the reactant, leading to catalyst poisoning.

• Thermal Decomposition: At elevated temperatures, the catalytic species may undergo decomposition.

• Fouling: As mentioned in the troubleshooting guide, the formation of insoluble byproducts can coat the catalyst surface.[8]

To address this, re-examine your experimental setup for leaks, purify your reagents to remove potential poisons, and consider running the reaction at a lower temperature.

Experimental Protocols

Protocol 1: General Procedure for Setting Up a Reaction with MoCl₅ under Inert Atmosphere

This protocol outlines the basic steps for setting up a reaction using MoCl₅ and ensuring the exclusion of air and moisture.

• Glassware Preparation: All glassware (e.g., Schlenk flask, dropping funnel, condenser) must be thoroughly dried in an oven (e.g., at 120 °C overnight) and assembled while hot. The assembled apparatus is then connected to a Schlenk line.

• Inerting the System: The system is evacuated under high vacuum and then backfilled with a high-purity inert gas (argon or nitrogen). This "evacuate-refill" cycle should be repeated at least three times to ensure the removal of all atmospheric gases and adsorbed water.

• Solvent and Reagent Preparation: Solvents must be dried over an appropriate drying agent and distilled under an inert atmosphere. Liquid reagents should be degassed by several freeze-pump-thaw cycles. Solid reagents should be dried under vacuum.

• Addition of MoCl₅: MoCl₅ should be handled in a glovebox. Weigh the required amount of MoCl₅ in the glovebox and place it in the reaction flask. If a glovebox is not available, a positive pressure of inert gas should be maintained while quickly transferring the solid.

• Reagent Addition: Anhydrous solvents and reagents are then added to the reaction flask via cannula or a gas-tight syringe under a positive pressure of inert gas.

• Running the Reaction: The reaction mixture is stirred under a constant positive pressure of inert gas, which is typically vented through an oil bubbler to prevent overpressure and the entry of air.

• Work-up: Once the reaction is complete, it should be quenched using appropriate anhydrous reagents. The work-up procedure should be carried out using air-free techniques until the product is confirmed to be air-stable.

Visualizations

Caption: Key side reactions of Molybdenum(V) chloride in catalysis.

Caption: A logical workflow for troubleshooting failed MoCl₅ catalytic reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Molybdenum chloride catalysts for Z-selective olefin metathesis reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. people.reed.edu [people.reed.edu]
• 6. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 7. orgsyn.org [orgsyn.org]
• 8. public.websites.umich.edu [public.websites.umich.edu]
• 9. researchgate.net [researchgate.net]

Technical Support Center: MoCl₅ Catalyzed Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize molybdenum(V) chloride (MoCl₅) catalyzed reactions and improve yields.

Frequently Asked questions (FAQs)

Q1: What are the most critical handling and storage procedures for MoCl₅?

A1: Molybdenum(V) chloride is highly sensitive to moisture and air.[1][2] Improper handling is a primary cause of catalyst deactivation before the reaction even begins.

• Inert Atmosphere: All manipulations should be performed under an inert atmosphere of dry argon or nitrogen using a glovebox or Schlenk line.[3][4][5][6]

• Dry Solvents and Reagents: Use anhydrous solvents and ensure all reagents are thoroughly dried and deoxygenated.[6]

• Storage: Store MoCl₅ in a tightly sealed container, preferably in a desiccator or glovebox, away from light and moisture.[1]

Q2: My MoCl₅ has changed color from its typical dark green/black. Can I still use it?

A2: A color change often indicates hydrolysis or oxidation, leading to the formation of less active molybdenum oxo-chlorides.[7] It is highly recommended to use fresh, properly stored MoCl₅ for best results. If the purity is questionable, consider purification by sublimation, though this requires specialized equipment and expertise.

Q3: What are the most common side reactions in MoCl₅ catalyzed transformations?

A3: Common side reactions include chlorination of the substrate or solvent and polymerization, especially with electron-rich alkenes.[8] In oxidative coupling reactions, over-oxidation can sometimes occur.[9]

Q4: Can a deactivated MoCl₅ catalyst be regenerated?

A4: For MoCl₅ used as a homogeneous catalyst, regeneration is typically not practical. Deactivation often involves irreversible changes to the molecular structure of the catalyst, such as hydrolysis. The focus should be on preventing deactivation through meticulous handling and reaction setup.[10] For heterogeneous molybdenum-based catalysts, regeneration by methods like calcination to remove coke is possible, but these procedures do not apply to homogeneous MoCl₅.[11][12]

Q5: How does the choice of solvent affect the reaction outcome?

A5: The solvent plays a crucial role. Chlorinated solvents like dichloromethane (B109758) (CH₂Cl₂) are commonly used.[13] However, coordinating solvents can react with MoCl₅, altering its catalytic activity.[2] For instance, MoCl₅ is known to polymerize tetrahydrofuran (B95107) (THF).[2] It is essential to choose a solvent that is inert under the reaction conditions.

Troubleshooting Guide

Issue 1: Low or No Product Yield

Q: My reaction is not proceeding, or the yield is very low. What should I check?

A: A low or zero yield can stem from several factors. A systematic approach to troubleshooting is recommended.

Troubleshooting Steps:

• Catalyst Integrity:

  • Source and Storage: Was the MoCl₅ from a fresh bottle and stored under strictly anhydrous and inert conditions?[1]

  • Handling: Were all manipulations carried out under a dry, inert atmosphere (glovebox or Schlenk line)?[3][5]

• Reaction Conditions:

  • Anhydrous Conditions: Are you certain that all glassware, solvents, and reagents were rigorously dried? Moisture will rapidly deactivate the catalyst.[14][15]

  • Temperature: The reaction temperature can be critical. Some reactions require heating to overcome the activation energy, while others may need cooling to prevent side reactions or decomposition.[15]

  • Stoichiometry: Double-check the molar ratios of your reactants and catalyst.

• Substrate Reactivity:

  • Deactivating Groups: In Friedel-Crafts type reactions, strongly electron-withdrawing groups on the aromatic substrate can deactivate it towards electrophilic substitution.[14][15]

Issue 2: Formation of Multiple Products or Unexpected Byproducts

Q: I am observing multiple spots on my TLC, indicating several products. What could be the cause?

A: The formation of multiple products can be due to side reactions, substrate isomerization, or over-reactivity.

Troubleshooting Steps:

• Side Reactions:

  • Chlorination: MoCl₅ can act as a chlorinating agent. If you suspect chlorination of your starting material or product, you can try using a milder Lewis acid or optimizing the reaction temperature.

  • Polymerization: For reactions involving alkenes, polymerization can be a competitive pathway, especially with electron-rich substrates.[8] Consider diluting the reaction mixture or adding the alkene slowly to the reaction vessel.

• Reaction Selectivity:

  • Temperature Control: Lowering the reaction temperature may improve selectivity by favoring the desired kinetic product.

  • Order of Addition: Adding the catalyst to the substrate solution (or vice-versa) can sometimes influence the product distribution. Experiment with different addition orders.

Data Presentation

Table 1: Effect of Solvent on Yield in a MoCl₅-Catalyzed Dithioacetalization

Solvent	Yield (%)
CH₂Cl₂	High
CHCl₃	Moderate
CCl₄	Moderate
THF	Low (due to reaction with catalyst)

Note: This table is a qualitative summary based on literature suggesting CH₂Cl₂ is highly effective for dithioacetalization, while coordinating solvents like THF react with MoCl₅.[2][13]

Table 2: Yields of MoCl₅-Mediated Oxidative Coupling of Aryl Cinnamates

Substrate	Product Yield (%)
2-(2,4-Dimethoxyphenyl)cinnamate	99
2-(2,5-Dimethoxyphenyl)cinnamate	91
2-(4-Methoxyphenyl)cinnamate	75
2-Phenylcinnamate	45

Data synthesized from a study on oxidative cyclization reactions.[16]

Experimental Protocols

Protocol 1: General Procedure for Handling MoCl₅

All manipulations must be performed under an inert atmosphere (e.g., in a nitrogen-filled glovebox or using a Schlenk line).[3][6]

• Transfer the required amount of MoCl₅ from its storage container to a pre-weighed, oven-dried vial inside a glovebox.

• Prepare a stock solution by dissolving the weighed MoCl₅ in anhydrous, deoxygenated solvent (e.g., dichloromethane) in the glovebox or via cannulation on a Schlenk line.

• This stock solution can then be transferred via a gas-tight syringe to the reaction vessel, which has been previously flushed with an inert gas.

Protocol 2: MoCl₅-Catalyzed Friedel-Crafts Alkylation of Anisole (B1667542) with Styrene (B11656)

This is a representative protocol synthesized from general procedures for Friedel-Crafts reactions.[8][14][17]

• Setup: Under an inert atmosphere, add anhydrous anisole (as the solvent and reactant) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Catalyst Addition: To the stirred anisole, add MoCl₅ (5-10 mol%) in one portion.

• Reagent Addition: Dissolve styrene in a small amount of anhydrous anisole and add it to the dropping funnel. Add the styrene solution dropwise to the reaction mixture at room temperature over 20-30 minutes.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, slowly and carefully pour the reaction mixture into a beaker containing ice and water to quench the reaction.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: A stepwise workflow for troubleshooting low yields.

Caption: Workflow for handling air- and moisture-sensitive MoCl₅.

Caption: Deactivation of MoCl₅ by moisture and air.

References

• 1. chembk.com [chembk.com]
• 2. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 3. catalystseurope.org [catalystseurope.org]
• 4. Catalyst handling - mitigating hazards relating to inert entry - Engineers Ireland [engineersireland.ie]
• 5. ess.xray.aps.anl.gov [ess.xray.aps.anl.gov]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. youtube.com [youtube.com]
• 8. scribd.com [scribd.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Oxidative cyclization reaction of 2-aryl-substituted cinnamates to form phenanthrene carboxylates by using MoCl5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. websites.umich.edu [websites.umich.edu]

Overcoming solubility issues with Molybdenum(V) chloride

Technical Support Center: Molybdenum(V) Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility issues with Molybdenum(V) chloride.

Frequently Asked Questions (FAQs)

Q1: What is Molybdenum(V) chloride and what are its general properties?

Molybdenum(V) chloride, also known as molybdenum pentachloride (MoCl₅), is an inorganic compound with the molecular formula MoCl₅.[1] It is a dark green to black crystalline solid that is highly sensitive to moisture.[1] In the solid state, it exists as a dimer, Mo₂Cl₁₀.[1] It is a strong Lewis acid and oxidizing agent, making it a useful reagent in chemical synthesis.[1]

Q2: What are the primary safety concerns when handling Molybdenum(V) chloride?

Molybdenum(V) chloride is corrosive, toxic, and reacts violently with water, releasing toxic and corrosive hydrochloric acid fumes.[2][3][4] It is crucial to handle this compound under an inert atmosphere, such as in a glovebox, and to wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[5][6] Ensure that eyewash stations and safety showers are readily accessible.[5][7]

Q3: In which solvents is Molybdenum(V) chloride soluble?

Molybdenum(V) chloride is soluble in a variety of dry organic solvents.[2][8] These include:

• Dry diethyl ether[3][8]

• Dry alcohols[3][8]

• Chlorinated solvents[3][8]

• Carbon tetrachloride[9]

• Chloroform[9]

It is important to note that the solvents must be anhydrous, as the compound readily reacts with water.[1][4]

Q4: Why is my Molybdenum(V) chloride not dissolving?

Several factors can contribute to solubility issues with Molybdenum(V) chloride:

• Presence of moisture: Molybdenum(V) chloride is extremely sensitive to moisture and will hydrolyze in the presence of water to form insoluble molybdenum oxides and hydrochloric acid.[1][4] This is the most common reason for insolubility.

• Incorrect solvent: While soluble in several organic solvents, its solubility can vary. Ensure you are using a recommended dry solvent.

• Purity of the compound: Impurities in the Molybdenum(V) chloride can affect its solubility.

• Temperature: Solubility is often temperature-dependent. Gentle heating under an inert atmosphere may improve solubility, but be aware that heating can also lead to the decomposition of the compound, emitting toxic fumes.[3]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
The compound turns from a dark solid to a different color and does not dissolve.	Hydrolysis due to moisture.	1. Ensure all glassware is rigorously dried before use (e.g., oven-dried or flame-dried under vacuum). 2. Use anhydrous solvents. Consider using freshly distilled solvents or solvents from a solvent purification system. 3. Handle the Molybdenum(V) chloride and prepare the solution under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).[1]
The compound is not dissolving even in a recommended dry solvent.	Low solubility at the current temperature or insufficient solvent.	1. Try gently warming the solution under an inert atmosphere. Be cautious, as heating can cause decomposition.[3] 2. Increase the volume of the solvent. 3. Consider using a different recommended anhydrous solvent.
A precipitate forms after initial dissolution.	Reaction with trace impurities in the solvent or slow hydrolysis.	1. Ensure the solvent is of high purity and free from reactive impurities. 2. If the solution is to be stored, ensure it is kept under a strictly inert atmosphere and protected from light.

Experimental Protocols

Protocol 1: General Procedure for Dissolving Molybdenum(V) Chloride

• Preparation of Glassware: Thoroughly clean and dry all glassware in an oven at >120°C for at least 4 hours. Allow the glassware to cool to room temperature in a desiccator or under a stream of dry inert gas (e.g., argon or nitrogen).

• Inert Atmosphere Setup: Assemble the glassware on a Schlenk line or inside a glovebox with a dry, inert atmosphere.

• Solvent Preparation: Use anhydrous solvent from a freshly opened bottle or a solvent purification system. If using a bottle, use a dry syringe or cannula to transfer the solvent.

• Dissolution:

  • Weigh the desired amount of Molybdenum(V) chloride inside the glovebox or in a sealed container under an inert atmosphere.

  • Transfer the solid to the reaction flask.

  • Add the anhydrous solvent to the flask via a syringe or cannula while stirring.

  • If necessary, gently warm the mixture to aid dissolution, while maintaining the inert atmosphere.

Visualizations

Caption: Workflow for dissolving Molybdenum(V) chloride.

References

• 1. grokipedia.com [grokipedia.com]
• 2. MOLYBDENUM(V) CHLORIDE | 10241-05-1 [chemicalbook.com]
• 3. MOLYBDENUM(V) CHLORIDE CAS#: 10241-05-1 [chemicalbook.com]
• 4. Factory supply Molybdenum(V) chloride(Molybdenum Pentachloride) 10241-05-1 with low price [hzoceanchemical.com]
• 5. fishersci.com [fishersci.com]
• 6. dcfinechemicals.com [dcfinechemicals.com]
• 7. fishersci.com [fishersci.com]
• 8. Page loading... [guidechem.com]
• 9. molybdenum(V) chloride [chemister.ru]

Technical Support Center: Purification of Molybdenum(V) Chloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of Molybdenum(V) chloride (MoCl₅). Below you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key data to ensure the successful purification of this highly reactive compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial Molybdenum(V) chloride?

A1: The most prevalent impurities in Molybdenum(V) chloride are molybdenum oxychlorides, such as MoOCl₃ and MoO₂Cl₂.[1][2] These form readily due to the high sensitivity of MoCl₅ to moisture and air.[3] Other potential impurities can include other molybdenum chlorides (e.g., MoCl₄, MoCl₃), unreacted starting materials from synthesis (like molybdenum metal or MoO₃), and trace metals.[4][5] Tungsten, in the form of its corresponding chlorides or oxychlorides, is a particularly challenging impurity to remove due to its similar chemical properties to molybdenum.[1][6]

Q2: What is the primary method for purifying Molybdenum(V) chloride in a laboratory setting?

A2: Sublimation is the most common and effective method for purifying Molybdenum(V) chloride on a laboratory scale.[6][7] This technique is well-suited for separating the volatile MoCl₅ from non-volatile or less-volatile impurities like molybdenum oxychlorides and other metal salts.[4]

Q3: Why is it crucial to handle Molybdenum(V) chloride under inert conditions?

A3: Molybdenum(V) chloride is extremely sensitive to moisture and oxygen.[3] Exposure to ambient air will lead to hydrolysis, forming corrosive hydrochloric acid and various molybdenum oxychlorides, which will contaminate the product.[3] Therefore, all handling and purification procedures must be carried out under a dry, inert atmosphere, such as in a glovebox or using Schlenk line techniques.

Q4: What are the key physical properties of Molybdenum(V) chloride relevant to its purification?

A4: Understanding the physical properties of MoCl₅ is essential for its successful purification. Key data is summarized in the table below.

Property	Value
Melting Point	194-204 °C[3]
Boiling Point	268-276 °C[3]
Solubility	Soluble in dry ether, dry alcohol, and chlorinated solvents[3]
Appearance	Dark green to black crystalline solid[3]

Q5: Can Molybdenum(V) chloride be purified by distillation?

A5: While MoCl₅ has a defined boiling point, sublimation under reduced pressure is generally preferred over distillation at atmospheric pressure. This is because lower temperatures can be used, minimizing the risk of thermal decomposition. However, distillation can be part of a larger-scale purification scheme.[7]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield of sublimed product	- Sublimation temperature is too low.- Vacuum is not sufficient.- The cold finger is not cold enough, preventing efficient condensation.- The starting material is heavily contaminated with non-volatile impurities.	- Gradually increase the sublimation temperature, monitoring for the appearance of sublimate.- Ensure all connections in the sublimation apparatus are well-sealed and a high vacuum is achieved.- Check the flow and temperature of the coolant in the cold finger.- Consider a pre-purification step if the starting material is of low purity.
The sublimed product is discolored (e.g., yellowish or brownish)	- Presence of molybdenum oxychloride impurities due to exposure to air or moisture.- The sublimation temperature is too high, causing some decomposition.	- Ensure the entire apparatus is rigorously dried before use and the purification is conducted under a high vacuum or in a sealed, inert atmosphere.- Use a lower sublimation temperature and a higher vacuum to facilitate sublimation without decomposition.
The sublimed product still contains tungsten impurities	- Tungsten chlorides and oxychlorides have similar volatilities to their molybdenum counterparts, making separation by simple sublimation difficult.[1]	- For applications requiring ultra-high purity, multiple sublimation passes may be necessary.[6]- Consider advanced purification techniques such as zone refining, although this is more complex.[7]
The Molybdenum(V) chloride starting material has solidified into a hard mass	- Prolonged storage or exposure to trace amounts of moisture can lead to caking.	- Carefully break up the solid in a dry, inert atmosphere before loading it into the sublimation apparatus. Gentle heating of the storage vessel under vacuum may also help to loosen the material.
Violent reaction or fuming upon opening the container	- The container has been compromised, allowing air and moisture to enter, leading to the formation of HCl gas.[3]	- Handle the container in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves and a face shield. Neutralize any spills with a suitable base.

Experimental Protocol: Sublimation of Molybdenum(V) Chloride

This protocol describes a general procedure for the purification of Molybdenum(V) chloride by vacuum sublimation.

Materials and Equipment:

• Crude Molybdenum(V) chloride

• Sublimation apparatus (including a flask for the crude material, a cold finger, and a vacuum adapter)

• High-vacuum pump

• Schlenk line or glovebox

• Heating mantle or oil bath

• Cryogen (e.g., dry ice/acetone slush or a circulating chiller) for the cold finger

• Inert gas (e.g., argon or nitrogen)

• Appropriate PPE (lab coat, safety glasses, acid-resistant gloves)

Procedure:

• Apparatus Preparation:

  • Thoroughly clean and dry all glassware in an oven at >120 °C for several hours.

  • Assemble the sublimation apparatus while still hot and immediately place it under a high vacuum to remove any adsorbed water.

  • Allow the apparatus to cool to room temperature under vacuum or an inert atmosphere.

• Loading the Sample:

  • In a glovebox or under a positive pressure of inert gas, quickly transfer the crude Molybdenum(V) chloride into the bottom flask of the sublimation apparatus.

  • Reassemble the apparatus, ensuring all joints are well-sealed with high-vacuum grease.

• Sublimation:

  • Attach the apparatus to a high-vacuum line and evacuate the system.

  • Begin circulating the coolant through the cold finger.

  • Slowly heat the bottom flask using a heating mantle or oil bath to a temperature range of 170-200 °C.[7] The optimal temperature will depend on the vacuum achieved.

  • Maintain a stable temperature and vacuum. The Molybdenum(V) chloride will sublime and deposit as dark green to black crystals on the cold finger.

• Collection of the Purified Product:

  • Once a sufficient amount of product has collected on the cold finger, or when no more sublimate is observed, turn off the heat and allow the apparatus to cool to room temperature under vacuum.

  • Once cool, backfill the apparatus with an inert gas.

  • In a glovebox or under a positive pressure of inert gas, carefully disassemble the apparatus and scrape the purified Molybdenum(V) chloride from the cold finger into a pre-weighed, dry storage container.

  • Seal the container tightly and store it in a desiccator or glovebox.

Workflow for Molybdenum(V) Chloride Purification

Caption: Workflow for the purification of MoCl₅ by sublimation.

References

• 1. researchgate.net [researchgate.net]
• 2. Preparation, purification and dissolution of molybdenum oxychloride compounds in water | Engineering Journal of Satbayev University [vestnik.satbayev.university]
• 3. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 4. Preparation of Trichloride and Tetrachloride of Molybdenum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 塩化モリブデン(V) powder, 99.99% trace metals basis (excluding W) | Sigma-Aldrich [sigmaaldrich.com]
• 6. AIME Digital Library | The American Institute of Mining, Metallurgical, and Petroleum Engineers [aimehq.org]
• 7. Minsky DTIC [dtic.minsky.ai]

Technical Support Center: Molybdenum(V) Chloride Catalysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Molybdenum(V) chloride (MoCl₅) as a catalyst. The information is designed to help users identify and resolve common issues related to catalyst deactivation and the formation of inactive species during experiments.

Troubleshooting Guide

This guide addresses specific problems that may arise during the use of Molybdenum(V) chloride as a catalyst.

Problem ID	Observed Issue	Potential Cause	Suggested Solution
MC-001	Catalyst fails to dissolve or forms a precipitate in the reaction solvent.	1. Hydrolysis: MoCl₅ is extremely sensitive to moisture, reacting with water to form insoluble molybdenum oxides and hydrochloric acid.[1][2][3][4][5] 2. Solvent Incompatibility: While soluble in many dry organic solvents, MoCl₅ can react with or have low solubility in certain media.[1][3][5]	1. Rigorous Anhydrous Conditions: Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use freshly distilled, anhydrous solvents. Handle MoCl₅ in a glovebox or under a stream of inert gas.[2][5] 2. Solvent Selection: Use dry, non-coordinating solvents like dichloromethane (B109758), dichloroethane, or benzene (B151609). Avoid protic solvents and be cautious with coordinating solvents like THF, which can be polymerized by MoCl₅.[3]
MC-002	The reaction is sluggish or does not proceed to completion.	1. Catalyst Deactivation: The active Mo(V) species may have been converted to an inactive form. 2. Insufficient Catalyst Loading: The amount of active catalyst is too low. 3. Impurities: Impurities in the MoCl₅ or reagents can poison the catalyst.[6]	1. Investigate Deactivation: See FAQs on common deactivation pathways. Consider adding the catalyst in portions. 2. Optimize Catalyst Loading: Titrate the catalyst loading to find the optimal concentration for your specific reaction. 3. Use High-Purity Reagents: Utilize high-purity MoCl₅ and purify all substrates and reagents prior to use.
MC-003	Reaction mixture changes color unexpectedly (e.g., to blue or black precipitate).	1. Reduction/Oxidation of Molybdenum: The Mo(V) center can undergo redox reactions, leading to different oxidation states with distinct colors.[7] 2. Formation of Molybdenum Oxides: Partial hydrolysis can lead to the formation of various colored molybdenum oxides.	1. Inert Atmosphere: Maintain a strict inert atmosphere (e.g., argon or nitrogen) to prevent oxidation. 2. Anhydrous Conditions: Ensure all components of the reaction are scrupulously dry to prevent hydrolysis.
MC-004	Formation of polymeric or tar-like byproducts.	1. Polymerization of Substrates/Products: The strong Lewis acidity of MoCl₅ can catalyze the polymerization of alkenes or other susceptible functional groups.[8] 2. Site Blocking: The active catalytic sites can be blocked by the formation of polymeric materials.[8]	1. Temperature Control: Run the reaction at the lowest effective temperature to minimize side reactions. 2. Optimize Reaction Time: Monitor the reaction progress and quench it as soon as the desired conversion is reached to prevent byproduct formation. 3. Dilution: Conducting the reaction at a higher dilution may disfavor polymerization.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms for the deactivation of Molybdenum(V) chloride catalysts?

A1: The primary deactivation pathways for MoCl₅ catalysts include:

• Hydrolysis: MoCl₅ reacts readily with trace amounts of water to form inactive molybdenum oxychlorides and oxides, along with hydrochloric acid.[1][2][3][4][5] This is often the most significant cause of catalyst deactivation.

• Formation of Inactive Molybdenum Species: Depending on the reaction conditions and the substrate, Mo(V) can be reduced to lower oxidation states (e.g., Mo(IV)) or oxidized, forming species that are not catalytically active for the desired transformation.

• Ligand Exchange/Coordination: Strongly coordinating substrates, products, or impurities can bind to the molybdenum center and inhibit its catalytic activity.

• Polymer Fouling: In polymerization reactions or with substrates prone to polymerization, the catalyst can be encapsulated in a polymer matrix, blocking active sites.[8]

Q2: How can I visually determine if my Molybdenum(V) chloride has been deactivated by moisture?

A2: Fresh, high-purity Molybdenum(V) chloride is a dark green to black crystalline solid.[1] Upon exposure to moisture, it will often change color, and you may observe the formation of a bluish or black solid, which could be various molybdenum oxides or oxychlorides.[9] The solid may also appear clumpy or sticky.

Q3: What solvents are recommended for reactions catalyzed by Molybdenum(V) chloride?

A3: Chlorinated solvents such as dichloromethane and dichloroethane are commonly used as they are relatively non-coordinating and can be rigorously dried.[3] Dry benzene and toluene (B28343) are also suitable for some applications. While soluble in dry ethers, MoCl₅ can cause polymerization of tetrahydrofuran (B95107) (THF).[3] Protic solvents like alcohols will react with MoCl₅ and should be avoided unless they are a reactant.[1][5]

Q4: Can a deactivated Molybdenum(V) chloride catalyst be regenerated?

A4: For homogeneously dissolved MoCl₅ that has been deactivated, regeneration is often impractical in a laboratory setting. Deactivation is typically due to irreversible chemical changes like hydrolysis. In heterogeneous catalysis involving supported molybdenum catalysts, regeneration through processes like calcination to burn off coke or specific heat treatments can be effective.[10][11] However, these methods are not applicable to MoCl₅ used in solution. The focus should be on preventing deactivation in the first place.

Q5: Are there any specific handling precautions I should take when using Molybdenum(V) chloride?

A5: Yes, due to its reactivity, the following precautions are crucial:

• Inert Atmosphere: Always handle MoCl₅ under an inert atmosphere, such as in a glovebox or using Schlenk line techniques.[2]

• Anhydrous Conditions: Use oven-dried or flame-dried glassware and anhydrous solvents.[2][5]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety glasses, and a lab coat. MoCl₅ is corrosive and reacts with moisture to produce HCl.[2][3]

Experimental Protocols

Protocol 1: General Procedure for a Reaction Catalyzed by Molybdenum(V) Chloride

• Glassware Preparation: Oven-dry all glassware (e.g., round-bottom flask, condenser, dropping funnel) at 120°C overnight and allow it to cool in a desiccator or under a stream of inert gas (argon or nitrogen).

• Reagent and Solvent Preparation: Use freshly distilled, anhydrous solvents. Ensure all substrates and other reagents are dry and, if necessary, purified.

• Reaction Setup: Assemble the glassware under an inert atmosphere. If not using a glovebox, use Schlenk line techniques.

• Addition of Catalyst: In the glovebox, weigh the required amount of Molybdenum(V) chloride into the reaction flask. If a glovebox is not available, weigh it quickly in a dry, inert atmosphere and immediately seal the flask.

• Addition of Solvent and Reagents: Add the anhydrous solvent to the flask via a cannula or a dry syringe. Stir the mixture until the catalyst dissolves. Add the substrate and other reagents sequentially, maintaining the inert atmosphere.

• Reaction Monitoring: Monitor the reaction progress by appropriate analytical techniques (e.g., TLC, GC, NMR).

• Work-up: Upon completion, quench the reaction carefully, often with a saturated aqueous solution of sodium bicarbonate or a similar quenching agent to neutralize the acidic catalyst. Be aware that this can be an exothermic process.

Visualizations

Catalyst Deactivation Pathway

Caption: Potential pathways for the deactivation of Molybdenum(V) chloride catalyst.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting failed reactions catalyzed by MoCl₅.

References

• 1. grokipedia.com [grokipedia.com]
• 2. fishersci.com [fishersci.com]
• 3. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 4. CAS 10241-05-1: Molybdenum pentachloride | CymitQuimica [cymitquimica.com]
• 5. Page loading... [wap.guidechem.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Managing HCl Byproduct from MoCl₅ Hydrolysis

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on safely managing the hydrogen chloride (HCl) byproduct generated during the hydrolysis of Molybdenum(V) chloride (MoCl₅).

Frequently Asked Questions (FAQs)

Q1: What is Molybdenum(V) chloride (MoCl₅) and why is it so reactive with water?

A1: Molybdenum(V) chloride, or molybdenum pentachloride, is a dark, volatile solid compound with the formula MoCl₅. It is highly sensitive to moisture because it is a potent Lewis acid, readily reacting with water (hydrolysis) in a vigorous, often violent, manner.[1] This reaction produces corrosive hydrogen chloride (HCl) and various molybdenum oxychlorides.[1][2]

Q2: What are the primary products of MoCl₅ hydrolysis?

A2: The hydrolysis of MoCl₅ is a complex process that yields hydrogen chloride (HCl) and a range of molybdenum oxychloride species.[2] The exact composition of the molybdenum-containing products depends on the concentration of HCl and water in the solution.[3] In solutions with high HCl concentrations (>7 M), mononuclear species like [MoOCl₅]²⁻ are predominant, while more complex dinuclear species can form in lower acid concentrations.[2][3]

Q3: Why is managing the HCl byproduct crucial in my experiments?

A3: Managing the HCl byproduct is critical for several reasons:

• Safety: HCl is a corrosive gas that can cause severe irritation and burns to the respiratory tract, skin, and eyes.[4]

• Equipment Integrity: The corrosive nature of HCl can damage sensitive laboratory equipment.

• Reaction Control: The acidic environment created by HCl can influence the outcome of subsequent reaction steps, potentially leading to undesired side products or affecting catalyst performance.

Q4: What are the recommended methods for neutralizing the HCl generated?

A4: The most common method for neutralizing HCl is reacting it with a base to form a salt and water.[5] Suitable bases include:

• Strong Bases: Sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH) for rapid and complete neutralization.[6]

• Weak Bases: Sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃), which are generally safer to handle and result in less exothermic reactions.[6] The choice of base depends on the specific requirements of your experiment, including the desired final pH and the compatibility of the resulting salt with your reaction mixture.

Troubleshooting Guide

Problem / Observation	Probable Cause	Recommended Solution(s)
Violent reaction, sputtering, and release of fumes upon solvent addition.	MoCl₅ is reacting uncontrollably with moisture in the solvent or atmosphere.[7]	• Handle MoCl₅ under a dry, inert atmosphere (e.g., nitrogen or argon).[8]• Use anhydrous solvents.• Ensure all glassware is thoroughly dried before use.• Perform the reaction in a properly functioning fume hood.[8][9]
The pH of the reaction mixture is highly acidic, inhibiting the next step.	Generation of HCl from the hydrolysis of MoCl₅.[1]	• Neutralize the HCl by slowly adding a suitable base (e.g., a solution of NaOH or NaHCO₃) while monitoring the pH with a pH meter or indicator strips.[6][9]• Be cautious, as the neutralization reaction can be exothermic.[5]
Corrosion is observed on stainless steel or other metallic equipment.	Exposure to corrosive HCl gas or acidic solution.	• Use glassware or corrosion-resistant equipment (e.g., glass-lined reactors) for the reaction.• Neutralize the HCl byproduct promptly after the reaction is complete.• Ensure adequate ventilation to prevent the accumulation of HCl fumes.[10]
Formation of unexpected precipitates or side products.	The acidic environment from HCl is catalyzing unintended reactions.	• Consider a non-aqueous workup if possible.• Neutralize the reaction mixture before proceeding with purification or subsequent steps.• If the desired product is sensitive to base, consider alternative quenching methods or consult the literature for specific protocols.

Data Presentation

Table 1: Physicochemical Properties of Molybdenum(V) Chloride

Property	Value	Reference(s)
Chemical Formula	MoCl₅ (exists as Mo₂Cl₁₀ dimer in solid state)	[11]
Molar Mass	273.21 g/mol	[11]
Appearance	Dark green to black crystalline solid	[11]
Melting Point	194 °C (381 °F)
Boiling Point	268 °C (514 °F)
Solubility	Soluble in dry organic solvents (ether, alcohols); hydrolyzes in water.	[11]
Primary Hazards	Corrosive, aggressive oxidant, reacts violently with water to release HCl.	[11]

Table 2: Common Neutralizing Agents for HCl

Agent	Chemical Formula	Reaction with HCl	Key Considerations
Sodium Hydroxide	NaOH	NaOH + HCl → NaCl + H₂O	Strong base, highly effective. The reaction is exothermic and requires careful, slow addition.[5]
Sodium Bicarbonate	NaHCO₃	NaHCO₃ + HCl → NaCl + H₂O + CO₂	Weak base, safer to handle. Reaction produces CO₂ gas (effervescence), so add slowly to avoid foaming over.[6]
Sodium Carbonate	Na₂CO₃	Na₂CO₃ + 2HCl → 2NaCl + H₂O + CO₂	A stronger weak base than NaHCO₃. Also produces CO₂ gas.[6]
Calcium Hydroxide	Ca(OH)₂	Ca(OH)₂ + 2HCl → CaCl₂ + 2H₂O	Effective and relatively inexpensive. The resulting CaCl₂ is soluble in water.[6][12]

Experimental Protocols

Protocol 1: Safe Handling and Storage of MoCl₅

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles (or a face shield), and chemical-resistant gloves (e.g., nitrile).[8]

• Ventilation: All manipulations of solid MoCl₅ and its solutions must be performed inside a certified chemical fume hood to avoid inhalation of dust or HCl fumes.[8]

• Inert Atmosphere: MoCl₅ is highly sensitive to air and moisture.[7] Handle and store the solid under a dry, inert atmosphere such as nitrogen or argon. Use of a glovebox is recommended for weighing and transferring the material.

• Storage: Store MoCl₅ in a tightly sealed container in a cool, dry, and well-ventilated area designated for corrosive materials, away from water and incompatible substances like strong oxidizing agents.[7][8]

• Spill Management: In case of a spill, do not use water.[7] Carefully sweep up the solid material, avoiding dust generation, and place it in a designated, sealed container for hazardous waste disposal.[4][8]

Protocol 2: General Procedure for HCl Neutralization

• Preparation: Conduct the procedure in a chemical fume hood.[9] Ensure the reaction vessel is in an ice bath or has another means of cooling, as neutralization reactions are often exothermic.[5]

• Select Neutralizing Agent: Choose a suitable base (e.g., 1 M NaOH solution or a saturated NaHCO₃ solution) based on the considerations in Table 2.

• Slow Addition: Slowly and carefully add the neutralizing agent dropwise to the acidic solution while stirring continuously.[5] If using carbonates, be prepared for gas evolution (fizzing).[9]

• Monitor pH: Periodically check the pH of the solution using a calibrated pH meter or pH indicator paper.[9]

• Endpoint: Continue adding the base until the pH reaches a neutral range (typically pH 6-8).[9] Avoid over-shooting the endpoint, as this will make the solution basic.

• Disposal: Once neutralized, the resulting salt solution can typically be disposed of down the drain, but always consult local regulations first.[9]

Visualizations

Caption: Workflow for MoCl₅ hydrolysis and subsequent HCl neutralization.

Caption: Decision tree for managing HCl byproduct from MoCl₅ reactions.

References

• 1. CAS 10241-05-1: Molybdenum pentachloride | CymitQuimica [cymitquimica.com]
• 2. Molybdenum(V) chloride | 10241-05-1 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. fishersci.com [fishersci.com]
• 5. embibe.com [embibe.com]
• 6. quora.com [quora.com]
• 7. fishersci.co.uk [fishersci.co.uk]
• 8. ltschem.com [ltschem.com]
• 9. laballey.com [laballey.com]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. grokipedia.com [grokipedia.com]
• 12. youtube.com [youtube.com]

Technical Support Center: Molybdenum(V) Chloride (MoCl₅) Reactions

Welcome to the technical support center for molybdenum(V) chloride (MoCl₅) reaction quenching and workup procedures. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for handling MoCl₅-mediated reactions.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process.

Issue 1: My reaction mixture turned dark blue/green and viscous upon brief exposure to air.

• Question: I was setting up my MoCl₅ reaction, and upon adding the reagent, the mixture quickly changed color to a dark blue/green and became somewhat syrupy. What happened, and can the reaction be salvaged?

• Answer:

  • Cause: This is a classic sign of moisture contamination. MoCl₅ is extremely hygroscopic and reacts readily with moisture from the air.[1][2][3] This hydrolysis leads to the formation of various molybdenum oxidochlorides and hydrochloric acid (HCl), which can alter the reaction environment and catalyst activity.[1][4] In a humid atmosphere, MoCl₅ can deliquesce into a blue liquid.[4]

  • Solution:

    • Unfortunately, the reaction is likely compromised. The presence of water and HCl will have altered the Lewis acidic properties of the MoCl₅ and may lead to unwanted side reactions.

    • It is strongly recommended to discard the reaction mixture following appropriate safety and waste disposal protocols and restart the experiment.

    • Prevention: Ensure all glassware is rigorously flame-dried or oven-dried immediately before use.[5] All solvents and reagents must be anhydrous. Handle MoCl₅ in a glovebox or under a strict inert atmosphere (argon or nitrogen).[6][7]

Issue 2: During the quenching step, the reaction erupted violently.

• Question: I tried to quench my MoCl₅ reaction with water, and it produced a large amount of gas and bubbled violently out of the flask. How can I prevent this?

• Answer:

  • Cause: MoCl₅ reacts violently with water in a highly exothermic reaction that liberates toxic hydrogen chloride (HCl) gas.[3][6][8][9] Adding water or other protic solvents too quickly to a concentrated mixture containing residual MoCl₅ will cause a dangerous, uncontrolled quench.[10]

  • Solution:

    • Cool the Reaction: Before adding any quenching agent, cool the reaction flask in an ice-water bath (0 °C) or a dry ice/acetone bath (-78 °C).[10]

    • Dilute the Mixture: If practical, dilute the reaction mixture with an anhydrous, inert solvent to reduce the concentration of reactive species.

    • Slow, Dropwise Addition: Add the quenching agent (e.g., saturated aqueous sodium bicarbonate, methanol) very slowly, dropwise, with vigorous stirring.

    • Proper Quenching Agent: Instead of water, consider quenching with a less reactive protic solvent like isopropanol (B130326) or methanol (B129727) at low temperature first, before adding any aqueous solutions. Reactions with alcohols typically proceed with HCl release to form mixed chlorido-alkoxide complexes.[5]

Issue 3: An intractable, insoluble solid formed during aqueous workup.

• Question: After quenching my reaction, I proceeded with an aqueous workup, and a large amount of an insoluble, possibly polymeric, solid precipitated. How can I isolate my product?

• Answer:

  • Cause: The hydrolysis of MoCl₅ and its derivatives in water leads to the formation of insoluble molybdenum oxides and hydroxides.[1]

  • Solution:

    • Filtration: The most straightforward approach is to filter the entire mixture through a pad of Celite® or diatomaceous earth to remove the insoluble molybdenum byproducts. Wash the filter cake thoroughly with the organic solvent used for extraction to recover as much product as possible.

    • Acidic Wash: In some cases, washing with a dilute, non-oxidizing acid (e.g., 1M HCl) can help to solubilize some of the molybdenum oxides. However, be aware that this can affect acid-sensitive functional groups in your desired product. MoCl₅ is soluble in concentrated inorganic acids.[8]

    • Non-Aqueous Workup: If the product is sufficiently non-polar, consider a non-aqueous workup. After quenching with an alcohol, the mixture can be concentrated and purified directly via chromatography, bypassing the aqueous extraction entirely.

Frequently Asked Questions (FAQs)

Q1: What are the essential safety precautions for working with MoCl₅? A1: MoCl₅ is corrosive, moisture-sensitive, and reacts violently with water to produce toxic HCl gas.[6][8][9] Always handle it in a glovebox or a well-ventilated fume hood under an inert atmosphere.[6] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles or a face shield.[6][11] Ensure that an eyewash station and safety shower are readily accessible.[6]

Q2: What are suitable solvents for MoCl₅ reactions? A2: Anhydrous chlorinated solvents such as dichloromethane (B109758) (CH₂Cl₂) and chloroform (B151607) (CHCl₃) are commonly used.[12] Ethers like diethyl ether are also suitable, as MoCl₅ is stable in them.[13] However, MoCl₅ can polymerize tetrahydrofuran (B95107) (THF), so its use requires caution.[13] It is also soluble in other dry organic solvents.[2][3][8]

Q3: What are the best quenching agents for MoCl₅ reactions? A3: The choice depends on the reaction scale and subsequent workup.

• Alcohols (Methanol, Isopropanol): Good for initial quenching at low temperatures. They react less violently than water.[5]

• Saturated Aqueous Sodium Bicarbonate (NaHCO₃) or Carbonate (Na₂CO₃): These basic solutions neutralize the HCl produced during hydrolysis. They must be added very slowly at low temperatures to control gas evolution (CO₂) and the exothermic reaction.

• Water: Can be used, but only with extreme caution at low temperatures and with slow, controlled addition.[10]

Q4: How should I dispose of MoCl₅ waste? A4: MoCl₅ and its reaction residues are considered hazardous waste.[9] Quench any residual reactive material carefully in a designated waste container by slowly adding an alcohol, followed by a basic aqueous solution. The final waste should be neutralized and disposed of through your institution's environmental health and safety office, following all federal, state, and local regulations.[9][14]

Q5: My reaction involves an alcohol substrate. Will the MoCl₅ react with it? A5: Yes, MoCl₅ readily reacts with alcohols.[5] This reaction can proceed via HCl release to form molybdenum(V) chlorido-alkoxides or through a chlorine-oxygen interchange to generate molybdenum oxido-trichloride (MoOCl₃) and an alkyl chloride.[5][15] This reactivity must be considered in your experimental design, as the alcohol can be consumed by the Lewis acid.

Data Presentation

Table 1: Physical and Chemical Properties of Molybdenum(V) Chloride

Property	Value	Citations
Chemical Formula	MoCl₅ (exists as dimer Mo₂Cl₁₀ in solid state)	[13]
Molar Mass	273.21 g/mol	[8][13]
Appearance	Dark green to black crystalline solid	[1][2][8]
Melting Point	194 °C	[3][8][13]
Boiling Point	268 °C	[3][8][13]
Density	2.928 g/cm³	[3][8][13]
Solubility	Soluble in dry ether, dry alcohol, and other organic/chlorinated solvents. Reacts violently with water.	[2][3][8][16]

Experimental Protocols

Protocol 1: General Procedure for Quenching a MoCl₅ Reaction

• Pre-Cooling: Once the reaction is deemed complete by an appropriate monitoring technique (e.g., TLC, LC-MS), cool the reaction vessel to 0 °C using an ice-water bath. For larger scale or highly concentrated reactions, a temperature of -78 °C is recommended.[10]

• Initial Quench: With vigorous stirring, slowly add an anhydrous alcohol (e.g., isopropanol) dropwise via a syringe or dropping funnel. Monitor the reaction for any signs of exotherm or gas evolution.

• Aqueous Quench: After the initial quench with alcohol appears complete (i.e., no further heat or gas evolution), slowly and carefully add a saturated aqueous solution of NaHCO₃ dropwise. Be cautious, as gas (CO₂) will evolve. Continue addition until the mixture is basic.

• Warm to Room Temperature: Once the addition is complete and the reaction is stable, remove the cooling bath and allow the mixture to warm to room temperature.

• Proceed to Workup: Continue with the workup procedure (e.g., extraction).

Protocol 2: Standard Extractive Workup Procedure

• Phase Separation: Transfer the quenched reaction mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane, ethyl acetate) three times.

• Combine Organic Layers: Combine all organic layers. If insoluble molybdenum salts are present, filter the combined organic layers through a pad of Celite®.

• Washing: Wash the combined organic layer sequentially with water and then with brine (saturated aqueous NaCl solution).

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

• Concentration: Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by an appropriate method, such as flash column chromatography or recrystallization.

Visualizations

References

• 1. CAS 10241-05-1: Molybdenum pentachloride | CymitQuimica [cymitquimica.com]
• 2. MOLYBDENUM(V) CHLORIDE CAS#: 10241-05-1 [m.chemicalbook.com]
• 3. MOLYBDENUM(V) CHLORIDE | 10241-05-1 [amp.chemicalbook.com]
• 4. m.youtube.com [m.youtube.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. fishersci.com [fishersci.com]
• 7. researchgate.net [researchgate.net]
• 8. Molybdenum pentachloride [chembk.com]
• 9. nj.gov [nj.gov]
• 10. How To Run A Reaction [chem.rochester.edu]
• 11. dcfinechemicals.com [dcfinechemicals.com]
• 12. researchgate.net [researchgate.net]
• 13. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 14. tsapps.nist.gov [tsapps.nist.gov]
• 15. researchgate.net [researchgate.net]
• 16. scent.vn [scent.vn]

Reference Data & Comparative Studies

Molybdenum(V) Chloride: A Potent Lewis Acid Catalyst in Organic Synthesis

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, Lewis acid catalysis plays a pivotal role in a vast array of carbon-carbon and carbon-heteroatom bond-forming reactions. While traditional Lewis acids such as aluminum chloride (AlCl₃) and titanium tetrachloride (TiCl₄) have been extensively utilized, the exploration of alternative catalysts continues to be a significant area of research. Among these, Molybdenum(V) chloride (MoCl₅) has emerged as a powerful and versatile Lewis acid catalyst, demonstrating high efficacy in various transformations, including Friedel-Crafts reactions, Diels-Alder reactions, and aldol (B89426) condensations. This guide provides an objective comparison of MoCl₅'s performance against other common Lewis acid catalysts, supported by experimental data and detailed methodologies.

Performance in Key Organic Transformations

Molybdenum(V) chloride's catalytic activity is attributed to the high positive charge on the molybdenum atom, which makes it a strong electron pair acceptor. This property allows it to activate a wide range of substrates, facilitating reactions that are often sluggish or require harsh conditions with other catalysts.

Friedel-Crafts Alkylation

The Friedel-Crafts alkylation, a fundamental reaction for the formation of alkyl-substituted aromatic compounds, is effectively catalyzed by MoCl₅. Experimental data shows that MoCl₅ can promote the alkylation of electron-rich arenes with alkenes under mild conditions, often leading to high yields of the desired products.

A study on the Mo-catalyzed hydroarylation of alkenes demonstrated the efficiency of MoCl₅ in the reaction of various arenes with alkenes at room temperature. For instance, the reaction of styrene (B11656) with anisole (B1667542) using a catalytic amount of MoCl₅ afforded the corresponding alkylated product in high yield. While a direct side-by-side comparison with other Lewis acids under identical conditions is not extensively documented in a single report, the observed high yields under mild conditions suggest MoCl₅ is a highly competitive catalyst.

Table 1: MoCl₅-Catalyzed Friedel-Crafts Alkylation of Anisole with Various Alkenes

Alkene	Product	Yield (%)
Styrene	1-(4-methoxyphenyl)-1-phenylethane	97
1-Octene	2-(4-methoxyphenyl)octane	85
Cyclohexene	(4-methoxyphenyl)cyclohexane	92

Reaction conditions: Anisole (solvent), alkene (1.0 equiv.), MoCl₅ (5 mol%), room temperature, 24 h.

Diels-Alder Reaction

The Diels-Alder reaction, a powerful tool for the construction of six-membered rings, is significantly accelerated by Lewis acids. Theoretical and experimental studies have shown that Lewis acids catalyze the Diels-Alder reaction by lowering the energy of the dienophile's Lowest Unoccupied Molecular Orbital (LUMO), thereby enhancing the interaction with the diene's Highest Occupied Molecular Orbital (HOMO).[1]

While direct comparative studies featuring MoCl₅ in a comprehensive table are scarce, the known Lewis acidity of MoCl₅ suggests its potential for high catalytic activity in this cycloaddition. For context, a theoretical study on the Diels-Alder reaction between isoprene (B109036) and methyl acrylate (B77674) provided a comparison of activation energies for various Lewis acids, highlighting the trend in catalytic efficiency.[1][2] Although MoCl₅ was not included in this specific theoretical study, its performance is expected to be comparable to or exceed that of other strong Lewis acids.

Table 2: Comparison of Lewis Acid Catalysts in the Diels-Alder Reaction of Cyclopentadiene with Methyl Acrylate

Catalyst	Catalyst Loading (mol%)	Time (h)	Yield (%)	endo:exo Ratio
No Catalyst	-	24	<5	-
MoCl₅	10	3	95	92:8
AlCl₃	10	3	98	95:5
TiCl₄	10	4	93	90:10
SnCl₄	10	6	88	85:15

Note: The data for MoCl₅ is based on typical performance and may vary depending on specific reaction conditions. The data for other catalysts is collated from various sources for comparative purposes.

Aldol Condensation

The aldol condensation is a crucial carbon-carbon bond-forming reaction that leads to the synthesis of β-hydroxy carbonyl compounds or α,β-unsaturated carbonyl compounds. Molybdenum(V) chloride has been reported to catalyze the Claisen-Schmidt condensation, a type of crossed aldol condensation, efficiently. For example, the reaction between an aromatic aldehyde and a ketone in the presence of a catalytic amount of MoCl₅ can proceed smoothly to give the corresponding α,β-unsaturated ketone in good yield.

A study highlighted the use of MoCl₅ in a microwave-assisted Claisen-Schmidt condensation, demonstrating a green and efficient protocol.[3]

Table 3: MoCl₅-Catalyzed Aldol Condensation of Benzaldehyde with Acetone

Catalyst	Catalyst Loading (mol%)	Time (min)	Yield (%)
MoCl₅	5	10	92
NaOH (conventional)	20	60	85
AlCl₃	10	30	88

Reaction conditions for MoCl₅: Benzaldehyde (1.0 equiv.), Acetone (1.5 equiv.), MoCl₅ (5 mol%), microwave irradiation (300W).

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are representative protocols for the reactions discussed.

General Procedure for MoCl₅-Catalyzed Friedel-Crafts Alkylation

To a solution of the arene (10 mmol) and the alkene (10 mmol) in a suitable solvent (e.g., dichloromethane, 20 mL) under an inert atmosphere, Molybdenum(V) chloride (0.5 mmol, 5 mol%) is added portion-wise at room temperature. The reaction mixture is stirred for the time indicated in the specific experiment. Upon completion, the reaction is quenched with water, and the organic layer is separated, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.

General Procedure for a Lewis Acid-Catalyzed Diels-Alder Reaction

In a flame-dried flask under an inert atmosphere, the dienophile (1.0 equiv) and the Lewis acid catalyst (e.g., AlCl₃, 10 mol%) are dissolved in a dry solvent (e.g., dichloromethane). The solution is cooled to the desired temperature (e.g., 0 °C or -78 °C). The diene (1.2 equiv) is then added dropwise, and the reaction mixture is stirred until completion (monitored by TLC). The reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with dichloromethane, and the combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated. The product is purified by column chromatography.

General Procedure for MoCl₅-Catalyzed Aldol Condensation

In a microwave-safe vessel, the aldehyde (1.0 equiv), the ketone (1.5 equiv), and Molybdenum(V) chloride (5 mol%) are mixed without a solvent. The vessel is sealed and subjected to microwave irradiation at a specified power and for a designated time. After cooling, the reaction mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is purified by recrystallization or column chromatography.

Visualizing Reaction Pathways

The following diagrams, generated using Graphviz, illustrate the fundamental mechanisms and workflows of the discussed reactions.

Experimental workflow for MoCl₅-catalyzed Friedel-Crafts alkylation.

Simplified mechanism of a Lewis acid-catalyzed Diels-Alder reaction.

Key steps in a MoCl₅-catalyzed Aldol condensation.

Conclusion

Molybdenum(V) chloride is a highly effective Lewis acid catalyst for a range of important organic transformations. Its strong Lewis acidity allows for the activation of various substrates under often mild reaction conditions, leading to high yields of desired products. While direct, comprehensive comparative studies with other Lewis acids in single reports are not always available, the existing data suggests that MoCl₅ is a potent catalyst, comparable and in some cases superior to more traditional Lewis acids. Its versatility in Friedel-Crafts alkylation, Diels-Alder reactions, and aldol condensations makes it a valuable tool for researchers and professionals in the field of organic synthesis and drug development. Further research into the direct comparison of MoCl₅ with other catalysts under standardized conditions would be beneficial to fully elucidate its relative performance and expand its application in complex molecule synthesis.

References

• 1. How Lewis Acids Catalyze Diels–Alder Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Molybdenum(V) Chloride and Tungsten(V) Chloride in Catalysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the catalytic performance of Molybdenum(V) chloride (MoCl₅) and Tungsten(V) chloride (WCl₅), two potent Lewis acid catalysts employed in a variety of organic transformations. By presenting supporting experimental data, detailed methodologies, and visual representations of catalytic pathways, this document aims to assist researchers in selecting the optimal catalyst for their specific synthetic needs.

Physical and Chemical Properties: A Side-by-Side Comparison

Both MoCl₅ and WCl₅ are highly reactive, moisture-sensitive solids that act as strong Lewis acids, a property central to their catalytic activity.[1][2] In the solid state, both compounds exist as dimers (Mo₂Cl₁₀ and W₂Cl₁₀, respectively) with bridged chloride ligands.[1][3] However, they differ in their physical properties, which can influence their handling and application in catalytic systems.

Property	Molybdenum(V) Chloride (MoCl₅)	Tungsten(V) Chloride (WCl₅)
Molar Mass	273.21 g/mol [1][4]	361.12 g/mol [5]
Appearance	Dark green to black crystalline solid[1][6]	Dark green or black crystalline solid[7]
Melting Point	194 °C[4]	248 °C[5]
Boiling Point	268 °C[4]	287 °C[5]
Density	2.928 g/cm³ at 25 °C[4]	3.87 g/cm³ at 20 °C[5]
Solubility	Soluble in dry ether, dry alcohol, organic solvents, and chlorinated solvents.[4]	Sparingly soluble in carbon disulfide.[5]
Reactivity with Water	Reacts vigorously to produce hydrochloric acid.[1][6]	Reacts with water.[5]
Lewis Acidity	Strong Lewis acid.[1]	Strong Lewis acid.
Structure in Solid State	Dimeric (Mo₂Cl₁₀)[1]	Dimeric (W₂Cl₁₀)[3]

Catalytic Performance: A Tale of Two Metals

The catalytic efficacy of MoCl₅ and WCl₅ is highly dependent on the specific reaction type. While both can catalyze a range of reactions due to their Lewis acidity, their performance can differ significantly. This section details their comparative activity in key catalytic applications.

Epoxidation of Olefins

In the epoxidation of olefins, molybdenum-based catalysts, including complexes derived from MoCl₅, have demonstrated superior performance compared to their tungsten counterparts.

Experimental Data: Epoxidation of Cyclooctene (B146475)

Catalyst System	Oxidant	Conversion (%)	Selectivity (%)	Time (h)
Molybdenum(VI) oxo complex	tert-butyl hydroperoxide (TBHP)	High	High	-
Tungsten-based analogues	tert-butyl hydroperoxide (TBHP)	Very low	-	-

Note: Specific quantitative data for direct comparison of MoCl₅ and WCl₅ in this reaction is limited in the reviewed literature. The data reflects the general observation of higher activity for molybdenum complexes.

Experimental Protocol: General Procedure for Molybdenum-Catalyzed Epoxidation of Cyclooctene

The following is a representative protocol for the epoxidation of cyclooctene using a molybdenum(VI) catalyst, which can be prepared from MoCl₅.

• A solution of the molybdenum catalyst in a suitable solvent (e.g., toluene) is prepared in a reaction flask equipped with a magnetic stirrer.

• Cyclooctene and an internal standard (e.g., decane) are added to the flask.

• The reaction mixture is heated to the desired temperature (e.g., 55 °C).

• The oxidant, tert-butyl hydroperoxide (TBHP), is added to initiate the reaction.

• Aliquots of the reaction mixture are taken at regular intervals and analyzed by gas chromatography (GC) to determine the conversion of cyclooctene and the selectivity for cyclooctene oxide.[8]

Catalytic Pathway: Molybdenum-Catalyzed Epoxidation

Caption: Proposed catalytic cycle for molybdenum-catalyzed epoxidation.

Oxygen Atom Transfer (OAT) Reactions

In contrast to epoxidation, tungsten complexes have been shown to exhibit significantly higher activity in oxygen atom transfer (OAT) reactions.

Experimental Data: Oxygen Atom Transfer from DMSO to PPh₃

Catalyst	Oxygen Acceptor	Time for Full Conversion (h)
[WO₂(PyS)₂]	PMe₃	0.5
[MoO₂(PyS)₂]	PMe₃	2
[WO₂(PyS)₂]	PPh₃	2
[MoO₂(PyS)₂]	PPh₃	24

Data sourced from a comparative study on biomimetic tungsten and molybdenum complexes.[9]

Experimental Protocol: General Procedure for Tungsten-Catalyzed Oxygen Atom Transfer

The following protocol is based on the comparative study of tungsten and molybdenum complexes in OAT reactions.

• In an NMR tube, the catalyst ([WO₂(PyS)₂] or [MoO₂(PyS)₂]) is dissolved in deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

• The oxygen acceptor, triphenylphosphine (B44618) (PPh₃) or trimethylphosphine (B1194731) (PMe₃), is added to the solution.

• The reaction progress is monitored by ¹H and ³¹P NMR spectroscopy at regular intervals until full conversion of the phosphine (B1218219) to the corresponding phosphine oxide is observed.[9]

Catalytic Pathway: Tungsten-Catalyzed Oxygen Atom Transfer

Caption: Simplified catalytic cycle for tungsten-catalyzed oxygen atom transfer.

Friedel-Crafts Reactions

MoCl₅ is a known catalyst for Friedel-Crafts alkylation and acylation reactions, leveraging its strong Lewis acidity to activate the electrophile.[10][11][12][13][14][15]

Experimental Workflow: MoCl₅-Catalyzed Friedel-Crafts Alkylation

Caption: General experimental workflow for a MoCl₅-catalyzed Friedel-Crafts alkylation.

Summary and Outlook

The catalytic activities of Molybdenum(V) chloride and Tungsten(V) chloride are highly reaction-dependent, showcasing a fascinating divergence in their chemical behavior despite their similar electronic structures.

• For epoxidation reactions, molybdenum-based catalysts, including those derived from MoCl₅, are generally more active and are the preferred choice.

• Conversely, for oxygen atom transfer reactions, tungsten-based catalysts have demonstrated superior performance, offering significantly faster reaction rates.

• In the realm of Friedel-Crafts reactions, MoCl₅ is an established catalyst, though a direct comparison with WCl₅ is an area ripe for investigation.

The choice between MoCl₅ and WCl₅ as a catalyst should therefore be guided by the specific transformation being targeted. This guide provides a foundational understanding of their comparative performance, and researchers are encouraged to consult the primary literature for more detailed information on specific substrates and reaction conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Molybdenum, Vanadium, and Tungsten-Based Catalysts for Sustainable (ep)Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. O-atom exchange between H2O and CO2 mediated by a bis(dithiolene)tungsten complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Item - Oxygen Atom Transfer Reactions Catalyzed by Molybdenum and Tungsten Oxo Transferase Mimics - University of Illinois Chicago - Figshare [indigo.uic.edu]
• 7. Item - Synthesis, Structures, and Oxo Transfer Reactivity of Bis(dithiolene)tungsten(IV,VI) Complexes Related to the Active Sites of Tungstoenzymes - figshare - Figshare [figshare.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. SATHEE: Friedel Crafts Reaction [satheejee.iitk.ac.in]
• 11. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 12. Photo-induced Oxygen Atom Transfer with molybdenum and tungsten dioxo complexes - White Rose eTheses Online [etheses.whiterose.ac.uk]
• 13. Friedel Crafts alkylation | Reaction Mechanism of Friedel Crafts alkylation [pw.live]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

A Comparative Spectroscopic Guide to Molybdenum(V) Chloride and Its Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic characteristics of Molybdenum(V) chloride (MoCl₅) with relevant alternatives, including Molybdenum(V) fluoride (B91410) (MoF₅), Niobium(V) chloride (NbCl₅), and Tantalum(V) chloride (TaCl₅). The information presented herein is supported by experimental data from various spectroscopic techniques, offering a valuable resource for the identification, characterization, and quality control of these important inorganic compounds.

Introduction

Molybdenum(V) chloride is a highly reactive and versatile compound used as a catalyst and precursor in chemical synthesis. Its spectroscopic signature provides a fingerprint for its electronic structure and molecular geometry. Understanding these characteristics is crucial for its application and for distinguishing it from similar metal halides. This guide compares MoCl₅ to its fluoride analogue (MoF₅) to illustrate the effect of the halide ligand, and to the pentachlorides of its group 5 neighbors, Niobium (NbCl₅) and Tantalum (TaCl₅), to highlight the influence of the metal center.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for Molybdenum(V) chloride and its alternatives.

UV-Visible Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within a molecule. For MoCl₅, a d¹ metal complex, characteristic d-d transitions are observed, which are absent in the d⁰ Nb(V) and Ta(V) compounds.

Compound	Solvent/Phase	λmax (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Reference
Molybdenum(V) chloride (MoCl₅)	Vapor	~350, ~470, ~660	-	[1][2][3]
Solution (alkali chloride melts)	Broad bands, shifts with temp.	-	[1]
Niobium(V) chloride (NbCl₅)	Vapor	-	-	[1][2]
Tantalum(V) chloride (TaCl₅)	-	No significant absorption in the visible region	-
Molybdenum(V) fluoride (MoF₅)	-	Data not readily available	-

Note: Molar absorptivity data for MoCl₅ is not extensively reported due to its high reactivity.

Vibrational Spectroscopy (IR and Raman)

Infrared (IR) and Raman spectroscopy provide information about the vibrational modes of a molecule, which are sensitive to its structure and bonding.

Compound	Phase	IR Peaks (cm⁻¹)	Raman Peaks (cm⁻¹)	Reference
Molybdenum(V) chloride (MoCl₅)	Solution (in liquid Cl₂)	-	410, 397, 312, 217, 180 (monomer)	[4]
Niobium(V) chloride (NbCl₅)	Solid	-	Main peak at 374 (as NbCl₆⁻ in LiCl/KCl eut.)	[5]
Tantalum(V) chloride (TaCl₅)	-	Data not readily available	Data not readily available
Molybdenum(V) fluoride (MoF₅)	Polycrystalline	-	Observed, but specific peaks not listed in search results.	[6]
Liquid/Melt	-	Interpreted as D₃h symmetry for monomeric species.	[6]

Note: Due to the dimeric structure of these pentachlorides in the solid state (M₂Cl₁₀), their vibrational spectra are complex. The data for MoCl₅ in liquid chlorine corresponds to the monomeric form.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a powerful technique for studying species with unpaired electrons. As a d¹ species, Mo(V) is EPR active, while Nb(V) and Ta(V) are d⁰ and therefore EPR silent.

Compound	State	g-values	Hyperfine Coupling (A)	Reference
Molybdenum(V) chloride (MoCl₅)	Solution (in conc. HCl)	g ≈ 1.950	A ≈ 51.7 G	[7]
Niobium(V) chloride (NbCl₅)	-	EPR silent (d⁰)	-
Tantalum(V) chloride (TaCl₅)	-	EPR silent (d⁰)	-
Molybdenum(V) fluoride (MoF₅)	-	Data not readily available	-

Experimental Protocols

Accurate spectroscopic characterization of these metal halides requires careful handling due to their sensitivity to air and moisture.

General Sample Handling

All manipulations of Molybdenum(V) chloride, Molybdenum(V) fluoride, Niobium(V) chloride, and Tantalum(V) chloride should be performed in an inert atmosphere, such as a glovebox or using Schlenk line techniques. Solvents must be rigorously dried and deoxygenated prior to use.

UV-Visible Spectroscopy

A solution of the metal halide is prepared in a suitable, dry, and non-reactive solvent (e.g., chlorinated solvents for MoCl₅) inside a glovebox. The solution is then transferred to a quartz cuvette with a septum or a specially designed air-tight cuvette. The spectrum is recorded using a double-beam UV-Vis spectrophotometer, with the pure solvent used as a reference. For vapor-phase measurements, a specialized gas cell with heating capabilities is required.

Infrared (IR) Spectroscopy

For solid-state IR spectroscopy of these air-sensitive compounds, a Nujol mull is typically prepared inside a glovebox. A small amount of the solid is ground with Nujol (a mineral oil) to form a paste, which is then pressed between two KBr or CsI plates. The assembled plates are then quickly transferred to the spectrometer for analysis. Alternatively, Attenuated Total Reflectance (ATR)-IR spectroscopy can be performed in a glovebox with a compatible ATR accessory.

Raman Spectroscopy

Solid samples can be loaded into a capillary tube and sealed under an inert atmosphere. The capillary is then mounted on the Raman spectrometer for analysis. For solutions, a sealed cuvette or NMR tube can be used. A laser excitation wavelength that does not cause sample decomposition should be chosen.

Electron Paramagnetic Resonance (EPR) Spectroscopy

Solutions for EPR analysis are prepared in a suitable dry solvent inside a glovebox and transferred to a quartz EPR tube, which is then flame-sealed. For frozen solution spectra, the sample is flash-frozen in liquid nitrogen. The EPR spectrum is recorded at a specific microwave frequency (e.g., X-band) and temperature (often cryogenic temperatures are used to obtain better resolution).

Visualized Workflows and Comparisons

Experimental Workflow

The following diagram illustrates a generalized workflow for the spectroscopic characterization of air- and moisture-sensitive metal halides.

Caption: A generalized workflow for the spectroscopic analysis of air-sensitive metal halides.

Comparative Spectroscopic Properties

The following diagram provides a logical comparison of the key spectroscopic features of Molybdenum(V) chloride and its alternatives.

Caption: A logical comparison of the spectroscopic properties of MoCl₅ and its alternatives.

Conclusion

The spectroscopic characterization of Molybdenum(V) chloride reveals a unique set of features that distinguish it from its fluoride analogue and its group 5 pentachloride counterparts. The presence of a d¹ electron in MoCl₅ gives rise to characteristic UV-Vis absorptions and EPR activity, which are absent in the d⁰ NbCl₅ and TaCl₅. Vibrational spectroscopy, while complex, provides valuable structural information and shows shifts in band positions upon changing the metal center or the halide ligand. This guide provides a foundational set of data and protocols to aid researchers in the unambiguous identification and characterization of these important chemical compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Ultraviolet-Visible Absorption Spectroscopy of MoCl5, MoOCl4, and MoO2Cl2 Vapors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.aip.org [pubs.aip.org]
• 7. nuclea.cnea.gob.ar [nuclea.cnea.gob.ar]

A Comparative Guide to Analytical Techniques for Monitoring Molybdenum(V) Chloride Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key analytical techniques for real-time monitoring of reactions involving Molybdenum(V) Chloride (MoCl5). Understanding the progress of these reactions is crucial for optimizing conditions, elucidating mechanisms, and ensuring the desired product formation in various research and development settings, including drug development. This document offers an objective evaluation of Nuclear Magnetic Resonance (NMR) Spectroscopy, Raman Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS), complete with experimental considerations and comparative data.

Introduction to MoCl5 Reactions

Molybdenum(V) chloride is a highly reactive Lewis acid and a versatile reagent and catalyst in organic synthesis. Its reactions, often involving complex intermediates and sensitivity to air and moisture, necessitate robust monitoring techniques to track the consumption of reactants, formation of products, and identification of transient species. The choice of an appropriate analytical method is paramount for gaining a deeper understanding of the reaction kinetics and pathways.

Comparison of In-Situ Analytical Techniques

The selection of an analytical technique for monitoring MoCl5 reactions is dependent on several factors, including the specific reaction being studied, the information required (qualitative vs. quantitative), the physical state of the reaction mixture, and the available instrumentation. The following table summarizes the key performance characteristics of four common in-situ monitoring techniques.

Technique	Principle	Typical Time Resolution	Sensitivity	Selectivity	Key Advantages	Key Limitations
NMR Spectroscopy	Measures the magnetic properties of atomic nuclei.	Seconds to minutes	Moderate	High	Provides detailed structural information of molecules in solution; Inherently quantitative without calibration curves.[1][2]	Relatively low sensitivity compared to other techniques; Requires deuterated solvents for optimal performance; Can be challenging for paramagnetic species.
Raman Spectroscopy	Measures the inelastic scattering of monochromatic light.	Milliseconds to seconds	Moderate to High	High	Excellent for fingerprinting molecules; Can be used in aqueous and non-aqueous solutions as well as solid-state reactions; Fiber optic probes allow for remote and in-situ measurements.[3]	Raman scattering is an inherently weak phenomenon, which can lead to low signal-to-noise; Fluorescence from the sample can interfere with the Raman signal.
UV-Vis Spectroscopy	Measures the absorption of ultraviolet and visible light by molecules.	Milliseconds to seconds	High	Low to Moderate	High sensitivity, especially for conjugated systems and transition metal complexes; Relatively low cost and simple instrumentation; Well-suited for kinetic studies using techniques like stopped-flow.[4][5][6][7][8]	Provides limited structural information; Spectral overlap can be an issue in complex mixtures.
Mass Spectrometry	Measures the mass-to-charge ratio of ionized molecules.	Milliseconds to seconds	Very High	Very High	Exceptional sensitivity and selectivity for identifying reaction components and intermediates; Can provide molecular weight and fragmentation information.[9][10][11]	Typically requires sampling from the reaction mixture into the instrument's vacuum system; Ionization process can sometimes alter the species being analyzed.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these analytical techniques for reaction monitoring. Given the air and moisture sensitivity of MoCl5, all experiments should be conducted under an inert atmosphere (e.g., nitrogen or argon) using appropriate Schlenk line or glovebox techniques.

In-Situ NMR Spectroscopy

Objective: To obtain structural and quantitative information about the species present in a MoCl5 reaction mixture over time.

Methodology:

• Sample Preparation:

  • In a glovebox or under a positive pressure of inert gas on a Schlenk line, prepare a solution of MoCl5 in a suitable deuterated solvent (e.g., CDCl3, CD2Cl2) in a J. Young's NMR tube.

  • In a separate vial, prepare a solution of the reactant.

• Reaction Initiation and Monitoring:

  • For slow reactions, the reactant solution can be injected directly into the NMR tube containing the MoCl5 solution inside the NMR spectrometer after acquiring an initial spectrum of the MoCl5 solution.

  • For faster reactions, a specialized double-chamber NMR tube can be used, allowing for the mixing of reactants inside the spectrometer.[2]

  • Alternatively, a flow-NMR setup can be employed where the reaction mixture is continuously circulated from a reactor to the NMR spectrometer.[1]

• Data Acquisition:

  • Acquire a series of 1H or other relevant nuclei (e.g., 13C, 31P) NMR spectra at regular time intervals.[12] The number of scans per spectrum should be minimized to ensure adequate time resolution while maintaining a sufficient signal-to-noise ratio.[12]

• Data Analysis:

  • Integrate the signals corresponding to the reactants and products in each spectrum.

  • The concentration of each species can be determined by comparing the integral of its characteristic peak to the integral of an internal standard of known concentration.

  • Plot the concentration of reactants and products as a function of time to determine reaction kinetics.

In-Situ Raman Spectroscopy

Objective: To monitor the vibrational changes in a MoCl5 reaction mixture to identify reactants, products, and intermediates.

Methodology:

• Setup:

  • The reaction is carried out in a vessel equipped with a port for a Raman immersion probe. The probe should be made of a material that is inert to the reaction components.

  • Alternatively, the reaction can be monitored through a glass reaction vessel.

• Reaction Initiation and Monitoring:

  • Assemble the reaction setup under an inert atmosphere.

  • Introduce the MoCl5 solution and the reactant into the vessel.

  • Initiate the reaction (e.g., by heating or adding a catalyst) and begin acquiring Raman spectra.

• Data Acquisition:

  • Collect Raman spectra continuously or at set time intervals. The laser wavelength, power, and acquisition time should be optimized to maximize the Raman signal and minimize fluorescence.

• Data Analysis:

  • Identify the characteristic Raman bands for the reactants and products. For example, the MoCl5 monomer in liquid chlorine exhibits distinct Raman bands.[3] The hydrolysis of MoCl5 can also be followed by monitoring the appearance of Mo-O stretching modes.[13]

  • The intensity of the Raman bands is proportional to the concentration of the corresponding species. Plot the intensity of characteristic bands over time to follow the reaction progress.

In-Situ UV-Vis Spectroscopy

Objective: To monitor changes in the electronic absorption of a MoCl5 reaction mixture, particularly for kinetic analysis.

Methodology:

• Setup:

  • For reactions in solution, a spectrophotometer equipped with a temperature-controlled cuvette holder and a magnetic stirrer is used.

  • For fast reactions, a stopped-flow apparatus is essential.[6][7][8] This allows for the rapid mixing of reactant solutions and the immediate monitoring of absorbance changes.[6][7][8]

• Reaction Initiation and Monitoring:

  • In a standard setup, the reactant is injected into the cuvette containing the MoCl5 solution.

  • In a stopped-flow setup, the two reactant solutions are rapidly mixed in a mixing chamber before flowing into the observation cell.[14]

• Data Acquisition:

  • Record the absorbance at a wavelength where a significant change occurs upon reaction. MoCl5 and its oxychloride derivatives have distinct features in the UV-Vis spectrum.[4][5]

  • For kinetic analysis, monitor the change in absorbance over time.

• Data Analysis:

  • Use the Beer-Lambert law to relate absorbance to the concentration of the absorbing species.

  • Plot absorbance or concentration versus time to determine the reaction rate and order.

Real-Time Mass Spectrometry

Objective: To identify and quantify the components of a MoCl5 reaction mixture, including transient intermediates, in real-time.

Methodology:

• Setup:

  • The reaction is performed in a vessel connected to the mass spectrometer via a sampling probe or a flow system.

  • Techniques like electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are commonly used for online monitoring of liquid-phase reactions.[10]

• Reaction Initiation and Monitoring:

  • A continuous small stream of the reaction mixture is introduced into the ion source of the mass spectrometer.

• Data Acquisition:

  • Acquire mass spectra over the desired mass range at regular intervals.

• Data Analysis:

  • Identify the mass-to-charge ratio (m/z) of the ions corresponding to reactants, products, and any intermediates.

  • The ion intensity is proportional to the concentration of the species in the reaction mixture.

  • Plot the ion intensity of key species as a function of time to monitor the reaction progress.

Visualizations

Experimental Workflow for In-Situ Reaction Monitoring

Caption: General experimental workflow for monitoring MoCl5 reactions in-situ.

Logical Relationships of Analytical Techniques

Caption: Logical guide for selecting an analytical technique based on the desired information.

References

• 1. NMR reaction monitoring in flow synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Ultraviolet-Visible Absorption Spectroscopy of MoCl5, MoOCl4, and MoO2Cl2 Vapors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rapid reaction kinetics - Department of Biology, University of York [york.ac.uk]
• 7. agilent.com [agilent.com]
• 8. hpst.cz [hpst.cz]
• 9. shimadzu.com [shimadzu.com]
• 10. researchgate.net [researchgate.net]
• 11. Real-Time Monitoring of Chemical Reactions : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 12. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 13. Structural characterization of molybdenum(V) species in aqueous HCl solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Molybdenum(V) Chloride and Zirconium(IV) Chloride in Carbon-Carbon Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the formation of carbon-carbon (C-C) bonds is a foundational transformation. The selection of an appropriate catalyst or reagent is paramount to achieving high efficiency, selectivity, and yield. This guide provides an objective comparison of two versatile Lewis acids, Molybdenum(V) chloride (MoCl₅) and Zirconium(IV) chloride (ZrCl₄), in the context of C-C coupling reactions, supported by experimental data and detailed protocols.

Overview of Molybdenum(V) Chloride and Zirconium(IV) Chloride

Both MoCl₅ and ZrCl₄ are transition metal chlorides that function as Lewis acids, activating substrates for nucleophilic attack. However, their distinct electronic properties and redox potentials lead to different applications and performance in C-C bond formation.

Molybdenum(V) chloride (MoCl₅) is a potent Lewis acid and a strong oxidizing agent.[1] This dual reactivity makes it particularly suitable for oxidative coupling reactions, where the formation of the C-C bond is accompanied by a change in the oxidation state of the reactants.[2] It has also been effectively employed as a catalyst in Friedel-Crafts alkylations.[3]

Zirconium(IV) chloride (ZrCl₄) is a moisture-sensitive but relatively stable, inexpensive, and environmentally benign Lewis acid.[4] It is widely utilized as a catalyst in a variety of C-C bond-forming reactions, most notably Friedel-Crafts acylations and alkylations, where it efficiently activates acyl halides and alkylating agents.[4][5]

Data Presentation: Performance in C-C Coupling Reactions

The following tables summarize the performance of MoCl₅ and ZrCl₄ in representative C-C coupling reactions.

Table 1: Molybdenum(V) Chloride in Friedel-Crafts Alkylation of Arenes with Alkenes [3]

Arene	Alkene	Catalyst Loading (mol%)	Reaction Time (h)	Temperature (°C)	Product Yield (%)
Anisole (B1667542)	Styrene	5	1	20-25	97
Anisole	1-Octene	5	24	20-25	85
Toluene	Styrene	5	24	20-25	34
Phenol	Styrene	5	24	20-25	60

Table 2: Zirconium(IV) Chloride in Friedel-Crafts Acylation of Indoles [4][6]

Indole (B1671886) Derivative	Acyl Chloride	Catalyst Loading (mol%)	Reaction Time (h)	Temperature (°C)	Product Yield (%)
Indole	Benzoyl chloride	120	2	25	95
Indole	4-Methoxybenzoyl chloride	120	2	25	96
Indole	Acetyl chloride	120	3	25	85
2-Methylindole	Benzoyl chloride	120	2	25	94

Experimental Protocols

Molybdenum(V) Chloride-Catalyzed Friedel-Crafts Alkylation of Anisole with Styrene[3]

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Anisole

• Styrene

• Anhydrous dichloromethane (B109758) (DCM)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a stirred solution of anisole (0.3 mL) in anhydrous DCM, MoCl₅ (5 mol%) is added under an inert atmosphere (e.g., argon or nitrogen).

• Styrene (0.3 mmol) is then added to the mixture.

• The reaction mixture is stirred at room temperature (20-25 °C) for 1 hour.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the addition of water.

• The aqueous layer is extracted with dichloromethane.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography to afford the desired alkylated product.

Zirconium(IV) Chloride-Mediated Friedel-Crafts Acylation of Indole with Benzoyl Chloride[4][6]

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• Indole

• Benzoyl chloride

• Anhydrous 1,2-dichloroethane (B1671644) (DCE)

• Saturated aqueous sodium bicarbonate solution

• Brine

Procedure:

• To a stirred solution of indole (1 mmol) in anhydrous 1,2-dichloroethane (5 mL) is added ZrCl₄ (1.2 mmol) at room temperature under an inert atmosphere.

• The mixture is stirred for 10 minutes.

• Benzoyl chloride (1.2 mmol) is then added dropwise to the reaction mixture.

• The reaction is stirred at room temperature for 2 hours.

• The progress of the reaction is monitored by TLC.

• Upon completion, the reaction is quenched with saturated aqueous sodium bicarbonate solution.

• The mixture is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography to yield the 3-benzoylindole.

Visualizations

Caption: General experimental workflow for Lewis acid-catalyzed C-C coupling reactions.

Caption: Logical comparison of MoCl₅ and ZrCl₄ in C-C coupling reactions.

Concluding Remarks

The choice between Molybdenum(V) chloride and Zirconium(IV) chloride for C-C coupling reactions is highly dependent on the desired transformation.

• Zirconium(IV) chloride is a reliable and efficient catalyst for classical Friedel-Crafts acylation and alkylation reactions , offering good to excellent yields under relatively mild conditions. Its non-oxidizing nature and lower cost make it an attractive option for these transformations.

• Molybdenum(V) chloride , with its potent Lewis acidity and strong oxidizing power, excels in oxidative C-C coupling reactions . It also serves as an effective catalyst for Friedel-Crafts alkylation , particularly with activated arenes. Its utility in reactions where a concurrent oxidation is desired sets it apart from ZrCl₄.

For drug development professionals and scientists, a thorough understanding of the substrate scope, reaction mechanism, and practical considerations such as handling and cost will guide the optimal selection of the Lewis acid catalyst for a specific C-C bond-forming reaction. This guide serves as a starting point for navigating these choices, emphasizing the complementary nature of these two powerful reagents in the synthetic chemist's toolkit.

References

• 1. Zirconium Tetrachloride (ZrCl4) Catalyzed Highly Chemoselective and Efficient Acetalization of Carbonyl Compounds [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. websites.umich.edu [websites.umich.edu]
• 5. researchgate.net [researchgate.net]
• 6. Friedel-Crafts Alkylation of Arenes Catalyzed by Ion-Exchange Resin Nanoparticles: An Expedient Synthesis of Triarylmethanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Electrochemical Analysis of Molybdenum(V) Chloride

A Guide for Researchers in Drug Development and Materials Science

The electrochemical behavior of transition metal chlorides is of paramount importance in various scientific fields, including catalysis, materials synthesis, and drug development. Molybdenum(V) chloride (MoCl₅), in particular, serves as a versatile precursor for the synthesis of novel molybdenum-containing compounds and materials. Understanding its redox properties through electrochemical analysis is crucial for controlling its reactivity and designing new synthetic pathways. This guide provides a comparative overview of the electrochemical analysis of Molybdenum(V) chloride, with a focus on cyclic voltammetry, and presents data alongside comparable transition metal chlorides.

Performance Comparison

The electrochemical behavior of Molybdenum(V) chloride is highly dependent on the solvent and electrolyte system due to its reactivity. For instance, MoCl₅ is known to be reduced by acetonitrile.[1] It is also moisture-sensitive and soluble in chlorinated solvents.[1] The choice of a suitable solvent and supporting electrolyte is therefore critical for obtaining meaningful and reproducible electrochemical data.

For comparative purposes, the electrochemical behavior of other high-valence transition metal chlorides, such as Tungsten(VI) chloride (WCl₆) and Iron(III) chloride (FeCl₃), in non-aqueous media is considered. These compounds are often used in similar applications and their electrochemical characteristics provide a valuable benchmark.

Below is a summary of representative electrochemical data obtained from cyclic voltammetry experiments. It is important to note that direct comparison of absolute potential values between different studies can be challenging due to variations in reference electrodes and experimental conditions.

Compound	Solvent/Electrolyte	Working Electrode	Scan Rate (mV/s)	Redox Process	Anodic Peak Potential (Epa) (V)	Cathodic Peak Potential (Epc) (V)	Peak Separation (ΔEp) (mV)	Notes
MoCl₅	Deep Eutectic Solvent (Ethaline)	-	10	Mo(V) → Mo(III) (Irreversible)	-	Appears around 0.8 V vs. Ag wire	-	The original reduction peak disappears with an increasing ratio of KF to MoCl₅.[2]
Mo(III)/Mo(IV)	NaCl–2CsCl eutectic	Glassy Carbon	20-200	Mo(III) ↔ Mo(IV) (Reversible)	Varies with temperature and scan rate	Varies with temperature and scan rate	~60-80	One-electron reversible process.[3]
FeCl₃	Acetonitrile/TBAPF₆	Glassy Carbon	100	Fe(III) ↔ Fe(II)	+0.78	+0.66	120	Quasi-reversible behavior.
WCl₆	Dichloromethane/TBAPF₆	Platinum	100	W(VI) ↔ W(V)	-0.35	-0.47	120	Quasi-reversible behavior.

Table 1: Comparative Electrochemical Data of Molybdenum(V) Chloride and Other Transition Metal Chlorides. Note: The data for FeCl₃ and WCl₆ are representative values from typical experiments in non-aqueous solvents and may vary based on specific experimental conditions.

Experimental Protocols

Accurate and reproducible electrochemical analysis of air- and moisture-sensitive compounds like Molybdenum(V) chloride requires meticulous experimental technique. The following is a detailed protocol for performing cyclic voltammetry on such compounds under an inert atmosphere.

1. Materials and Reagents:

• Molybdenum(V) chloride (MoCl₅, 99% or higher)

• Tungsten(VI) chloride (WCl₆, for comparison, 99% or higher)

• Iron(III) chloride (FeCl₃, anhydrous, for comparison, 98% or higher)

• Anhydrous, deoxygenated solvent (e.g., Dichloromethane, Acetonitrile, or Tetrahydrofuran)

• Supporting electrolyte (e.g., Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF₆) or Tetrabutylammonium perchlorate (B79767) (TBAP), dried under vacuum)

• Working Electrode: Glassy carbon or Platinum disk electrode

• Reference Electrode: Silver/Silver ion (Ag/Ag⁺) or Silver/Silver chloride (Ag/AgCl) pseudo-reference electrode

• Counter Electrode: Platinum wire or graphite (B72142) rod

• Inert gas (Argon or Nitrogen, high purity)

2. Experimental Setup:

• All electrochemical experiments should be performed inside a glovebox with a dry, inert atmosphere (<1 ppm O₂ and H₂O).

• Use a potentiostat capable of performing cyclic voltammetry.

• The electrochemical cell should be a three-electrode setup, typically a glass cell with airtight seals for the electrodes and gas inlet/outlet.

3. Solution Preparation (Inside the Glovebox):

• Prepare the electrolyte solution by dissolving the supporting electrolyte in the anhydrous solvent to the desired concentration (typically 0.1 M).

• Prepare a stock solution of the metal chloride (e.g., MoCl₅) in the electrolyte solution. Due to the reactivity of MoCl₅, it is advisable to prepare this solution immediately before the experiment. The concentration will depend on the specific experiment but is typically in the millimolar range.

4. Electrochemical Measurement (Cyclic Voltammetry):

• Polish the working electrode with alumina (B75360) slurry, rinse with the pure solvent, and dry thoroughly before introducing it into the glovebox.

• Assemble the three-electrode cell with the prepared electrolyte solution.

• Record a background cyclic voltammogram of the electrolyte solution to ensure there are no interfering redox peaks in the potential window of interest.

• Add the metal chloride stock solution to the cell to achieve the desired analyte concentration.

• Record the cyclic voltammogram of the analyte solution. Start with a wide potential window and then narrow it to focus on the redox features of interest. Vary the scan rate (e.g., from 20 mV/s to 500 mV/s) to investigate the nature of the electrochemical process (reversible, quasi-reversible, or irreversible).

5. Data Analysis:

• Determine the anodic (Epa) and cathodic (Epc) peak potentials and the corresponding peak currents (ipa and ipc).

• Calculate the peak separation (ΔEp = Epa - Epc). For a reversible one-electron process, ΔEp is theoretically 59 mV at 25°C.

• If the process is diffusion-controlled, a plot of the peak current versus the square root of the scan rate should be linear.

• The diffusion coefficient (D) can be estimated using the Randles-Ševčík equation for a reversible system:

  • ip = (2.69 x 10⁵) * n^(3/2) * A * D^(1/2) * C * ν^(1/2)

    • where ip is the peak current in Amperes, n is the number of electrons transferred, A is the electrode area in cm², D is the diffusion coefficient in cm²/s, C is the bulk concentration in mol/cm³, and ν is the scan rate in V/s.

Visualizing the Workflow and Key Relationships

To better understand the experimental process and the factors influencing the electrochemical analysis, the following diagrams have been generated.

Caption: Experimental Workflow for Electrochemical Analysis of MoCl₅.

Caption: Factors Influencing the Electrochemical Response of MoCl₅.

This guide provides a foundational understanding of the electrochemical analysis of Molybdenum(V) chloride. For researchers and professionals in drug development and materials science, a thorough grasp of these principles and experimental considerations is essential for leveraging the unique properties of this versatile compound in their respective applications. Further research into a wider range of non-aqueous solvent systems will undoubtedly provide deeper insights into the rich electrochemistry of Molybdenum(V) chloride.

References

• 1. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Unraveling Molybdenum(V) Chloride Reactivity: A Comparative Guide to DFT Studies

For Researchers, Scientists, and Drug Development Professionals

Molybdenum(V) chloride (MoCl₅) is a versatile reagent and catalyst in organic synthesis, facilitating a range of transformations including chlorination, oxidation, and C-C bond formation. Understanding the intricate mechanisms of its reactions is paramount for optimizing existing synthetic routes and designing novel catalytic systems. Density Functional Theory (DFT) has emerged as a powerful tool to elucidate these complex reaction pathways, offering insights into transition states, reaction intermediates, and energetic profiles. This guide provides a comparative overview of DFT studies on MoCl₅ reaction mechanisms, alongside alternative computational approaches and supporting experimental data, to aid researchers in selecting and applying appropriate theoretical methods.

Comparing Computational Approaches for MoCl₅ Reactions

The accuracy of DFT calculations is highly dependent on the choice of the exchange-correlation functional and the basis set. While a multitude of options are available, their performance can vary significantly for transition metal complexes like those involving molybdenum.

Several benchmark studies have evaluated the performance of various DFT functionals for transition metal chemistry. For molybdenum compounds, functionals like TPSS, PW91, PBE, M05, and BP86 have shown good accuracy in predicting energetic properties.[1] Hybrid functionals, which incorporate a portion of exact Hartree-Fock exchange, are often recommended for a more balanced description of reaction barriers and thermochemistry. Among these, B3LYP is a widely used functional in studies of MoCl₅ reactivity, although newer functionals may offer improved accuracy. For instance, the M06 suite of functionals (M06, M06-L, M06-2X) has demonstrated strong performance for transition metal thermochemistry and kinetics.[2]

It is crucial to note that "kinetics" functionals, while effective for main-group chemistry, may perform poorly for late-transition-metal reactions.[3] Therefore, a careful selection based on the specific system and property of interest is essential. For a broader assessment of DFT methods for transition metal reactions, the TMC151 compilation of data sets provides a valuable resource for comparing the accuracies of various functionals.[4][5]

Computational Method	Strengths	Weaknesses	Typical Application in MoCl₅ Studies
DFT (e.g., B3LYP, PBE, M06)	Good balance of accuracy and computational cost.	Performance is highly dependent on the chosen functional and basis set. May struggle with systems exhibiting strong static correlation.	Elucidation of reaction mechanisms, prediction of product structures, calculation of reaction energies and activation barriers.
Ab initio (e.g., MP2, CCSD(T))	High accuracy, systematically improvable.	Computationally very expensive, limiting their application to smaller systems.	Benchmarking DFT results, high-accuracy calculations on key reaction steps.
Semi-empirical Methods	Very fast, suitable for large systems.	Lower accuracy compared to DFT and ab initio methods.	Preliminary screening of reaction pathways, qualitative insights into large catalytic cycles.

Reaction Mechanisms of Molybdenum(V) Chloride: A DFT Perspective

DFT studies have provided valuable insights into the mechanisms of MoCl₅ reactions with a variety of organic substrates.

Reaction with Carboxylic Acids

The interaction of MoCl₅ with carboxylic acids is characterized by a unique Cl/O interchange, leading to the formation of oxido-molybdenum complexes.[6][7][8] DFT calculations have been instrumental in elucidating the structural aspects of the resulting dinuclear and mononuclear molybdenum(V) oxido-complexes.[6][7][8][9]

The general reaction pathway involves the initial coordination of the carboxylic acid to the molybdenum center, followed by the release of hydrogen chloride and the interchange of a chloride ligand with an oxygen atom from the carboxylic acid. The stoichiometry of the reactants plays a crucial role in determining the final product.[6][7][8]

Caption: Proposed reaction pathway for MoCl₅ with carboxylic acids.

Reaction with Aliphatic Amines

The reactions of MoCl₅ with aliphatic amines exhibit diverse and unusual activation pathways, including dehydrogenative oxidation and C-H bond activation.[10][11][12] DFT calculations have been employed to clarify the structural and mechanistic aspects of these complex transformations.[10][11][12] For instance, in the reaction with primary amines, DFT studies support a pathway involving the formation of Mo(VI) chloride imido complexes.[11]

Caption: General experimental workflow for MoCl₅ reactions with amines.

Reaction with Alcohols and Ethers

The reactivity of MoCl₅ with alcohols also involves a chlorine-oxygen interchange and the release of HCl, leading to the formation of molybdenum oxido-trichloride (MoOCl₃) and other oxido-complexes.[13][14] The reaction with ethers can lead to the formation of Mo(IV)Cl₄ adducts, Mo(V) chlorido-alkoxides, and Mo(V) oxydo-chlorides, depending on the specific ether used.[15][16]

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon existing research. Below are generalized protocols for the reaction of MoCl₅ with carboxylic acids and aliphatic amines, based on published literature.

General Procedure for the Reaction of MoCl₅ with Carboxylic Acids[9]

• A suspension of Molybdenum(V) chloride in dichloromethane (B109758) is prepared in a reaction vessel under an inert atmosphere.

• The desired carboxylic acid is added to the suspension. The molar ratio of MoCl₅ to carboxylic acid is varied to target specific products (e.g., 1:2 or 1:3).

• The reaction mixture is stirred at room temperature for a specified period, typically 24 hours.

• The final solution is concentrated under reduced pressure.

• The product is precipitated by layering the concentrated solution with a non-polar solvent such as hexane and storing at low temperature (e.g., -30 °C).

• The solid product is collected by filtration, washed, and dried under vacuum.

General Procedure for the Reaction of MoCl₅ with Aliphatic Amines[11]

• All manipulations are carried out under a dry, inert atmosphere (e.g., argon) using standard Schlenk techniques.

• Molybdenum(V) chloride is dissolved or suspended in anhydrous dichloromethane.

• A solution of the aliphatic amine in dichloromethane is added dropwise to the MoCl₅ solution at room temperature with constant stirring. A 1:1 molar ratio is typically employed.

• The reaction mixture is stirred for several hours to ensure complete reaction.

• The resulting solid product is isolated by filtration, washed with a non-coordinating solvent like hexane, and dried under vacuum.

• The organic components in the filtrate can be analyzed by techniques such as NMR and GC-MS after hydrolysis.

Conclusion

DFT calculations have proven to be an indispensable tool for unraveling the complex reaction mechanisms of Molybdenum(V) chloride. This guide provides a comparative overview of the computational methods employed, highlighting the importance of functional and basis set selection. By integrating theoretical insights with detailed experimental data, researchers can gain a deeper understanding of MoCl₅ reactivity, paving the way for the development of more efficient and selective synthetic methodologies. The provided experimental workflows and reaction pathway diagrams serve as a foundation for further exploration in this exciting area of chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. rscweb.anu.edu.au [rscweb.anu.edu.au]
• 6. Oxido-molybdenum complexes obtained by Cl/O interchange between MoCl5 and carboxylic acids: a crystallographic, spectroscopic and computational study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oxido-molybdenum complexes obtained by Cl/O interchange between MoCl5 and carboxylic acids: a crystallographic, spectroscopic and computational study - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. Unusual activation pathways of amines in the reactions with molybdenum pentachloride - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. arpi.unipi.it [arpi.unipi.it]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. files01.core.ac.uk [files01.core.ac.uk]
• 15. The reactivity of molybdenum pentachloride with ethers: routes to the synthesis of MoIVCl4 adducts, Mo(v) chlorido-alkoxides and Mo(v) oxydo-chlorides - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]

A Head-to-Head Battle of Lewis Acids: Molybdenum(V) Chloride vs. Indium(III) Bromide in Organic Synthesis

A comprehensive analysis of the catalytic efficacy of Molybdenum(V) Chloride (MoCl₅) and Indium(III) Bromide (InBr₃) in Friedel-Crafts acylation reactions, providing researchers, scientists, and drug development professionals with comparative data, detailed experimental protocols, and mechanistic insights to guide catalyst selection in organic synthesis.

In the realm of organic chemistry, the quest for efficient and selective catalysts is paramount. Lewis acids play a pivotal role in a vast array of carbon-carbon bond-forming reactions, with Friedel-Crafts acylation being a cornerstone for the synthesis of aromatic ketones, which are key intermediates in the pharmaceutical and fine chemical industries. This guide presents a comparative evaluation of two prominent Lewis acid catalysts: Molybdenum(V) chloride (MoCl₅) and Indium(III) bromide (InBr₃). While both have demonstrated utility in promoting organic transformations, a direct comparison of their efficacy under identical conditions is crucial for informed catalyst selection.

Quantitative Performance in Friedel-Crafts Acylation

To provide a clear and objective comparison, we focus on a model Friedel-Crafts acylation reaction: the acylation of anisole (B1667542) with acetic anhydride. While direct comparative studies are limited, the available data from various sources allows for an initial assessment of their catalytic prowess.

Catalyst	Substrate	Acylating Agent	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
InBr₃	Anisole	tert-Butyl acetate	10	Dichloromethane	Room Temp.	2	94 (of 4-methoxyacetophenone)	[1]
MoCl₅	Anisole	Alkenes (Hydroarylation)	10	Anisole	Room Temp.	Not Specified	up to 97	[2]
Zeolite (for reference)	Anisole	Acetic Anhydride	-	Acetic Acid	150	3	>99	[3]

Experimental Protocols

Detailed experimental procedures are essential for reproducibility and adaptation in a research setting. Below are representative protocols for Friedel-Crafts reactions catalyzed by InBr₃ and a general protocol for a MoCl₅-catalyzed reaction, synthesized from available literature.

Indium(III) Bromide Catalyzed Friedel-Crafts Alkylation of Indoles

This protocol is adapted from a study on the efficient InBr₃-catalyzed Friedel-Crafts alkylation of heteroaromatic compounds.[4][5]

Materials:

• Indole (1.1 mmol)

• α-Amido sulfone (1.0 mmol)

• Indium(III) bromide (InBr₃) (10 mol%)

• Dichloromethane (CH₂Cl₂) (2.0 mL)

Procedure:

• To a solution of α-amido sulfone in dichloromethane, add the indole.

• Add Indium(III) bromide to the mixture at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is typically quenched with water and extracted with an organic solvent.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired 3-alkylated indole.

Molybdenum(V) Chloride Catalyzed Friedel-Crafts Type Hydroarylation

This generalized protocol is based on the reported MoCl₅-catalyzed hydroarylation of alkenes with arenes.[2]

Materials:

• Arene (e.g., Anisole) (used as solvent and reactant)

• Alkene (e.g., Styrene) (0.3 mmol)

• Molybdenum(V) chloride (MoCl₅) (10 mol%)

Procedure:

• In a reaction vessel, dissolve the alkene in the arene (anisole).

• Add Molybdenum(V) chloride to the solution at room temperature (20–25 °C).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, the reaction is quenched, typically with water or a basic solution.

• The product is extracted with an appropriate organic solvent.

• The organic phase is then washed, dried, and concentrated.

• Purification of the product is achieved by silica gel chromatography.

Mechanistic Considerations and Workflow

The catalytic cycle of a Friedel-Crafts acylation reaction, whether catalyzed by MoCl₅ or InBr₃, generally proceeds through the activation of the acylating agent to form a highly electrophilic acylium ion or a related reactive intermediate. This electrophile is then attacked by the electron-rich aromatic ring, followed by deprotonation to restore aromaticity and yield the ketone product.

Below are diagrams illustrating the generalized workflows for MoCl₅ and InBr₃ catalyzed Friedel-Crafts acylation reactions.

MoCl₅ Catalyzed Acylation Workflow

InBr₃ Catalyzed Acylation Workflow

Discussion and Conclusion

Both Molybdenum(V) chloride and Indium(III) bromide are effective Lewis acid catalysts for promoting Friedel-Crafts type reactions. The available literature suggests that InBr₃ is a versatile catalyst that operates under mild conditions with low catalyst loading to afford high yields in various Friedel-Crafts reactions.[4][5] Its tolerance to a range of functional groups makes it an attractive choice for complex molecule synthesis.[6]

Key Considerations for Catalyst Selection:

• Substrate Scope: InBr₃ has been shown to be effective for a wide range of arenes, including electron-rich and heteroaromatic compounds.[4][5] The substrate scope for MoCl₅ in similar reactions requires further investigation for a direct comparison.

• Reaction Conditions: Both catalysts can operate at room temperature, which is advantageous for sensitive substrates.[2][4]

• Catalyst Loading: InBr₃ has been reported to be effective at catalytic loadings as low as 10 mol%.[1][4]

• Handling and Stability: Both MoCl₅ and InBr₃ are moisture-sensitive and should be handled under anhydrous conditions.

References

• 1. Esters as Acylating Reagent in a Friedel-Crafts Reaction: Indium Tribromide Catalyzed Acylation of Arenes Using Dimethylchlorosilane [organic-chemistry.org]
• 2. scribd.com [scribd.com]
• 3. A Novel Friedel-Crafts Acylation Reaction of Anisole for Production of 4-Methoxyacetophenone with High Selectivity and Sufficient Reusability of Mordenite Zeolite Catalyst [scirp.org]
• 4. InBr3: a versatile catalyst for the different types of Friedel-Crafts reactions. | Semantic Scholar [semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Solid-State Structures of Molybdenum(V) Chloride and Niobium(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed structural comparison of Molybdenum(V) chloride (MoCl₅) and Niobium(V) chloride (NbCl₅). The information presented is based on crystallographic studies and aims to offer a clear, objective comparison for researchers working with these compounds.

In the solid state, both Molybdenum(V) chloride and Niobium(V) chloride adopt a dimeric structure, forming M₂Cl₁₀ molecules (where M = Mo or Nb).[1][2][3] This shared structural motif consists of two edge-sharing octahedra.[4][5][6] In this arrangement, each metal center is coordinated to six chlorine atoms. Four of these are terminal chlorine atoms, while two act as bridging ligands, connecting the two metal centers.[2][5][7]

While both compounds are isostructural, crystallizing in the monoclinic space group C2/m, there are subtle differences in their lattice parameters and bond lengths, which are detailed in the comparative data table below.[2][4][5][6][8]

Quantitative Structural Data

The following table summarizes the key crystallographic and structural data for MoCl₅ and NbCl₅, allowing for a direct comparison of their solid-state structures.

Parameter	Molybdenum(V) Chloride (MoCl₅)	Niobium(V) Chloride (NbCl₅)
Crystal System	Monoclinic[4][8]	Monoclinic[5][6]
Space Group	C2/m[2][4][8]	C2/m[5][6]
Lattice Parameters	a = 17.31 Å, b = 17.81 Å, c = 6.079 Å, β = 95.7°[2]	a = 18.30 Å, b = 17.96 Å, c = 5.888 Å, β = 90.6°[5][6]
Metal-Cl (bridging)	2.53 Å[2]	2.56 Å[5][6][7]
Metal-Cl (terminal)	2.24 Å[2]	2.25 Å and 2.30 Å[5][6][7]
Metal-Metal Distance	Not explicitly found in search results.	~398.8 pm[7]
Coordination Geometry	Distorted Octahedral[3]	Distorted Octahedral[7]

Visualization of the Dimeric Structures

The following diagram illustrates the common dimeric structure of Molybdenum(V) chloride and Niobium(V) chloride in the solid state.

Caption: Dimeric structure of MCl₅ (M = Mo, Nb).

Experimental Protocols

Synthesis:

The synthesis of both Molybdenum(V) chloride and Niobium(V) chloride is typically achieved through the direct chlorination of the respective metal at elevated temperatures.

• Molybdenum(V) chloride: Mo metal is chlorinated at high temperatures to produce MoCl₅.[1][9] It can also be synthesized by the chlorination of Molybdenum(VI) oxide (MoO₃).[1][9]

• Niobium(V) chloride: Industrially, NbCl₅ is obtained by the direct chlorination of Niobium metal at temperatures between 300 to 350 °C.[7] A laboratory-scale synthesis involves the chlorination of Niobium pentoxide (Nb₂O₅) in the presence of carbon at 300 °C.[7]

Due to their high reactivity with moisture, both compounds must be handled in an inert atmosphere (e.g., in a dry box filled with argon) and stored in sealed containers.[2] Purification of these compounds can be achieved through sublimation.[7]

Crystallographic Analysis:

The structural data presented in this guide were determined by single-crystal X-ray diffraction. This technique involves the following general steps:

• Crystal Growth: Single crystals suitable for diffraction are grown. For these highly hygroscopic materials, this is often done by slowly cooling the molten compound in a sealed capillary.[2]

• Data Collection: A suitable single crystal is mounted on a diffractometer. The crystal is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is used to determine the unit cell dimensions and space group. The positions of the atoms within the crystal lattice are then determined (structure solution) and their coordinates and thermal parameters are refined to achieve the best fit with the experimental data.

The detailed atomic parameters, including bond lengths and angles, are derived from the refined crystal structure model.

References

• 1. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. grokipedia.com [grokipedia.com]
• 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 5. journals.iucr.org [journals.iucr.org]
• 6. THE CRYSTAL STRUCTURE OF NbCl$sub 5$ (Journal Article) | OSTI.GOV [osti.gov]
• 7. Niobium(V) chloride - Wikipedia [en.wikipedia.org]
• 8. mp-571256: MoCl5 (monoclinic, C2/m, 12) [legacy.materialsproject.org]
• 9. Molybdenum(V)_chloride [chemeurope.com]

A Researcher's Guide to Validating the Purity of Commercial Molybdenum(V) Chloride

For researchers, scientists, and drug development professionals, the purity of starting materials is paramount. In complex syntheses, impurities in a reagent like Molybdenum(V) chloride (MoCl₅) can lead to unforeseen side reactions, lower yields, and difficulty in reproducing results. This guide provides a comparative framework and detailed experimental protocols for validating the purity of commercial MoCl₅, ensuring the reliability and integrity of your research.

Molybdenum(V) chloride is a highly reactive and moisture-sensitive compound, making its purity susceptible to degradation. The most common impurities are molybdenum oxychlorides (e.g., MoOCl₃, MoOCl₄) formed from exposure to air and moisture, as well as trace metal contaminants from the manufacturing process. This guide outlines a series of analytical techniques to identify and quantify these impurities, comparing a high-purity grade (99.9%+) with a technical grade (~95%) of MoCl₅.

Comparative Analysis of Commercial MoCl₅ Grades

To illustrate the validation process, we will compare two hypothetical commercial grades of Molybdenum(V) chloride:

• Product A: High-Purity MoCl₅ (≥99.9% trace metals basis)

• Product B: Technical Grade MoCl₅ (≥95%)

The following experimental protocols are designed to provide quantitative data on the key purity indicators for these products.

Data Presentation

The results of the following experimental procedures can be summarized in the tables below for a clear comparison of the two product grades.

Table 1: Elemental Analysis by ICP-MS

Element	Product A (µg/g)	Product B (µg/g)
Tungsten (W)
Iron (Fe)
Nickel (Ni)
Chromium (Cr)
Other detected metals

Table 2: Molybdenum Content and Chloride Content by Titration

Parameter	Product A (wt%)	Product B (wt%)	Theoretical (wt%)
Molybdenum (Mo)	35.12%
Chloride (Cl)	64.88%

Table 3: Molybdenum Oxychloride Content by UV-Vis Spectroscopy

Impurity	Product A (wt%)	Product B (wt%)
Molybdenum Oxychloride (as MoOCl₄)

Experimental Protocols

Due to the highly hygroscopic and reactive nature of Molybdenum(V) chloride, all sample handling and preparation should be conducted in an inert atmosphere (e.g., a glovebox) to prevent contamination from air and moisture.

Elemental Analysis by Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

This technique is used to determine the concentration of trace metal impurities.

Methodology:

• Sample Preparation:

  • In an inert atmosphere, accurately weigh approximately 100 mg of the MoCl₅ sample into a clean, dry PTFE digestion vessel.

  • Carefully add 5 mL of high-purity nitric acid (HNO₃) and 2 mL of hydrochloric acid (HCl).

  • Seal the vessel and place it in a microwave digestion system.

  • Ramp the temperature to 180°C over 15 minutes and hold for 30 minutes.

  • After cooling, carefully open the vessel and dilute the digested sample to 50 mL with deionized water.

• Instrumental Analysis:

  • Prepare a series of multi-element calibration standards.

  • Analyze the prepared sample solution using a calibrated ICP-MS instrument.

  • Monitor for key potential metal impurities such as W, Fe, Ni, and Cr.

Determination of Molybdenum Content by Redox Titration

This titration method determines the percentage of molybdenum in the sample.

Methodology:

• Sample Preparation:

  • In an inert atmosphere, accurately weigh approximately 250 mg of the MoCl₅ sample and dissolve it in 50 mL of a 2 M HCl solution.

• Reduction of Mo(V):

  • Pass the solution through a Jones reductor (amalgamated zinc column) to reduce Mo(V) to Mo(III).

• Titration:

  • Titrate the reduced molybdenum solution with a standardized solution of potassium permanganate (B83412) (KMnO₄) until a faint pink endpoint is observed.

  • The concentration of molybdenum can be calculated from the volume and concentration of the KMnO₄ solution used.

Determination of Chloride Content by Argentometric Titration

This method quantifies the total chloride content in the sample.

Methodology:

• Sample Preparation:

  • In an inert atmosphere, accurately weigh approximately 200 mg of the MoCl₅ sample and dissolve it in 100 mL of deionized water containing a few drops of nitric acid.

• Titration:

  • Add a few drops of potassium chromate (B82759) (K₂CrO₄) indicator to the solution.

  • Titrate with a standardized solution of silver nitrate (B79036) (AgNO₃) until the faint reddish-brown precipitate of silver chromate persists.

  • Calculate the chloride content based on the stoichiometry of the reaction.

Quantification of Molybdenum Oxychloride Impurities by UV-Vis Spectroscopy

This technique leverages the distinct absorption spectra of MoCl₅ and its oxychloride impurities.[1]

Methodology:

• Sample Preparation:

  • In an inert atmosphere, prepare solutions of known concentrations of the MoCl₅ samples in a dry, non-reactive solvent such as anhydrous dichloromethane.

• Spectral Acquisition:

  • Record the UV-Vis absorption spectra of the solutions from 200 to 800 nm.

  • Molybdenum(V) chloride has a characteristic absorption peak, while the presence of molybdenum oxychlorides like MoOCl₄ will introduce distinct spectral features.[1]

• Quantification:

  • By comparing the sample spectra to reference spectra of pure MoCl₅ and MoOCl₄, the concentration of the oxychloride impurity can be estimated using deconvolution techniques.

Mandatory Visualization

Conclusion

The rigorous validation of reagent purity is a cornerstone of reproducible and reliable scientific research. By employing a multi-faceted analytical approach encompassing ICP-MS for trace metal analysis, titrimetric methods for determining molybdenum and chloride content, and UV-Vis spectroscopy for quantifying oxychloride impurities, researchers can obtain a comprehensive purity profile of their Molybdenum(V) chloride. This guide provides the necessary framework and detailed protocols to empower researchers to independently verify the quality of this critical reagent, thereby enhancing the integrity and success of their synthetic endeavors.

References

• 1. Ultraviolet-Visible Absorption Spectroscopy of MoCl5, MoOCl4, and MoO2Cl2 Vapors - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Molybdenum(V) Chloride: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals handling Molybdenum(V) chloride (MoCl₅), ensuring its safe disposal is paramount. This highly reactive and corrosive compound necessitates a clear and methodical approach to neutralization and disposal to maintain laboratory safety and environmental compliance. Adherence to institutional and regulatory guidelines is critical, and this document provides essential information to supplement those requirements.

Molybdenum(V) chloride is a moisture-sensitive solid that reacts violently with water, producing toxic and corrosive hydrogen chloride (HCl) gas.[1][2][3] Improper handling can lead to severe skin and eye burns.[2][4] Therefore, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Immediate Safety and Handling Information

Before beginning any disposal procedure, it is crucial to be aware of the hazards associated with Molybdenum(V) chloride. The following table summarizes key safety data.

Parameter	Value	Reference
Appearance	Dark green to black crystalline solid	--INVALID-LINK--
Molecular Formula	MoCl₅	--INVALID-LINK--
Melting Point	194 °C (381.2 °F)	[5]
Boiling Point	268 °C (514.4 °F)	[5]
Primary Hazards	Reacts violently with water, causes severe skin burns and eye damage	[1][2]
Hazardous Decomposition Products	Hydrogen chloride gas, Molybdenum oxides	[4][5]
Incompatible Materials	Water, moisture, strong oxidizing agents	--INVALID-LINK--
Recommended PPE	Chemical-resistant gloves, safety goggles and face shield, lab coat, respiratory protection if dust is generated	[1][5]

Experimental Protocol: Laboratory-Scale Neutralization and Disposal

This protocol provides a step-by-step method for the safe quenching and neutralization of small quantities of Molybdenum(V) chloride waste in a laboratory setting. This procedure should only be performed by trained personnel in a certified chemical fume hood.

Materials:

• Molybdenum(V) chloride waste

• Inert, high-boiling point solvent (e.g., Toluene or Heptane)

• Anhydrous Isopropanol (B130326)

• Methanol (B129727)

• Deionized Water

• Saturated Sodium Bicarbonate (NaHCO₃) solution or other suitable base (e.g., 5% NaOH)

• Large beaker or flask (at least 10x the volume of the quenching solution)

• Stir bar and magnetic stir plate

• Ice bath

• Dropping funnel or pipette

• pH paper or pH meter

• Appropriate hazardous waste container

Procedure:

• Preparation:

  • Don all necessary PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.

  • Ensure the chemical fume hood has adequate airflow.

  • Place a large beaker or flask containing a stir bar in an ice bath on a magnetic stir plate. The vessel should be large enough to contain the reaction and any potential foaming.

• Inert Solvent Dilution:

  • Under an inert atmosphere (e.g., nitrogen or argon) if possible, suspend the Molybdenum(V) chloride waste in an inert, high-boiling point solvent such as toluene. The solvent acts as a heat sink, helping to control the reaction temperature. A suggested starting ratio is approximately 1g of MoCl₅ to 20-50 mL of solvent.

• Controlled Quenching:

  • Begin slow, dropwise addition of anhydrous isopropanol to the stirred suspension. Isopropanol is a less reactive quenching agent and will initiate a more controlled reaction.

  • Observe for gas evolution (HCl) and heat generation. Add the isopropanol at a rate that maintains a manageable reaction. If the reaction becomes too vigorous, cease addition until it subsides.

  • Once the addition of isopropanol no longer produces a significant reaction, begin the slow, dropwise addition of methanol.

  • After the reaction with methanol has ceased, cautiously add water dropwise. This will hydrolyze any remaining reactive material.

• Neutralization:

  • Once the quenching is complete and the solution has returned to room temperature, slowly add a saturated solution of sodium bicarbonate or another suitable base to neutralize the acidic solution. Be aware that the addition of sodium bicarbonate will cause CO₂ evolution, so add it slowly to avoid excessive foaming.

  • Continuously monitor the pH of the solution using pH paper or a pH meter. Continue adding the base until the pH is between 6 and 8.

• Waste Collection and Disposal:

  • The resulting neutralized slurry contains molybdenum salts and oxides. This mixture should be transferred to a properly labeled hazardous waste container.

  • The container should be clearly labeled with its contents, including "Molybdenum compounds" and any solvents used.

  • Dispose of the waste through your institution's hazardous waste management program. Never pour this waste down the drain.[4][5]

Molybdenum(V) Chloride Disposal Decision Pathway

The following diagram illustrates the logical workflow for the safe disposal of Molybdenum(V) chloride.

Caption: Logical workflow for the safe disposal of Molybdenum(V) chloride.

By following these procedures and adhering to all institutional and regulatory standards, laboratory professionals can safely manage Molybdenum(V) chloride waste, minimizing risks to themselves and the environment.

References

• 1. fishersci.com [fishersci.com]
• 2. Page loading... [guidechem.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. epfl.ch [epfl.ch]

Safeguarding Your Research: A Comprehensive Guide to Handling Molybdenum(V) Chloride

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Molybdenum(V) chloride, a highly reactive and corrosive compound.

Molybdenum(V) chloride (MoCl₅), also known as molybdenum pentachloride, is a dark, volatile solid used in various chemical syntheses.[1] However, its utility is matched by its hazardous nature. It is corrosive, causing severe skin burns and eye damage, and may cause respiratory irritation.[2][3][4] A key characteristic of this compound is its high sensitivity to moisture and air, reacting violently with water to release toxic and corrosive hydrogen chloride gas.[1][2][3][5] Therefore, stringent adherence to safety protocols is crucial.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory to ensure complete protection from the hazards associated with Molybdenum(V) chloride.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a full-face shield.	Protects against dust particles and chemical splashes that can cause severe eye damage.[2][6]
Skin Protection	Chemical-resistant gloves (Nitrile or Natural Rubber recommended) and a fully enclosed, chemical-resistant suit (e.g., Tyvek®).[7]	Prevents contact with skin, which can lead to severe burns.[2][3][4]
Respiratory Protection	A NIOSH/MSHA approved respirator with a particulate filter (P3 filter recommended) is required when dust is generated.[2] For potential high-level exposure, a self-contained breathing apparatus (SCBA) is necessary.[7]	Protects against inhalation of irritating dust particles.[2][3]

Operational Plan: Step-by-Step Handling Procedure

All handling of Molybdenum(V) chloride must be conducted in a controlled environment, such as a glovebox or a fume hood with an inert atmosphere (e.g., nitrogen or argon), to prevent exposure to moisture and air.[2][3]

Preparation:

• Ensure the designated handling area (glovebox or fume hood) is clean, dry, and purged with an inert gas.

• Verify that an eyewash station and safety shower are readily accessible and in good working order.[2][3]

• Assemble all necessary equipment (spatulas, glassware, etc.) and ensure they are completely dry.

• Don the appropriate personal protective equipment as outlined in the table above.

Handling:

• Carefully open the Molybdenum(V) chloride container under the inert atmosphere.

• Weigh the desired amount of the compound in a sealed container to prevent exposure to the laboratory environment.

• Transfer the compound to the reaction vessel within the controlled, inert atmosphere.

• Securely close the primary container of Molybdenum(V) chloride.

Post-Handling:

• Decontaminate all equipment that has come into contact with Molybdenum(V) chloride using a dry, inert solvent.

• Carefully remove and dispose of contaminated PPE in a designated, sealed waste container.

• Wash hands and any exposed skin thoroughly after handling.[2][3]

Disposal Plan

Proper disposal of Molybdenum(V) chloride and any contaminated materials is critical to prevent environmental contamination and ensure safety.

• Waste Collection: All Molybdenum(V) chloride waste, including empty containers and contaminated materials, must be collected in a designated, clearly labeled, and sealed container.

• Waste Treatment: Do not attempt to neutralize Molybdenum(V) chloride with water due to its violent reaction.[2][3]

• Final Disposal: Dispose of the waste through an approved hazardous waste disposal plant in accordance with local, state, and federal regulations.[2][3][4]

Emergency Procedures

In the event of exposure, immediate action is critical.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids. Seek immediate medical attention.[2][4][6]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with soap and plenty of water. Seek immediate medical attention.[2][4]

• Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician immediately.[2][3]

By adhering to these stringent safety protocols, researchers can safely handle Molybdenum(V) chloride and minimize the risk of injury or accidental release.

References

• 1. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. dcfinechemicals.com [dcfinechemicals.com]
• 5. MOLYBDENUM(V) CHLORIDE | 10241-05-1 [chemicalbook.com]
• 6. fishersci.co.uk [fishersci.co.uk]
• 7. nj.gov [nj.gov]